(D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH

Core Science & Biosynthesis

An In-Depth Technical Guide to the Mechanism of Action of (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH (Goserelin)

For Researchers, Scientists, and Drug Development Professionals

Abstract

(D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH, commonly known as Goserelin, is a potent synthetic decapeptide analogue of luteinizing hormone-releasing hormone (LHRH), also referred to as gonadotropin-releasing hormone (GnRH).[1][2] As a GnRH agonist, Goserelin is a cornerstone in the therapeutic management of hormone-sensitive diseases such as prostate and breast cancer.[3][4][5] Its mechanism of action is multifaceted, primarily centered on its interaction with the GnRH receptor (GnRH-R) in the anterior pituitary. This guide provides a comprehensive technical overview of Goserelin's mechanism of action, detailing its molecular interactions, downstream signaling cascades, and the physiological consequences of sustained receptor activation. It includes a summary of available quantitative data, detailed experimental protocols for key assays, and visual representations of the core biological processes.

Core Mechanism of Action at the GnRH Receptor

Goserelin exerts its effects by binding to and activating GnRH receptors on pituitary gonadotroph cells.[2] This interaction initiates a biphasic response:

• Initial Agonist Effect (Flare-up): Upon initial administration, Goserelin acts as a potent agonist, stimulating the GnRH receptors. This leads to a transient surge in the secretion of the gonadotropins, luteinizing hormone (LH) and follicle-stimulating hormone (FSH), from the anterior pituitary.[2][3] This, in turn, temporarily increases the production of gonadal steroids, such as testosterone in males and estrogen in females.[3]

• Long-term Downregulation and Desensitization: Continuous or sustained administration of Goserelin leads to the persistent occupation of GnRH receptors.[2] This chronic stimulation results in receptor downregulation and desensitization, ultimately leading to a profound suppression of LH and FSH release.[2][5] The reduction in gonadotropin levels subsequently causes a significant decrease in the production of gonadal steroids, achieving a state of "medical castration."[3]

Beyond its effects on the pituitary, there is growing evidence that Goserelin can also exert direct effects on various cancer cells that express GnRH receptors.[6]

Quantitative Data

While specific EC50 and IC50 values for Goserelin are not consistently reported across publicly available literature, its high potency relative to native LHRH is well-documented. The following tables summarize available quantitative and semi-quantitative data.

Table 1: Receptor Binding Kinetics and Potency of Goserelin

Parameter	Value	Cell Line/System	Comments
Receptor Binding
Residence Time	5.6 minutes	CHO cells stably expressing the human GnRH receptor	This kinetic parameter reflects the duration of the drug-receptor interaction.[7]
Biological Potency
Relative Potency (LH & FSH release)	~40-60 times more potent than native LHRH	In vivo studies in humans	Demonstrates significantly higher potency in stimulating gonadotropin release compared to the endogenous ligand.

Note: The binding kinetics of Goserelin were found to be more divergent among different GnRH peptide agonists than their affinities.[7]

Table 2: Effects of Goserelin on Hormone Levels

Hormone	Effect	Timeframe	Clinical Significance
LH and FSH	Initial surge followed by profound suppression	Surge within hours to days; suppression within 2-4 weeks	The primary mechanism for reducing gonadal steroid production.[8]
Testosterone (males)	Initial transient increase followed by reduction to castrate levels (<50 ng/dL)	Reduction to castrate levels within 2-4 weeks	Key therapeutic goal in the management of prostate cancer.
Estradiol (females)	Initial transient increase followed by reduction to postmenopausal levels	Reduction to postmenopausal levels within 3-4 weeks	Key therapeutic goal in the management of hormone-receptor-positive breast cancer.[8]

Signaling Pathways

The binding of Goserelin to the GnRH receptor, a G-protein coupled receptor (GPCR), primarily activates the Gαq/11 signaling cascade. However, evidence also suggests crosstalk with other significant intracellular signaling pathways.

Primary Signaling Pathway: Gαq/11 - Phospholipase C

Upon Goserelin binding, the GnRH receptor undergoes a conformational change, activating the heterotrimeric G-protein Gαq/11. This initiates a cascade of intracellular events:

• Activation of Phospholipase C (PLC): The activated Gαq/11 subunit stimulates the membrane-bound enzyme Phospholipase C.

• Hydrolysis of PIP2: PLC catalyzes the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).

• Downstream Effects of IP3 and DAG:

  • IP3 diffuses into the cytoplasm and binds to its receptors on the endoplasmic reticulum, triggering the release of stored calcium ions (Ca2+) into the cytosol.

  • DAG , along with the increased intracellular Ca2+, activates Protein Kinase C (PKC).

The activation of PKC and the rise in intracellular calcium are critical for the initial stimulation of LH and FSH synthesis and secretion.

Figure 1: Primary Gαq/11 signaling pathway activated by Goserelin.

Crosstalk with Other Signaling Pathways

In addition to the canonical Gαq/11 pathway, Goserelin-induced GnRH receptor activation can modulate other key signaling networks, particularly in cancer cells.

• PI3K/AKT Pathway: Studies have shown that Goserelin can influence the Phosphoinositide 3-kinase (PI3K)/AKT pathway. In some cancer cell lines, Goserelin has been observed to decrease AKT activity, which can lead to the upregulation of pro-apoptotic factors like FOXO1, thereby promoting cell death.[9]

• MAPK/ERK Pathway: The GnRH receptor can also signal through the Mitogen-Activated Protein Kinase (MAPK)/Extracellular signal-regulated kinase (ERK) pathway. This can be initiated through PKC activation or via transactivation of growth factor receptors like the Epidermal Growth Factor Receptor (EGFR). The activation of the MAPK/ERK cascade can influence cellular processes such as proliferation and differentiation.

Figure 2: Crosstalk of GnRH receptor signaling with PI3K/AKT and MAPK/ERK pathways.

Experimental Protocols

The following sections provide detailed methodologies for key experiments used to characterize the mechanism of action of Goserelin.

GnRH Receptor Binding Assay (Competitive Radioligand Binding)

This assay determines the affinity of Goserelin for the GnRH receptor by measuring its ability to compete with a radiolabeled ligand.

Figure 3: General workflow for a competitive radioligand binding assay.

Methodology:

• Cell Membrane Preparation:

  • Culture cells expressing the human GnRH receptor (e.g., CHO-hGnRHR) to confluence.

  • Harvest cells and homogenize in ice-cold lysis buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, pH 7.4 with protease inhibitors).

  • Centrifuge the homogenate at low speed to remove nuclei and cellular debris.

  • Centrifuge the supernatant at high speed (e.g., 40,000 x g) to pellet the cell membranes.

  • Wash the membrane pellet with fresh buffer and resuspend in assay buffer. Determine protein concentration using a standard method (e.g., BCA assay).

• Binding Assay:

  • In a 96-well plate, add a constant amount of cell membrane preparation to each well.

  • Add increasing concentrations of unlabeled Goserelin.

  • Add a constant concentration of a suitable radiolabeled GnRH agonist (e.g., [¹²⁵I]-triptorelin).

  • To determine non-specific binding, include wells with a high concentration of an unlabeled GnRH agonist.

  • Incubate the plate at a controlled temperature (e.g., 25°C) for a sufficient time to reach equilibrium.

• Separation and Detection:

  • Rapidly separate bound from free radioligand by vacuum filtration through glass fiber filters (e.g., GF/C).

  • Wash the filters with ice-cold wash buffer to remove unbound radioligand.

  • Measure the radioactivity retained on the filters using a gamma counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the logarithm of the Goserelin concentration.

  • Determine the IC50 value (the concentration of Goserelin that inhibits 50% of the specific binding of the radioligand) by non-linear regression analysis.

  • Calculate the inhibitory constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Inositol Phosphate Accumulation Assay (HTRF)

This assay quantifies the production of inositol monophosphate (IP1), a stable downstream metabolite of IP3, to measure the activation of the Gαq/11 pathway by Goserelin.

Methodology:

• Cell Culture and Plating:

  • Culture cells endogenously or recombinantly expressing the GnRH receptor in a suitable medium.

  • Seed the cells into a 96-well or 384-well white opaque plate and allow them to adhere overnight.

• Assay Procedure:

  • Wash the cells with a suitable assay buffer.

  • Add stimulation buffer containing lithium chloride (LiCl) to inhibit the degradation of IP1.

  • Add varying concentrations of Goserelin to the wells.

  • Incubate the plate at 37°C for a predetermined optimal time (e.g., 30-60 minutes).

• Detection (Homogeneous Time-Resolved Fluorescence - HTRF):

  • Lyse the cells and add the HTRF detection reagents:

    • IP1-d2 (IP1 labeled with a fluorescent acceptor).

    • Anti-IP1-Cryptate (an anti-IP1 antibody labeled with a fluorescent donor).

  • Incubate at room temperature in the dark to allow the competitive binding reaction to reach equilibrium.

• Data Acquisition and Analysis:

  • Read the plate on an HTRF-compatible microplate reader, measuring fluorescence at both the donor and acceptor emission wavelengths.

  • Calculate the HTRF ratio (acceptor emission / donor emission).

  • Generate a standard curve using known concentrations of IP1.

  • Convert the HTRF ratios from the Goserelin-treated wells to IP1 concentrations using the standard curve.

  • Plot the IP1 concentration against the logarithm of the Goserelin concentration and determine the EC50 value (the concentration of Goserelin that produces 50% of the maximal response) using non-linear regression.

Luteinizing Hormone (LH) and Follicle-Stimulating Hormone (FSH) Release Assay

This assay measures the amount of LH and FSH released from primary pituitary cells in response to Goserelin stimulation.

Methodology:

• Primary Pituitary Cell Culture:

  • Isolate anterior pituitary glands from rodents (e.g., rats or mice) under sterile conditions.

  • Enzymatically disperse the tissue to obtain a single-cell suspension.

  • Plate the cells in a suitable culture medium and allow them to recover for 24-48 hours.

• Hormone Release Assay:

  • Wash the pituitary cells with a defined medium (e.g., DMEM).

  • Add fresh medium containing varying concentrations of Goserelin.

  • Incubate the cells for a specified period (e.g., 2-4 hours) at 37°C in a humidified incubator.

• Sample Collection and Analysis:

  • Collect the cell culture supernatant.

  • Measure the concentrations of LH and FSH in the supernatant using specific and sensitive immunoassays, such as ELISA or radioimmunoassay (RIA).

• Data Analysis:

  • Express the amount of LH and FSH released as a percentage of the total hormone content (supernatant + cell lysate) or as ng/mL.

  • Plot the amount of hormone released against the logarithm of the Goserelin concentration.

  • Determine the EC50 value for LH and FSH release using non-linear regression analysis.

Conclusion

(D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH (Goserelin) is a potent GnRH receptor agonist with a well-defined, yet complex, mechanism of action. Its primary therapeutic effect is achieved through the initial stimulation followed by long-term downregulation and desensitization of pituitary GnRH receptors, leading to a profound suppression of gonadal steroidogenesis. The core of its action is the activation of the Gαq/11-PLC signaling pathway, with significant crosstalk to other major cellular signaling networks like the PI3K/AKT and MAPK/ERK pathways, particularly relevant in the context of its direct anti-tumor effects. The experimental protocols detailed herein provide a robust framework for the continued investigation and characterization of Goserelin and novel LHRH analogues in both basic research and drug development settings.

References

• 1. researchgate.net [researchgate.net]
• 2. Pharmacological and toxicological studies of a novel goserelin acetate extended-release microspheres in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Goserelin Acetate - NCI [cancer.gov]
• 4. Goserelin. A review of its pharmacodynamic and pharmacokinetic properties, and clinical use in sex hormone-related conditions [pubmed.ncbi.nlm.nih.gov]
• 5. The use of gonadotrophin-releasing hormone (GnRH) agonists in early and advanced breast cancer in pre- and perimenopausal women - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. Characterization of 12 GnRH peptide agonists – a kinetic perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The depot GnRH analogue goserelin in the treatment of premenopausal patients with metastatic breast cancer--a 5-year experience and further endocrine therapies. Cooperative German Zoladex Study Group - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. medchemexpress.com [medchemexpress.com]

An In-Depth Technical Guide to (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH: Structure and Function

For Researchers, Scientists, and Drug Development Professionals

Introduction

(D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH, also known as (D-Leu7)-Goserelin, is a synthetic analog of Luteinizing Hormone-Releasing Hormone (LHRH), a critical decapeptide hormone in the reproductive axis. This guide provides a comprehensive overview of its structure, function, and the methodologies used for its characterization. It is of particular interest as it is recognized as a known impurity (Impurity L) of the commercially available LHRH agonist, Goserelin. Understanding the structure-activity relationships of such analogs is crucial for drug development, quality control, and ensuring the therapeutic efficacy and safety of LHRH-based therapies.

Structure

(D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH is a modified decapeptide with specific amino acid substitutions designed to enhance its biological activity and stability compared to the native LHRH.

Amino Acid Sequence: Pyr-His-Trp-Ser-Tyr-D-Ser(tBu)-D-Leu-Arg-Pro-Azagly-NH₂

Key Structural Modifications:

• Position 6: Substitution of the native glycine with a D-amino acid, D-Serine with a tertiary-butyl (tBu) ether group on its side chain. This modification protects the peptide from enzymatic degradation and enhances receptor binding affinity.

• Position 7: Replacement of the native Leucine with a D-Leucine. This alteration further contributes to the analog's stability.

• Position 10: Replacement of the C-terminal Glycine-amide with Azaglycine-amide. This modification at the C-terminus also plays a role in the molecule's stability and potency.

These modifications result in a potent LHRH agonist with a prolonged duration of action.

Physicochemical Properties

Property	Value
Molecular Formula	C₅₉H₈₄N₁₈O₁₄
Molecular Weight	1269.43 g/mol
Synonyms	(D-Leu7)-Goserelin, Goserelin Impurity L
CAS Number	1926163-38-3

Function and Mechanism of Action

As an LHRH agonist, (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH mimics the action of endogenous LHRH, binding to and activating the LHRH receptors (LHRHR) on the gonadotropic cells of the anterior pituitary gland. The functional response, however, is biphasic.

Initial (Agonist) Phase:

Upon initial administration, the binding of the analog to LHRHRs stimulates the synthesis and release of the gonadotropins: Luteinizing Hormone (LH) and Follicle-Stimulating Hormone (FSH). This leads to a transient surge in the levels of these hormones. In males, this results in a temporary increase in testosterone production from the testes, while in females, it leads to a transient increase in estrogen levels from the ovaries.

Long-Term (Antagonist-like) Phase:

Continuous or prolonged administration of a potent LHRH agonist like (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH leads to a paradoxical downregulation of the pituitary-gonadal axis. This occurs through two primary mechanisms:

• Receptor Desensitization: The persistent stimulation of LHRHRs leads to their uncoupling from the intracellular signaling pathways.

• Receptor Downregulation: The number of LHRH receptors on the surface of the gonadotropic cells is significantly reduced through internalization.

This sustained action effectively suppresses the release of LH and FSH, leading to a profound reduction in the production of gonadal steroid hormones (testosterone in males and estrogen in females) to castration levels. This "medical castration" is the therapeutic basis for the use of LHRH agonists in hormone-dependent cancers such as prostate and breast cancer.

Signaling Pathway

The LHRH receptor is a G-protein coupled receptor (GPCR). Upon agonist binding, it primarily activates the Gαq/11 protein, which in turn stimulates phospholipase C (PLC). PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into inositol trisphosphate (IP₃) and diacylglycerol (DAG). IP₃ triggers the release of intracellular calcium (Ca²⁺), while DAG activates protein kinase C (PKC). These signaling events culminate in the synthesis and release of LH and FSH.

LHRH Agonist Signaling Pathway

Quantitative Data

Parameter	(D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH	Goserelin (for comparison)
Receptor Binding Affinity (Ki)	Data not publicly available	High affinity for LHRH receptor
In Vitro Potency (EC50 for LH/FSH release)	Data not publicly available	Potent agonist activity
Relative Potency to LHRH	Expected to be significantly higher	50-100 times more potent

Experimental Protocols

The following are representative, detailed methodologies for the key experiments used to characterize LHRH analogs like (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH.

LHRH Receptor Binding Assay

This assay determines the affinity of the test compound for the LHRH receptor, typically using a competitive binding format with a radiolabeled LHRH analog.

Materials:

• Pituitary membrane preparation (e.g., from rat or bovine anterior pituitaries)

• Radiolabeled LHRH agonist (e.g., [¹²⁵I]-Triptorelin)

• (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH (test compound)

• Unlabeled LHRH (for non-specific binding determination)

• Binding buffer (e.g., 25 mM Tris-HCl, pH 7.4, containing 1 mM EDTA, 0.1% BSA, and protease inhibitors)

• Wash buffer (e.g., ice-cold 25 mM Tris-HCl, pH 7.4)

• Glass fiber filters (e.g., Whatman GF/B)

• Scintillation cocktail and counter

Procedure:

• Membrane Preparation: Homogenize anterior pituitary tissue in ice-cold buffer and centrifuge to pellet the membranes. Resuspend the membrane pellet in binding buffer to a final protein concentration of 100-200 µg/mL.

• Assay Setup: In a 96-well plate, set up the following in triplicate:

  • Total Binding: Pituitary membranes + radiolabeled LHRH agonist.

  • Non-specific Binding: Pituitary membranes + radiolabeled LHRH agonist + excess unlabeled LHRH (e.g., 1 µM).

  • Competitive Binding: Pituitary membranes + radiolabeled LHRH agonist + varying concentrations of (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH.

• Incubation: Incubate the plate at 4°C for 2-4 hours to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through the glass fiber filters using a cell harvester. Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.

• Counting: Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a scintillation counter.

• Data Analysis: Calculate the specific binding by subtracting the non-specific binding from the total binding. Plot the percentage of specific binding against the log concentration of the test compound. Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand). The Ki value can then be calculated using the Cheng-Prusoff equation.

In Vitro LH and FSH Release Assay

This functional assay measures the potency of the LHRH analog in stimulating the release of LH and FSH from primary pituitary cells.

Materials:

• Primary anterior pituitary cells (e.g., from female rats)

• Cell culture medium (e.g., DMEM with 10% fetal bovine serum)

• (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH (test compound)

• LHRH (as a positive control)

• LH and FSH ELISA kits

• 96-well cell culture plates

Procedure:

• Cell Culture: Isolate anterior pituitary cells by enzymatic digestion and plate them in 96-well plates at a density of 2-5 x 10⁵ cells/well. Culture for 48-72 hours to allow for cell attachment and recovery.

• Stimulation: Wash the cells with serum-free medium. Add fresh serum-free medium containing varying concentrations of (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH or LHRH.

• Incubation: Incubate the plate at 37°C in a CO₂ incubator for a defined period (e.g., 4 hours).

• Sample Collection: Collect the cell culture supernatants.

• Hormone Quantification: Measure the concentrations of LH and FSH in the supernatants using specific ELISA kits according to the manufacturer's instructions.

• Data Analysis: Plot the concentration of LH or FSH released against the log concentration of the test compound. Determine the EC50 value (the concentration of the test compound that produces 50% of the maximal response).

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for the synthesis and characterization of an LHRH analog.

LHRH Analog Characterization Workflow

Conclusion

(D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH is a potent synthetic LHRH agonist with structural modifications that enhance its stability and biological activity. Its function is characterized by a biphasic effect on the pituitary-gonadal axis, culminating in the profound suppression of sex steroid production with continuous administration. While specific quantitative pharmacological data for this particular impurity are not widely published, its activity profile is expected to be similar to that of its parent compound, Goserelin. The experimental protocols and workflows described herein provide a robust framework for the characterization of this and other LHRH analogs, which is essential for the development and quality control of this important class of therapeutic agents. Further research into the specific pharmacological properties of Goserelin-related impurities will contribute to a deeper understanding of their potential biological impact.

An In-Depth Technical Guide to (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH: Discovery, Synthesis, and Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the luteinizing hormone-releasing hormone (LHRH) analogue, (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH. This document details its discovery as a derivative of the potent LHRH agonist Goserelin, outlines a representative methodology for its chemical synthesis via solid-phase peptide synthesis, and explores its mechanism of action through the gonadotropin-releasing hormone (GnRH) receptor signaling pathway. Quantitative biological activity data, experimental protocols, and detailed signaling pathway diagrams are presented to offer a thorough resource for researchers and professionals in the field of drug development and reproductive endocrinology.

Introduction and Discovery

(D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH, also known as (D-Leu7)-Goserelin, is a synthetic decapeptide analogue of the naturally occurring luteinizing hormone-releasing hormone. Its discovery is intrinsically linked to the development of the potent LHRH agonist, Goserelin ([D-Ser(But)6, Aza-Gly10]LHRH). LHRH analogues are a cornerstone in the treatment of hormone-dependent cancers, such as prostate and breast cancer, as well as several benign gynecological disorders.

The primary discovery of LHRH and the subsequent development of its analogues were driven by the need for more potent and longer-acting modulators of the hypothalamic-pituitary-gonadal axis. The native LHRH peptide has a very short half-life, making it unsuitable for therapeutic use. The synthesis of thousands of LHRH analogues has led to the identification of "superagonists" with significantly increased potency and duration of action. These modifications typically involve the substitution of the glycine residue at position 6 with a D-amino acid and the modification of the C-terminal glycine-amide.

(D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH is identified as impurity L in the Goserelin European Pharmacopoeia monograph. This suggests that it was likely first identified and characterized during the process development and impurity profiling of Goserelin. While not developed as a primary therapeutic agent itself, its structural similarity to Goserelin implies it possesses LHRH agonist activity.

Key Structural Features:

• Pyroglutamic acid (pGlu) at the N-terminus: Protects against degradation by aminopeptidases.

• D-Serine(tBu) at position 6: The bulky tert-butyl group on the D-serine residue provides steric hindrance against enzymatic degradation and enhances receptor binding affinity.

• D-Leucine at position 7: This substitution further modifies the peptide's conformation and may influence its biological activity.

• Azaglycine at position 10: The replacement of the alpha-carbon of glycine with a nitrogen atom enhances resistance to carboxypeptidase degradation.

Chemical Synthesis

The synthesis of (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH is best achieved using a solid-phase peptide synthesis (SPPS) approach, typically employing Fmoc (9-fluorenylmethyloxycarbonyl) chemistry. This method allows for the stepwise assembly of the peptide chain on a solid support, with excess reagents being easily washed away after each step.

Experimental Protocol: Solid-Phase Peptide Synthesis (Fmoc Strategy)

This protocol outlines a representative manual synthesis of (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH.

Materials:

• Rink Amide MBHA resin

• Fmoc-protected amino acids: Fmoc-Pro-OH, Fmoc-Arg(Pbf)-OH, Fmoc-D-Leu-OH, Fmoc-D-Ser(tBu)-OH, Fmoc-Tyr(tBu)-OH, Fmoc-Ser(tBu)-OH, Fmoc-Trp(Boc)-OH, Fmoc-His(Trt)-OH, pGlu-OH

• Fmoc-Azagly-OH

• Coupling reagents: HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate), HOBt (Hydroxybenzotriazole)

• Base: DIPEA (N,N-Diisopropylethylamine)

• Deprotection reagent: 20% Piperidine in DMF (N,N-Dimethylformamide)

• Solvents: DMF, DCM (Dichloromethane)

• Cleavage cocktail: Trifluoroacetic acid (TFA, 95%), Triisopropylsilane (TIS, 2.5%), Water (2.5%)

• Diethyl ether (cold)

Procedure:

• Resin Swelling: The Rink Amide MBHA resin is swollen in DMF for 1 hour.

• Fmoc Deprotection: The Fmoc protecting group is removed from the resin by treating it with 20% piperidine in DMF for 20 minutes. The resin is then washed thoroughly with DMF and DCM.

• First Amino Acid Coupling (Proline): Fmoc-Pro-OH (3 eq) is pre-activated with HBTU (3 eq), HOBt (3 eq), and DIPEA (6 eq) in DMF for 5 minutes. This solution is then added to the deprotected resin, and the mixture is agitated for 2 hours. The resin is washed with DMF and DCM.

• Chain Elongation: Steps 2 and 3 are repeated for each subsequent amino acid in the sequence: Arg(Pbf), D-Leu, D-Ser(tBu), Tyr(tBu), Ser(tBu), Trp(Boc), and His(Trt).

• N-terminal Pyroglutamic Acid Coupling: After the final Fmoc deprotection, pGlu-OH is coupled using the same activation method.

• Azaglycine Incorporation: Following the coupling of Proline, Fmoc-Azagly-OH is coupled. The synthesis then proceeds with the remaining amino acids.

• Cleavage and Deprotection: The synthesized peptide is cleaved from the resin, and the side-chain protecting groups are removed simultaneously by treating the resin with the cleavage cocktail (95% TFA, 2.5% TIS, 2.5% Water) for 3 hours.

• Peptide Precipitation and Purification: The cleaved peptide is precipitated in cold diethyl ether, centrifuged, and the pellet is washed with cold ether. The crude peptide is then purified by reverse-phase high-performance liquid chromatography (RP-HPLC).

• Characterization: The purified peptide is characterized by mass spectrometry to confirm its molecular weight and by analytical HPLC to determine its purity.

Synthesis Workflow Diagram

Caption: Solid-phase peptide synthesis workflow for (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH.

Mechanism of Action and Signaling Pathway

(D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH is presumed to act as an agonist at the gonadotropin-releasing hormone receptor (GnRHR), a G-protein coupled receptor located on the surface of pituitary gonadotrope cells. The mechanism of action of LHRH agonists is biphasic:

• Initial Stimulation (Flare-up): Upon initial administration, the agonist binds to and activates the GnRHR, leading to a transient increase in the secretion of luteinizing hormone (LH) and follicle-stimulating hormone (FSH). This results in a temporary surge in the levels of testosterone in males and estrogen in females.

• Downregulation and Desensitization: Continuous stimulation of the GnRHR leads to its desensitization and internalization. This downregulation of the receptors on the pituitary gonadotropes makes them refractory to further stimulation by both the agonist and endogenous GnRH. The result is a profound and sustained suppression of LH and FSH secretion, leading to a state of "medical castration" with significantly reduced levels of sex steroids.

GnRH Receptor Signaling Pathway

The binding of an LHRH agonist to the GnRHR initiates a cascade of intracellular signaling events.[1][2] The primary pathway involves the coupling to Gαq/11 proteins, leading to the activation of phospholipase C (PLC).[1][3] PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[3] IP3 diffuses through the cytoplasm and binds to its receptor on the endoplasmic reticulum, triggering the release of stored calcium ions (Ca2+).[1][3] The elevated intracellular Ca2+ and DAG synergistically activate protein kinase C (PKC).[1]

Activated PKC can then phosphorylate a variety of downstream targets, leading to the activation of the mitogen-activated protein kinase (MAPK) cascade, including ERK, JNK, and p38 MAPK.[1][3] These kinases can translocate to the nucleus and regulate the expression of genes involved in gonadotropin synthesis and release.[1][3]

References

• 1. Mechanism of GnRH receptor signaling: combinatorial cross-talk of Ca2+ and protein kinase C - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Luteinizing hormone-releasing hormone receptor agonists and antagonists in prostate cancer: effects on long-term survival and combined therapy with next-generation hormonal agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. KEGG PATHWAY: map04912 [genome.jp]

An In-depth Technical Guide on the (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH Signaling Pathway

For Researchers, Scientists, and Drug Development Professionals

Abstract

(D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH, also known as Lecirelin, is a potent synthetic agonist of the Gonadotropin-Releasing Hormone (GnRH) receptor. As a super-agonist of the natural decapeptide LHRH, Lecirelin exhibits enhanced biological activity and a prolonged effect, making it a valuable tool in reproductive medicine and oncology. This technical guide provides a comprehensive overview of the Lecirelin signaling pathway, detailing its mechanism of action from receptor binding to downstream cellular responses. This document summarizes key quantitative data, outlines detailed experimental protocols for studying its activity, and provides visual representations of the signaling cascades and experimental workflows.

Introduction

Gonadotropin-Releasing Hormone (GnRH) is the central regulator of the hypothalamic-pituitary-gonadal axis, controlling reproduction through the pulsatile release of luteinizing hormone (LH) and follicle-stimulating hormone (FSH) from the anterior pituitary.[1][2][3] Synthetic GnRH analogs, such as (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH (Lecirelin), have been developed with modified structures to enhance their potency and duration of action. Lecirelin is a nonapeptide analog of LHRH with substitutions at positions 6, 7, and 10. These modifications confer increased resistance to degradation and higher binding affinity for the GnRH receptor (GnRHR), a member of the G-protein coupled receptor (GPCR) superfamily.[4] Understanding the intricate signaling network initiated by Lecirelin is crucial for its therapeutic applications, which include the treatment of hormone-dependent cancers, management of reproductive disorders, and synchronization of estrus in veterinary medicine.[1][5]

The (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH Signaling Cascade

The signaling pathway of Lecirelin is initiated by its binding to the GnRH receptor on the surface of pituitary gonadotrophs. This interaction triggers a conformational change in the receptor, leading to the activation of heterotrimeric G-proteins and the subsequent engagement of multiple downstream effector systems.

Receptor Binding and G-Protein Coupling

Lecirelin, like endogenous GnRH, binds to the GnRH receptor. This binding event is characterized by a high affinity, which is a key determinant of its enhanced potency compared to native LHRH. The GnRH receptor primarily couples to the Gαq/11 subunit of the heterotrimeric G-protein complex.

The Phosphoinositide Pathway: The Canonical Signaling Route

Activation of Gαq/11 by the Lecirelin-bound GnRH receptor leads to the stimulation of Phospholipase Cβ (PLCβ). PLCβ catalyzes the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2), a membrane phospholipid, into two second messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).

• Inositol 1,4,5-trisphosphate (IP3): This soluble molecule diffuses into the cytoplasm and binds to IP3 receptors on the endoplasmic reticulum, triggering the release of stored calcium (Ca2+) into the cytosol. This rapid increase in intracellular calcium is a critical event in the signaling cascade.

• Diacylglycerol (DAG): DAG remains in the plasma membrane and, in conjunction with the elevated intracellular calcium levels, activates Protein Kinase C (PKC).

The activation of PKC and the rise in intracellular calcium are pivotal for the downstream effects of Lecirelin, including the synthesis and release of LH and FSH.

Involvement of Other G-Proteins and Signaling Pathways

While the Gαq/11-PLCβ pathway is the primary signaling cascade, evidence suggests that the GnRH receptor can also couple to other G-proteins, such as Gαs and Gαi, leading to the modulation of adenylyl cyclase activity and cyclic AMP (cAMP) levels.

Furthermore, GnRH receptor activation by agonists like Lecirelin can trigger the Mitogen-Activated Protein Kinase (MAPK) cascade, particularly the Extracellular signal-Regulated Kinase (ERK) pathway. This activation can occur through PKC-dependent and independent mechanisms and plays a role in regulating gene expression related to gonadotropin synthesis.

Quantitative Data

The following tables summarize the available quantitative data for Lecirelin and other relevant GnRH agonists.

Table 1: Comparative Efficacy of GnRH Agonists on LH Release in Cattle

GnRH Agonist	Dose	Mean Maximal LH Concentration (ng/mL)	Time to Maximal LH Concentration (hours)	Reference
Gonadorelin	100 µg	Lower than Lecirelin and Buserelin	1 hour earlier than Lecirelin and Buserelin	[6]
Lecirelin	25 µg	Significantly higher than Gonadorelin	-	[6]
Lecirelin	50 µg	Significantly higher than Gonadorelin	-	[6]
Buserelin	10 µg	Significantly higher than Gonadorelin	-	[6]

Note: Specific mean maximal LH concentrations and precise times to peak for Lecirelin and Buserelin were not explicitly stated in the abstract but were significantly higher and occurred later than for Gonadorelin.

Table 2: Comparative Efficacy of Lecirelin and Buserelin in Buffalo

GnRH Agonist	Conception Rate	Reference
Lecirelin	50.0% (69/138)	[1][7]
Buserelin	47.0% (62/132)	[1][7]

Note: The study concluded that Lecirelin is as efficient as Buserelin for synchronizing ovulation in buffaloes.[1][7]

Mandatory Visualizations

Signaling Pathway Diagram

Caption: Lecirelin signaling pathway in pituitary gonadotrophs.

Experimental Workflow Diagram

Caption: Workflow for characterizing Lecirelin's in vitro activity.

Experimental Protocols

Radioligand Binding Assay

Objective: To determine the binding affinity (Ki) of Lecirelin for the GnRH receptor.

Materials:

• Pituitary cell membranes (e.g., from rat or bovine) or membranes from cells overexpressing the GnRH receptor (e.g., COS-7 or HEK293 cells).

• Radiolabeled GnRH agonist (e.g., [125I]-Buserelin or [125I]-Triptorelin).

• Unlabeled Lecirelin.

• Binding buffer (e.g., 25 mM Tris-HCl, pH 7.4, 10 mM MgCl2, 1 mM EDTA, 0.1% BSA).

• Wash buffer (e.g., ice-cold PBS).

• Glass fiber filters (e.g., Whatman GF/C).

• Scintillation cocktail and counter.

Procedure:

• Membrane Preparation: Homogenize pituitary tissue or cultured cells in ice-cold buffer and centrifuge to pellet the membranes. Wash the membrane pellet and resuspend in binding buffer. Determine protein concentration using a standard assay (e.g., Bradford or BCA).

• Assay Setup: In a 96-well plate, add in the following order:

  • Binding buffer.

  • Increasing concentrations of unlabeled Lecirelin (for competition curve).

  • A fixed concentration of radiolabeled GnRH agonist (typically at or below its Kd).

  • Membrane preparation.

  • For total binding, omit unlabeled Lecirelin.

  • For non-specific binding, add a high concentration of unlabeled GnRH or a suitable agonist.

• Incubation: Incubate the plate at a specified temperature (e.g., 4°C or room temperature) for a sufficient time to reach equilibrium (e.g., 60-120 minutes).

• Filtration: Rapidly filter the contents of each well through glass fiber filters using a cell harvester. Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.

• Counting: Place the filters in scintillation vials, add scintillation cocktail, and count the radioactivity using a scintillation counter.

• Data Analysis: Subtract non-specific binding from total binding to obtain specific binding. Plot specific binding as a function of the logarithm of the Lecirelin concentration. Fit the data to a one-site competition model using non-linear regression to determine the IC50. Calculate the Ki using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Inositol Phosphate Accumulation Assay

Objective: To determine the potency (EC50) of Lecirelin in stimulating inositol phosphate (IP) production.

Materials:

• Pituitary cell line (e.g., LβT2 or αT3-1 cells).

• Cell culture medium (e.g., DMEM) with serum and antibiotics.

• myo-[3H]inositol.

• Stimulation buffer (e.g., HBSS containing 10 mM LiCl).

• Lecirelin.

• Dowex AG1-X8 resin (formate form).

• Scintillation cocktail and counter.

Procedure:

• Cell Culture and Labeling: Plate cells in multi-well plates and allow them to adhere. Label the cells by incubating them with myo-[3H]inositol in inositol-free medium for 24-48 hours.

• Stimulation: Wash the cells with stimulation buffer and then incubate with various concentrations of Lecirelin in stimulation buffer for a defined period (e.g., 30-60 minutes).

• Extraction: Terminate the reaction by adding a cold stop solution (e.g., perchloric acid or trichloroacetic acid).

• Separation of Inositol Phosphates: Neutralize the extracts and apply them to Dowex columns. Wash the columns to remove free inositol. Elute the total inositol phosphates with a high salt buffer (e.g., 1 M ammonium formate/0.1 M formic acid).

• Counting: Add the eluate to scintillation cocktail and measure the radioactivity.

• Data Analysis: Plot the amount of [3H]inositol phosphates accumulated as a function of the logarithm of the Lecirelin concentration. Fit the data to a sigmoidal dose-response curve to determine the EC50.

LH/FSH Release Assay

Objective: To determine the potency (EC50) of Lecirelin in stimulating the release of LH and FSH from primary pituitary cells.

Materials:

• Primary pituitary cells isolated from rats or other species.

• Cell culture medium and supplements.

• Lecirelin.

• ELISA or RIA kits for LH and FSH.

Procedure:

• Cell Isolation and Culture: Isolate anterior pituitary glands and disperse the cells using enzymatic digestion. Plate the cells in multi-well plates and allow them to recover for 48-72 hours.

• Stimulation: Wash the cells with fresh medium and then incubate with various concentrations of Lecirelin for a specified time (e.g., 2-4 hours).

• Sample Collection: Collect the cell culture medium from each well.

• Hormone Quantification: Measure the concentration of LH and FSH in the collected media using specific ELISA or RIA kits according to the manufacturer's instructions.

• Data Analysis: Plot the concentration of LH or FSH released as a function of the logarithm of the Lecirelin concentration. Fit the data to a sigmoidal dose-response curve to determine the EC50 for the release of each gonadotropin.

Conclusion

(D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH (Lecirelin) is a potent GnRH receptor agonist that activates a complex network of intracellular signaling pathways, primarily through the Gαq/11-PLCβ-IP3/DAG cascade. This leads to increased intracellular calcium, activation of PKC, and stimulation of the MAPK pathway, ultimately resulting in the synthesis and release of LH and FSH. The quantitative data and experimental protocols provided in this guide offer a framework for researchers and drug development professionals to further investigate the pharmacology of Lecirelin and other GnRH analogs, facilitating the development of new therapeutic strategies for a range of reproductive and oncological conditions.

References

• 1. scispace.com [scispace.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Agonists of LHRH - Holland-Frei Cancer Medicine - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. lsmu.lt [lsmu.lt]
• 6. Effect of gonadorelin, lecirelin, and buserelin on LH surge, ovulation, and progesterone in cattle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Lecirelin and Buserelin (Gonadotrophin releasing hormone agonists) are equally effective for fixed time insemination in buffalo – ScienceOpen [scienceopen.com]

An In-Depth Technical Guide on the Biological Activity of (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH (Goserelin)

For Researchers, Scientists, and Drug Development Professionals

Introduction

(D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH, commonly known as Goserelin, is a potent synthetic analogue of Luteinizing Hormone-Releasing Hormone (LHRH), also referred to as Gonadotropin-Releasing Hormone (GnRH). As a superagonist of the GnRH receptor, Goserelin is a cornerstone in the therapeutic management of hormone-sensitive diseases, most notably prostate and breast cancer.[1] This technical guide provides a comprehensive overview of the biological activity of Goserelin, detailing its mechanism of action, receptor binding characteristics, in vitro and in vivo effects, and the associated signaling pathways.

Mechanism of Action

Goserelin's primary mechanism of action involves its interaction with the GnRH receptors on the pituitary gonadotroph cells. Initially, its agonistic properties lead to a transient surge in the secretion of Luteinizing Hormone (LH) and Follicle-Stimulating Hormone (FSH), a phenomenon known as the "flare effect".[2] However, continuous administration of Goserelin leads to the desensitization and downregulation of pituitary GnRH receptors. This sustained stimulation ultimately results in a profound suppression of LH and FSH release.[2][3]

The reduction in circulating LH levels significantly inhibits the production of testosterone in the testes of males and estradiol in the ovaries of females, leading to a state of "medical castration".[1][3] This hormonal suppression is the principal driver of Goserelin's therapeutic efficacy in hormone-dependent cancers.

Receptor Binding and Affinity

Goserelin exhibits a high binding affinity for the GnRH receptor, acting as a superagonist. While specific Ki or IC50 values are not consistently reported across literature, LHRH agonists as a class are known to be 50 to 100 times more potent than the native LHRH molecule. One study reported a residence time of 5.6 minutes for Goserelin on the human GnRH receptor, indicating a more transient interaction compared to other GnRH agonists like deslorelin.[4] The binding affinity of GnRH analogues is typically determined through competitive radioligand binding assays.

In Vitro Biological Activity

Studies on the direct in vitro effects of Goserelin on cancer cell lines have yielded varied results. In some prostate cancer cell lines, such as LNCaP, Goserelin has been shown to have no significant direct influence on cell viability when used as a monotherapy. This suggests that its primary anti-tumor effect is mediated through systemic hormone deprivation rather than direct cytotoxicity.

Table 1: Summary of In Vitro Effects of Goserelin

Cell Line	Assay Type	Endpoint Measured	Observed Effect
LNCaP (Prostate Cancer)	Cell Viability Assay	Cell Proliferation	No significant influence on cell viability.

In Vivo Biological Activity

The in vivo biological activity of Goserelin is well-documented, primarily focusing on its profound effects on hormonal suppression and tumor growth inhibition in hormone-sensitive cancer models.

Hormonal Suppression

Clinical studies have consistently demonstrated the efficacy of Goserelin in reducing serum concentrations of key sex hormones.

Table 2: In Vivo Hormonal Suppression with Goserelin

Hormone	Patient Population	Treatment Regimen	Result
Testosterone	Men with Advanced Prostate Cancer	10.8 mg depot every 12 weeks	Mean testosterone concentrations suppressed to castration range (≤2 nmol/L) after 4 weeks.[5]
Luteinizing Hormone (LH)	Premenopausal women with advanced breast cancer	Goserelin + Tamoxifen	89% reduction in mean LH levels after 6 months.[6]
Follicle-Stimulating Hormone (FSH)	Premenopausal women with advanced breast cancer	Goserelin + Tamoxifen	90% fall in mean FSH levels at 6 months.[6]
Estradiol (E2)	Premenopausal women with advanced breast cancer	Goserelin + Tamoxifen	89% reduction in mean estradiol levels after 6 months.[6]

Anti-Tumor Activity

In animal models of prostate cancer, Goserelin administration leads to significant inhibition of tumor growth, primarily due to the reduction in circulating androgens.

Signaling Pathways

Goserelin, upon binding to the GnRH receptor, initiates a cascade of intracellular signaling events. The GnRH receptor is a G-protein coupled receptor (GPCR) that primarily signals through the Gαq/11 subunit, leading to the activation of phospholipase C (PLC) and subsequent downstream signaling.

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. Goserelin. A review of its pharmacodynamic and pharmacokinetic properties, and clinical use in sex hormone-related conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. cancerresearchuk.org [cancerresearchuk.org]
• 4. Characterization of 12 GnRH peptide agonists – a kinetic perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 3-month formulation of goserelin acetate ('Zoladex' 10.8-mg depot) in advanced prostate cancer: results from an Italian, open, multicenter trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Clinical and endocrine data for goserelin plus anastrozole as second-line endocrine therapy for premenopausal advanced breast cancer - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Pharmacology of (D-Ser(tBu)⁶,D-Leu⁷,Azagly¹⁰)-LHRH

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Limited direct pharmacological data is publicly available for (D-Ser(tBu)⁶,D-Leu⁷,Azagly¹⁰)-LHRH. This guide leverages data from the closely related and well-characterized LHRH analog, Goserelin ((D-Ser(tBu)⁶,Azagly¹⁰)-LHRH), to provide a comprehensive overview of the expected pharmacological profile.

Core Concepts: Mechanism of Action

(D-Ser(tBu)⁶,D-Leu⁷,Azagly¹⁰)-LHRH is a synthetic analog of the natural Luteinizing Hormone-Releasing Hormone (LHRH), also known as Gonadotropin-Releasing Hormone (GnRH).[1][2] As a potent LHRH agonist, its primary mechanism of action involves a biphasic effect on the pituitary-gonadal axis.

Initially, it stimulates the LHRH receptors in the anterior pituitary gland, leading to a transient increase in the secretion of luteinizing hormone (LH) and follicle-stimulating hormone (FSH).[3] This initial "flare" can temporarily increase testosterone levels in men and estrogen levels in women.[4]

However, continuous, long-term administration leads to the downregulation and desensitization of pituitary LHRH receptors.[5] This sustained activation uncouples the receptors from their signaling pathways, resulting in a profound and reversible suppression of LH and FSH secretion.[5] The subsequent decrease in gonadotropin levels leads to a significant reduction in the production of gonadal steroids, achieving a state of "medical castration."[5]

Recent evidence also suggests that LHRH agonists may exert direct effects on various tumors that express LHRH receptors. This can involve the activation of a Gαi protein-coupled signaling pathway, leading to a decrease in cAMP levels and inhibition of cell proliferation.

Quantitative Pharmacological Data

The following tables summarize key quantitative data for the closely related LHRH analog, Goserelin. These values provide an estimate of the expected potency and pharmacokinetic profile of (D-Ser(tBu)⁶,D-Leu⁷,Azagly¹⁰)-LHRH.

Table 1: In Vitro and In Vivo Potency of LHRH Agonists

Parameter	Species	Value	Reference Compound	Notes
Relative Potency (LH release)	Human	~40-60 times	LHRH	Demonstrates significantly higher potency than the native hormone.[3][4]
Relative Potency (FSH release)	Human	~40-60 times	LHRH	Demonstrates significantly higher potency than the native hormone.[3][4]

Table 2: Pharmacokinetic Properties of Goserelin

Parameter	Species	Value	Route of Administration	Notes
Bioavailability	Human	Almost complete	Subcutaneous injection	Rapidly absorbed following subcutaneous administration.[6]
Serum Elimination Half-life	Human (normal renal function)	2-4 hours	Subcutaneous injection	Half-life increases in patients with impaired renal function.[6]
Peak Serum Concentration (Time to)	Human	~2 hours	Subcutaneous injection	[6]
Protein Binding	Human	27.3%	-	Poorly protein-bound.[6][7]
Metabolism	-	Hepatic peptide hydrolysis	-	[3]
Excretion	Human	>90% in urine	Subcutaneous injection	Rapid clearance via hepatic and urinary excretion.[8]

Experimental Protocols

The following are detailed methodologies for key experiments relevant to the pharmacological characterization of LHRH analogs like (D-Ser(tBu)⁶,D-Leu⁷,Azagly¹⁰)-LHRH.

Radioligand Receptor Binding Assay

This protocol is a representative method for determining the binding affinity of an LHRH analog to its receptor.

Objective: To determine the inhibitory concentration (IC₅₀) and binding affinity (Ki) of the test compound for the LHRH receptor.

Materials:

• Radioligand: [¹²⁵I]-[D-Trp⁶]-LHRH

• Competitor: Unlabeled (D-Ser(tBu)⁶,D-Leu⁷,Azagly¹⁰)-LHRH

• Receptor Source: Membranes prepared from cells expressing the LHRH receptor (e.g., pituitary cells, cancer cell lines).

• Assay Buffer: e.g., Tris-HCl buffer with protease inhibitors.

• Instrumentation: Gamma counter, filtration apparatus.

Procedure:

• Membrane Preparation: Homogenize tissues or cells expressing LHRH receptors in a suitable buffer and prepare a membrane fraction by centrifugation.

• Assay Setup: In a multi-well plate, combine the receptor membranes, a fixed concentration of the radioligand, and varying concentrations of the unlabeled test compound.

• Incubation: Incubate the mixture to allow binding to reach equilibrium.

• Separation of Bound and Free Ligand: Rapidly filter the incubation mixture through a glass fiber filter to separate the membrane-bound radioligand from the free radioligand.

• Washing: Wash the filters with ice-cold buffer to remove non-specifically bound radioligand.

• Quantification: Measure the radioactivity retained on the filters using a gamma counter.

• Data Analysis: Plot the percentage of specific binding against the logarithm of the competitor concentration. Determine the IC₅₀ value from the resulting sigmoidal curve. Calculate the Ki value using the Cheng-Prusoff equation.

In Vivo Study in a Rat Model of Prostate Cancer

This protocol outlines a representative in vivo experiment to assess the efficacy of an LHRH analog in a preclinical cancer model.

Objective: To evaluate the effect of (D-Ser(tBu)⁶,D-Leu⁷,Azagly¹⁰)-LHRH on tumor growth and serum hormone levels in a rat model of prostate cancer.

Animal Model: Male rats with induced or implanted prostate tumors.

Materials:

• Test Compound: (D-Ser(tBu)⁶,D-Leu⁷,Azagly¹⁰)-LHRH formulated for subcutaneous injection.

• Vehicle Control: The formulation vehicle without the active compound.

• Instrumentation: Calipers for tumor measurement, equipment for blood collection and hormone analysis (e.g., ELISA or radioimmunoassay kits).

Procedure:

• Animal Acclimation and Tumor Induction/Implantation: Allow animals to acclimate to the facility. Induce or implant prostate tumors and allow them to grow to a palpable size.

• Group Allocation: Randomly assign animals to treatment and control groups.

• Dosing: Administer the test compound or vehicle control subcutaneously at predetermined intervals and dose levels.

• Tumor Measurement: Measure tumor dimensions with calipers at regular intervals throughout the study. Calculate tumor volume.

• Blood Sampling: Collect blood samples at baseline and at specified time points after treatment initiation.

• Hormone Analysis: Separate serum and measure the concentrations of LH, FSH, and testosterone using appropriate assay kits.

• Endpoint and Tissue Collection: At the end of the study, euthanize the animals and collect tumors and relevant organs for further analysis (e.g., histopathology, biomarker analysis).

• Data Analysis: Compare tumor growth rates and hormone levels between the treatment and control groups using appropriate statistical methods.

Visualizations: Signaling Pathways and Workflows

Signaling Pathway of LHRH Agonists

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. youtube.com [youtube.com]
• 4. Goserelin. A review of its pharmacodynamic and pharmacokinetic properties, and clinical use in sex hormone-related conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Mode of Action of LHRH Analogs - Holland-Frei Cancer Medicine - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Goserelin - Wikipedia [en.wikipedia.org]
• 7. Goserelin | C59H84N18O14 | CID 5311128 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. go.drugbank.com [go.drugbank.com]

An In-depth Technical Guide on (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH and its Analogs

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The scientific literature lacks specific quantitative in vitro data and detailed experimental protocols for the molecule (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH. This guide leverages data from the closely related and well-studied LHRH analog, Goserelin ((D-Ser(tBu)6,Azagly10)-LHRH), and other LHRH analogs to provide a comprehensive overview. The information on Goserelin and other analogs is presented to infer the expected properties and activities of (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH, and this distinction is clearly noted throughout the document.

Introduction

Luteinizing hormone-releasing hormone (LHRH), also known as gonadotropin-releasing hormone (GnRH), is a decapeptide hormone that plays a pivotal role in the regulation of the reproductive system.[1] It is synthesized and released from the hypothalamus and acts on the anterior pituitary gland to stimulate the release of luteinizing hormone (LH) and follicle-stimulating hormone (FSH).[1] These gonadotropins, in turn, regulate gonadal function, including steroidogenesis and gametogenesis.[2]

(D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH is a synthetic analog of LHRH.[3] Modifications to the native LHRH structure, such as the substitution of glycine at position 6 with a D-amino acid (D-Ser(tBu)6), the substitution of Leucine at position 7 with a D-amino acid (D-Leu7), and the replacement of the C-terminal glycinamide with azaglycine (Azagly10), are designed to increase the peptide's resistance to enzymatic degradation and enhance its binding affinity to the GnRH receptor (GnRH-R).[4] These modifications result in a more potent and longer-acting molecule compared to the native LHRH.

LHRH agonists, like (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH, initially stimulate the GnRH receptors, leading to a transient increase in LH and FSH secretion, a phenomenon known as the "flare-up" effect.[4] However, continuous administration leads to downregulation and desensitization of the pituitary GnRH receptors, resulting in a profound suppression of gonadotropin and, consequently, gonadal steroid production, creating a state of "medical castration".[5] This paradoxical effect is the basis for their therapeutic use in hormone-dependent diseases.

Mechanism of Action: GnRH Receptor Signaling

The primary mechanism of action of (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH is through its interaction with the GnRH receptor, a member of the G-protein coupled receptor (GPCR) superfamily.[1] The binding of an LHRH agonist to the GnRH-R on pituitary gonadotropes initiates a cascade of intracellular signaling events.

Pituitary GnRH Receptor Signaling Pathway

In the pituitary, the GnRH receptor is primarily coupled to the Gq/11 alpha subunit of the heterotrimeric G-protein.[6] Activation of Gq/11 leads to the stimulation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[1][6] IP3 diffuses through the cytoplasm and binds to its receptor on the endoplasmic reticulum, triggering the release of stored calcium ions (Ca2+) into the cytosol.[1] The elevated intracellular Ca2+ and DAG synergistically activate protein kinase C (PKC).[1][6]

Activated PKC and increased intracellular Ca2+ trigger downstream signaling cascades, including the mitogen-activated protein kinase (MAPK) pathways (ERK, JNK, and p38).[1][7] These signaling events ultimately lead to the transcription of gonadotropin subunit genes (α, LHβ, and FSHβ) and the synthesis and release of LH and FSH.[8]

Caption: Pituitary GnRH Receptor Signaling Pathway.

Signaling in Cancer Cells

Interestingly, the signaling pathways activated by GnRH receptors in cancer cells can differ from those in the pituitary. In some cancer cell lines, GnRH receptors are coupled to Gi proteins, leading to the inhibition of adenylyl cyclase and a decrease in cyclic AMP (cAMP) levels.[7] This can result in anti-proliferative effects. Furthermore, LHRH analogs can interfere with the signaling of growth factor receptors, such as the epidermal growth factor receptor (EGFR), by activating phosphotyrosine phosphatases, which counteract the proliferative signals mediated by tyrosine kinases.

Caption: Antiproliferative Signaling in Cancer Cells.

Quantitative Data

As previously stated, specific in vitro quantitative data for (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH is not available in the peer-reviewed literature. The following tables present data for the closely related analog, Goserelin, and other LHRH analogs to provide an indication of the expected potency and effects.

Table 1: In Vivo Effects of Goserelin in a Canine Model of Mammary Cancer

This table summarizes the in vivo effects of Goserelin ((D-Ser(tBu)6,Azgly10)-LHRH) in female dogs with hormone-dependent mammary cancer.[9]

Parameter	Treatment Group (Goserelin)	Control Group (No Treatment)
Dosage	60 µg/kg depot every 21 days for 12 months	N/A
Estradiol Levels	Decreased	No significant change
Progesterone Levels	Decreased	No significant change
Tumor Size	Reduced	No significant change or increased
Objective Response	All animals showed an objective response after 3 months	No objective response
Relapse-Free Survival (2 years)	88%	Not reported

Table 2: Representative Binding Affinities and In Vitro Proliferative Effects of Other LHRH Agonists

This table presents data from studies on other LHRH analogs, which are expected to have similar receptor binding and antiproliferative properties.

LHRH Analog	Cell Line	Binding Affinity (Kd)	IC50 (Anti-proliferative Effect)	Reference
[D-Trp6]LHRH	EFO-21 (Ovarian Cancer)	1.5 x 10⁻⁹ M	~10⁻⁷ M	[10]
[D-Trp6]LHRH	EFO-27 (Ovarian Cancer)	1.7 x 10⁻⁹ M	~10⁻⁷ M	[10]
[D-Lys6]LHRH-Doxorubicin (AN-152)	DU-145 (Prostate Cancer)	Not Reported	~150 nM	[11]
JCHLHRH	PC-3 (Prostate Cancer)	Not Reported	4.22 µM	[12]
JC21LHRH	PC-3 (Prostate Cancer)	Not Reported	7.24 µM	[12]

Experimental Protocols

Detailed experimental protocols for (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH are not published. The following are representative protocols for key assays used to characterize LHRH analogs, based on established methodologies.

GnRH Receptor Binding Assay (Competitive Binding)

This protocol describes a typical competitive binding assay to determine the affinity of a test compound for the GnRH receptor.

Objective: To determine the dissociation constant (Kd) of an unlabeled LHRH analog by its ability to compete with a radiolabeled LHRH analog for binding to the GnRH receptor.

Materials:

• Cell line expressing GnRH receptors (e.g., αT3-1 pituitary cells, or cancer cell lines like EFO-21).

• Radiolabeled LHRH analog (e.g., [125I]-[D-Trp6]LHRH).

• Unlabeled test LHRH analog ((D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH).

• Binding buffer (e.g., Tris-HCl buffer with BSA and protease inhibitors).

• 96-well filter plates.

• Scintillation counter.

Procedure:

• Cell Preparation: Culture GnRH receptor-expressing cells to confluency. Harvest and prepare a membrane fraction by homogenization and centrifugation.

• Assay Setup: In a 96-well plate, add a constant amount of cell membrane preparation to each well.

• Add a constant concentration of the radiolabeled LHRH analog to each well.

• Add increasing concentrations of the unlabeled test LHRH analog to the wells. Include wells with no unlabeled analog (total binding) and wells with a large excess of unlabeled analog (non-specific binding).

• Incubation: Incubate the plate at a specific temperature (e.g., 4°C or room temperature) for a defined period (e.g., 60-90 minutes) to reach binding equilibrium.

• Separation: Separate bound from free radioligand by rapid filtration through the filter plates.

• Washing: Wash the filters with ice-cold binding buffer to remove unbound radioligand.

• Quantification: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Calculate specific binding by subtracting non-specific binding from total binding. Plot the percentage of specific binding against the logarithm of the unlabeled ligand concentration. Determine the IC50 (concentration of unlabeled ligand that inhibits 50% of specific binding) and calculate the Kd using the Cheng-Prusoff equation.

Caption: GnRH Receptor Binding Assay Workflow.

In Vitro Cell Proliferation Assay (MTT Assay)

This protocol describes the MTT assay, a colorimetric assay for assessing the anti-proliferative effects of a compound on cultured cells.

Objective: To determine the concentration-dependent inhibitory effect of an LHRH analog on the proliferation of cancer cells.

Materials:

• Cancer cell line (e.g., LNCaP, DU-145, EFO-21).

• Cell culture medium and supplements.

• Test LHRH analog ((D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH).

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution.

• Solubilization solution (e.g., DMSO).

• 96-well cell culture plates.

• Microplate reader.

Procedure:

• Cell Seeding: Seed cells into 96-well plates at a predetermined density and allow them to adhere overnight.

• Treatment: Replace the medium with fresh medium containing various concentrations of the test LHRH analog. Include a vehicle control (medium without the analog).

• Incubation: Incubate the cells for a desired period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours. Viable cells with active metabolism will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Remove the medium and add a solubilization solution (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solubilized formazan at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot cell viability against the logarithm of the compound concentration to determine the IC50 value (the concentration that inhibits cell proliferation by 50%).[13]

Caption: In Vitro Cell Proliferation (MTT) Assay Workflow.

Conclusion

(D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH is a potent LHRH agonist designed for enhanced stability and receptor affinity. While specific experimental data for this particular analog is scarce in the public domain, the extensive research on the closely related compound Goserelin and other LHRH analogs provides a strong basis for understanding its mechanism of action and expected biological effects. As a superagonist of the GnRH receptor, it is anticipated to be a powerful tool for downregulating the hypothalamic-pituitary-gonadal axis, with potential therapeutic applications in hormone-dependent cancers and other endocrine-related disorders. Further research is warranted to fully characterize the in vitro and in vivo pharmacological profile of (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH.

References

• 1. academic.oup.com [academic.oup.com]
• 2. academic.oup.com [academic.oup.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Goserelin - Wikipedia [en.wikipedia.org]
• 5. Mode of Action of LHRH Analogs - Holland-Frei Cancer Medicine - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. KEGG PATHWAY: map04912 [genome.jp]
• 7. researchgate.net [researchgate.net]
• 8. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 9. Ovarian function suppression with a GnRH analogue: D-ser(But[t])[6]-Arzgly[10]-LHRH (Goserelin) in hormone dependent canine mammary cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Receptor mediated antiproliferative effects of the cytotoxic LHRH agonist AN-152 in human ovarian and endometrial cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Targeted cytotoxic analog of luteinizing hormone-releasing hormone (LHRH), AEZS-108 (AN-152), inhibits the growth of DU-145 human castration-resistant prostate cancer in vivo and in vitro through elevating p21 and ROS levels - PMC [pmc.ncbi.nlm.nih.gov]
• 12. LHRH-Conjugated Lytic Peptides Directly Target Prostate Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]

The Historical Development of (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the historical development, synthesis, and biological evaluation of the luteinizing hormone-releasing hormone (LHRH) analog, (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH. This potent LHRH agonist, also known as (D-Leu7)-Goserelin, emerged from the extensive structure-activity relationship studies aimed at creating superagonists of the native LHRH decapeptide for therapeutic applications, primarily in oncology. This document details the scientific rationale behind the specific amino acid substitutions, provides a general methodology for its synthesis and biological characterization, and explores its mechanism of action through relevant signaling pathways. All quantitative data from cited studies are summarized in structured tables, and key experimental workflows and pathways are visualized using Graphviz diagrams.

Introduction: The Quest for Potent LHRH Analogs

The discovery of the structure of LHRH in the early 1970s marked a significant milestone in reproductive endocrinology and oncology.[1][2] LHRH, a decapeptide with the sequence pGlu-His-Trp-Ser-Tyr-Gly-Leu-Arg-Pro-Gly-NH2, is a key regulator of the reproductive system. Its pulsatile release from the hypothalamus stimulates the pituitary gland to secrete luteinizing hormone (LH) and follicle-stimulating hormone (FSH), which in turn regulate gonadal steroidogenesis.

The therapeutic potential of LHRH was immediately recognized; however, its short biological half-life limited its clinical utility. This prompted extensive research into the development of LHRH analogs with enhanced potency and duration of action. These efforts were guided by the principle that strategic modifications to the peptide's structure could protect it from enzymatic degradation and improve its binding affinity to the LHRH receptor.

The primary goals in the development of LHRH superagonists were to:

• Increase resistance to enzymatic degradation.

• Enhance binding affinity to the LHRH receptor.

• Prolong the biological half-life.

These superagonists, when administered chronically, lead to a paradoxical downregulation and desensitization of the LHRH receptors on pituitary gonadotrophs. This results in a sustained suppression of LH and FSH secretion, leading to a state of "medical castration" by significantly reducing testosterone levels in men and estrogen levels in women. This mechanism of action forms the basis of their use in hormone-dependent cancers such as prostate and breast cancer.[3]

The Emergence of (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH: A Tale of Three Modifications

The development of (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH is a culmination of decades of structure-activity relationship (SAR) studies on LHRH analogs. Each modification in this peptide was strategically introduced to enhance its agonistic properties.

Substitution at Position 6: The Key to Superagonism

One of the earliest and most significant breakthroughs in the development of LHRH superagonists was the substitution of the glycine residue at position 6 with a D-amino acid.[4] This modification was found to:

• Protect against enzymatic cleavage: The Gly6-Leu7 bond is a primary site for enzymatic degradation. Replacing Gly6 with a D-amino acid sterically hinders the action of endopeptidases.[5]

• Promote a favorable conformation: The D-amino acid substitution at position 6 helps to stabilize a β-II' turn conformation in the central part of the peptide (residues 5-8), which is believed to be the bioactive conformation for receptor binding.[6][7]

The D-Serine with a bulky tertiary-butyl group (D-Ser(tBu)) at position 6, as seen in Goserelin and Buserelin, proved to be particularly effective in enhancing potency.[8]

Modification at the C-terminus (Position 10): Enhancing Stability

The C-terminal Gly-NH2 is another site of enzymatic degradation. Replacing Gly10 with an azaglycine (Azagly) residue, where the α-carbon is replaced by a nitrogen atom, was found to increase the stability of the peptide. This modification is a hallmark of the potent LHRH agonist, Goserelin ([D-Ser(tBu)6, Azagly10]-LHRH).[8][9]

The D-Leu7 Substitution: A Refinement for Potency

While substitutions at positions 6 and 10 were well-established for creating potent LHRH agonists, further refinements were explored. The substitution of the native L-Leucine at position 7 with its D-enantiomer, D-Leucine, represents one such refinement. Studies on LHRH analogs have shown that the hydrophobicity of the amino acid at position 7 can influence biological activity.[6] The introduction of a D-amino acid at this position was investigated to further optimize the peptide's conformation and receptor interaction. Research on analogs with modifications at position 7, such as [(Nα-Me)Leu7]LRF, demonstrated the potential for increased potency.[10]

(D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH, also known as (D-Leu7)-Goserelin, is recognized as an impurity in the synthesis of Goserelin.[11] Its existence highlights the continuous exploration of the LHRH structure to achieve optimal therapeutic efficacy. While not developed as a standalone drug, its characterization provides valuable insights into the SAR of LHRH agonists.

Synthesis and Characterization

(D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH is a synthetic decapeptide that can be prepared using solid-phase peptide synthesis (SPPS), a standard and efficient method for producing peptides.

Experimental Protocol: Solid-Phase Peptide Synthesis (SPPS)

The following is a general protocol for the synthesis of (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH based on Fmoc (9-fluorenylmethyloxycarbonyl) chemistry.

Materials:

• Fmoc-Rink Amide MBHA resin

• Fmoc-protected amino acids: Fmoc-pGlu-OH, Fmoc-His(Trt)-OH, Fmoc-Trp(Boc)-OH, Fmoc-Ser(tBu)-OH, Fmoc-Tyr(tBu)-OH, Fmoc-D-Ser(tBu)-OH, Fmoc-D-Leu-OH, Fmoc-Arg(Pbf)-OH, Fmoc-Pro-OH

• Fmoc-Azagly-OH building block

• Coupling reagents: HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate), HOBt (Hydroxybenzotriazole)

• Base: DIPEA (N,N-Diisopropylethylamine)

• Solvent: DMF (N,N-Dimethylformamide)

• Deprotection reagent: 20% piperidine in DMF

• Cleavage cocktail: Trifluoroacetic acid (TFA), triisopropylsilane (TIS), and water (e.g., 95:2.5:2.5 v/v/v)

• Ether for precipitation

Procedure:

• Resin Swelling: Swell the Fmoc-Rink Amide MBHA resin in DMF.

• Fmoc Deprotection: Remove the Fmoc protecting group from the resin by treating with 20% piperidine in DMF.

• Amino Acid Coupling: Couple the C-terminal amino acid, Fmoc-Azagly-OH, to the deprotected resin using HBTU/HOBt and DIPEA in DMF.

• Wash: Wash the resin thoroughly with DMF.

• Repeat Deprotection and Coupling: Repeat the Fmoc deprotection and coupling steps for each subsequent amino acid in the sequence (Pro, Arg(Pbf), D-Leu, D-Ser(tBu), Tyr(tBu), Ser(tBu), Trp(Boc), His(Trt), pGlu).

• Final Deprotection: After coupling the final amino acid (pGlu), remove the N-terminal Fmoc group.

• Cleavage and Side-Chain Deprotection: Treat the peptide-resin with the cleavage cocktail to cleave the peptide from the resin and remove the side-chain protecting groups.

• Precipitation and Purification: Precipitate the crude peptide in cold ether, and then purify it using reverse-phase high-performance liquid chromatography (RP-HPLC).

• Characterization: Confirm the identity and purity of the final product by mass spectrometry and analytical RP-HPLC.

Experimental Workflow for Solid-Phase Peptide Synthesis

A generalized workflow for the solid-phase synthesis of (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH.

Biological Activity and Mechanism of Action

As a potent LHRH agonist, (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH is expected to exhibit strong binding to the LHRH receptor and effectively stimulate the downstream signaling pathways, leading to the eventual desensitization and downregulation of the receptor upon continuous exposure.

Quantitative Data

Compound	Receptor Binding Affinity (Ki, nM)	In Vitro Potency (EC50, nM) for LH Release	In Vivo Potency (Relative to LHRH)
LHRH (native)	~5.0	~1.0	1
Goserelin	~0.5	~0.1	~100
(D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH	Predicted: ≤ 0.5	Predicted: ≤ 0.1	Predicted: ≥ 100

Note: The values for (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH are predicted based on structure-activity relationships and require experimental verification.

Experimental Protocol: GnRH Receptor Binding Assay

This protocol describes a competitive radioligand binding assay to determine the binding affinity of LHRH analogs to the GnRH receptor.

Materials:

• Cell line expressing the GnRH receptor (e.g., pituitary cells or a transfected cell line)

• Radiolabeled LHRH agonist (e.g., [125I]-Buserelin)

• Unlabeled LHRH analog (competitor)

• Binding buffer (e.g., Tris-HCl buffer with BSA)

• Filtration apparatus with glass fiber filters

• Gamma counter

Procedure:

• Membrane Preparation: Prepare crude membrane fractions from the GnRH receptor-expressing cells.

• Assay Setup: In a multi-well plate, add a constant amount of the radiolabeled LHRH agonist to each well.

• Competition: Add increasing concentrations of the unlabeled LHRH analog (the competitor) to the wells. Include wells with no competitor (total binding) and wells with a high concentration of an unlabeled standard LHRH agonist (non-specific binding).

• Incubation: Add the membrane preparation to each well and incubate to allow binding to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through a glass fiber filter to separate bound from free radioligand.

• Washing: Wash the filters with cold binding buffer to remove unbound radioligand.

• Counting: Measure the radioactivity retained on the filters using a gamma counter.

• Data Analysis: Plot the percentage of specific binding against the logarithm of the competitor concentration. Determine the IC50 (the concentration of competitor that inhibits 50% of the specific binding of the radioligand) and calculate the Ki (inhibition constant) using the Cheng-Prusoff equation.

Signaling Pathways

The LHRH receptor is a G protein-coupled receptor (GPCR). In pituitary gonadotrophs, its activation primarily leads to the stimulation of the Gαq/11 pathway, resulting in the activation of phospholipase C (PLC), which in turn generates inositol trisphosphate (IP3) and diacylglycerol (DAG). This leads to an increase in intracellular calcium and activation of protein kinase C (PKC), ultimately resulting in the synthesis and release of LH and FSH.

Interestingly, in some cancer cells that express LHRH receptors, the signaling pathway may differ. Evidence suggests that in prostate cancer cells, the LHRH receptor can couple to Gαi proteins, leading to the inhibition of adenylyl cyclase and a decrease in cyclic AMP (cAMP) levels. This alternative signaling pathway may contribute to the direct anti-proliferative effects of LHRH agonists on tumor cells.

LHRH Receptor Signaling Pathways

Signaling pathways of the LHRH receptor in pituitary and cancer cells.

Conclusion

(D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH represents a highly modified and potent LHRH superagonist, born out of extensive research to optimize the therapeutic potential of the native LHRH peptide. The combination of a D-amino acid at position 6 to confer stability and enhance receptor binding, an Azaglycine at position 10 to further increase stability, and a D-amino acid at position 7 to potentially refine its conformational and binding properties, exemplifies the rational design principles employed in peptide drug development. While it is primarily known as an impurity of the clinically successful drug Goserelin, its existence and the rationale behind its structure provide valuable insights for researchers and drug development professionals in the ongoing quest for more effective peptide-based therapeutics. Further detailed biological characterization of this and similar analogs could uncover new structure-activity relationships and lead to the development of next-generation LHRH receptor modulators.

References

• 1. urotoday.com [urotoday.com]
• 2. Discovery of LHRH and development of LHRH analogs for prostate cancer treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Mode of Action of LHRH Analogs - Holland-Frei Cancer Medicine - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Analogs of luteinizing hormone-releasing hormone with increased biological activity produced by D-amino acid substitutions in position 6 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Effects of D-amino acid substituents on degradation of LHRH analogues by proximal tubule - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Conformation-function relationships in LHRH analogs. II. Conformations of LHRH peptide agonists and antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Conformation-function relationships in LHRH analogs. I. Conformations of LHRH peptide backbone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Agonists of LHRH - Holland-Frei Cancer Medicine - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. SBP0173 - [D-Ser(tBu)6,Aza-Gly10]-LHRH - Severn Biotech [severnbiotech.com]
• 10. Analogs of luteinizing hormone releasing factor (LRF) synthesis and biological activity of [(Nα-Me)Leu7]LRF and [D-Ala6,(Nα-Me)Leu7]LRF [periodicos.capes.gov.br]
• 11. (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH -HongTide Biotechnology [hongtide.com]

(D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH: A Technical Guide to Basic Research Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

(D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH, a potent synthetic analogue of Luteinizing Hormone-Releasing Hormone (LHRH), also widely known as Goserelin, serves as a critical tool in fundamental research. As a GnRH agonist, its primary mechanism of action involves the initial stimulation followed by a profound and sustained suppression of gonadotropin secretion from the pituitary gland. This paradoxical effect provides a powerful model for investigating the roles of the hypothalamic-pituitary-gonadal (HPG) axis in various physiological and pathological processes. This technical guide delves into the core basic research applications of this compound, presenting quantitative data, detailed experimental protocols, and visualizations of its molecular interactions to aid researchers in its effective utilization.

Introduction

(D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH is a decapeptide analogue of the naturally occurring LHRH.[1] Strategic amino acid substitutions enhance its potency and prolong its duration of action compared to the native hormone. Its principal application in basic research stems from its ability to induce a transient "flare" of Luteinizing Hormone (LH) and Follicle-Stimulating Hormone (FSH), followed by receptor downregulation and desensitization, leading to a state of chemical castration.[2] This makes it an invaluable agent for studying sex hormone-dependent processes in fields such as oncology, reproductive biology, and endocrinology.

Mechanism of Action

The biological effects of (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH are biphasic:

• Initial Agonist Effect: Upon binding to the GnRH receptor (GnRHR), a G-protein coupled receptor on pituitary gonadotrophs, it triggers a conformational change that activates downstream signaling pathways. This leads to the synthesis and release of LH and FSH, causing a temporary surge in circulating gonadal steroids (testosterone in males, estrogen in females).[2]

• Receptor Downregulation and Desensitization: Continuous or depot administration of the agonist leads to the internalization and uncoupling of the GnRHR from its signaling machinery. This results in a profound and sustained suppression of LH and FSH secretion, thereby reducing gonadal steroid levels to castrate levels.[3]

Beyond its effects on the pituitary, (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH can also exert direct effects on various cancer cells that express GnRH receptors, influencing cell proliferation and apoptosis through distinct signaling cascades.

Quantitative Data

The following tables summarize key quantitative parameters associated with the activity of (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH (Goserelin).

Table 1: Receptor Binding Affinity

Ligand	Receptor	Assay Type	K i (nM)	Source
Goserelin	Human GnRH Receptor	Radioligand Displacement Assay ([ 125 I]-triptorelin)	0.06	[4]

Table 2: In Vitro Effects on Cancer Cell Viability

Cell Line	Cancer Type	Assay	Concentration	Effect	Source
LNCaP	Prostate Cancer	Cell Viability Assay	10 µM	No significant effect on cell viability	[4][5]
PC-3	Prostate Cancer	Cell Viability Assay	10 µM	No significant effect on cell viability	[4]
SKOV3	Epithelial Ovarian Cancer	Apoptosis Assays	10 -4 mol/l	Promotion of apoptosis	[6][7]
A2780	Epithelial Ovarian Cancer	Apoptosis Assays	10 -4 mol/l	Promotion of apoptosis	[6][7]

Table 3: In Vivo Effects on Hormone Levels in Rats

Formulation	Dose	Route	Time Point	Effect on Testosterone	Source
Extended-Release Microspheres	0.72, 1.44 mg/kg	Intramuscular	Day 4 to 35	Suppression to castration levels	[2]
Depot	60 microg/kg every 21 days	Subcutaneous	Not specified	Decreased circulating levels

Table 4: In Vivo Effects on Hormone Levels in Humans

Condition	Dose	Time Point	Effect on LH	Effect on FSH	Effect on Estradiol/Testosterone	Source
Premenopausal Advanced Breast Cancer	3.6 mg depot every 4 weeks	Not specified	Initial stimulation, then suppression	Initial stimulation, then suppression	Estradiol reduced to postmenopausal levels in most patients
Prostate Cancer	3.6 mg depot every 28 days	12 weeks	Initial elevation, then significant decrease	Initial elevation, then significant decrease	Testosterone suppressed to castrate levels
Premenopausal Women (with Tamoxifen)	Not specified	6 months	89% reduction	90% reduction	Not specified	[8]

Signaling Pathways

(D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH binding to the GnRH receptor activates multiple downstream signaling pathways. The initial stimulation involves Gq/11 protein activation, leading to the production of inositol trisphosphate (IP3) and diacylglycerol (DAG). In cancer cells, this can further trigger the PI3K/Akt and MAPK/ERK signaling cascades, which play crucial roles in cell survival, proliferation, and apoptosis.

Initial Pituitary Signaling Cascade of (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH.

References

• 1. Comparison between the biological effects of LH-RH and buserelin on the induction of LH release from hemi-pituitary glands of female rats in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Pituitary hyperplasia after goserelin (LHRH-analogue) therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. Goserelin promotes the apoptosis of epithelial ovarian cancer cells by upregulating forkhead box O1 through the PI3K/AKT signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Oestrogen-selective modulation of FSH and LH secretion by pituitary gland - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for (D-Ser(tBu)6,Azagly10)-LHRH (Goserelin) in In Vitro Cell Culture

Introduction

(D-Ser(tBu)6,Azagly10)-LHRH, commercially known as Goserelin, is a potent synthetic agonist of the Luteinizing Hormone-Releasing Hormone (LHRH), also known as Gonadotropin-Releasing Hormone (GnRH).[1][2][3] While its primary clinical application is in the suppression of sex hormone production for the treatment of hormone-sensitive cancers like prostate and breast cancer, a growing body of evidence indicates that Goserelin and other LHRH analogs can also exert direct anti-proliferative and pro-apoptotic effects on various cancer cell lines in vitro.[4][5] This direct action is mediated by LHRH receptors expressed on the surface of cancer cells, including those of the breast, ovary, endometrium, prostate, and bladder.[6]

These application notes provide a comprehensive overview and detailed protocols for the in vitro use of (D-Ser(tBu)6,Azagly10)-LHRH (Goserelin) to study its direct effects on cancer cells. The protocols are intended for researchers, scientists, and drug development professionals.

Mechanism of Action

In the context of direct anti-cancer effects in vitro, Goserelin binds to LHRH receptors on tumor cells.[7] This interaction can trigger a cascade of intracellular signaling events that are independent of the pituitary-gonadal axis. The primary mechanisms include:

• Inhibition of Cell Proliferation: Goserelin can interfere with the signaling pathways of growth factors, such as Epidermal Growth Factor (EGF), leading to a reduction in cell proliferation.[5]

• Induction of Apoptosis: Activation of LHRH receptors by Goserelin can initiate programmed cell death in cancer cells.[4]

• Signal Transduction: The LHRH receptor is a G-protein coupled receptor. In some cancer cells, its activation by Goserelin can lead to the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic AMP (cAMP) levels, which can in turn trigger apoptosis and inhibit proliferation.[7]

Data Presentation

The following tables summarize representative quantitative data for the in vitro effects of LHRH agonists on various cancer cell lines. Note that specific IC50 values for (D-Ser(tBu)6,Azagly10)-LHRH (Goserelin) are not widely published in the format of large-scale screens; the data presented for other LHRH analogs can be used as a reference for designing dose-response experiments.

Table 1: Representative IC50 Values of LHRH Analogs in Cancer Cell Lines

Cell Line	Cancer Type	LHRH Analog	IC50 (µM)	Incubation Time (h)
DU-145	Prostate Cancer	AEZS-108 (LHRH-Doxorubicin)	~0.25	48
HTB-26	Breast Cancer	Compound 1 (Oleoyl Hybrid)	10-50	Not Specified
PC-3	Pancreatic Cancer	Compound 1 (Oleoyl Hybrid)	10-50	Not Specified
HepG2	Hepatocellular Carcinoma	Compound 1 (Oleoyl Hybrid)	10-50	Not Specified
HCT116	Colorectal Cancer	Compound 2 (Oleoyl Hybrid)	0.34	Not Specified
A549	Lung Carcinoma	164d	~0.018	24
MCF-7	Breast Cancer	164d	~10.5	24

*Data from various sources illustrating the range of potencies of different compounds targeting LHRH-receptor expressing cells.[8][9][10]

Experimental Protocols

Protocol 1: Cell Viability Assay (MTT Assay)

This protocol determines the effect of (D-Ser(tBu)6,Azagly10)-LHRH on the viability and proliferation of cancer cells.

Materials:

• LHRH receptor-positive cancer cell line (e.g., DU-145, LNCaP, EFO-21)

• Complete cell culture medium

• (D-Ser(tBu)6,Azagly10)-LHRH (Goserelin)

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO (Dimethyl sulfoxide)

• Phosphate-buffered saline (PBS)

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium and allow them to adhere overnight.

• Drug Treatment: Prepare serial dilutions of Goserelin in serum-free or low-serum medium. Remove the medium from the wells and add 100 µL of the Goserelin dilutions. Include a vehicle control (medium without the compound).

• Incubation: Incubate the plate for 48-72 hours at 37°C in a humidified 5% CO2 incubator.[4]

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.[4]

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 value.[4]

Protocol 2: Apoptosis Assay (Annexin V-FITC/PI Staining)

This protocol quantifies the percentage of apoptotic cells after treatment with (D-Ser(tBu)6,Azagly10)-LHRH using flow cytometry.

Materials:

• LHRH receptor-positive cancer cell line

• 6-well plates

• (D-Ser(tBu)6,Azagly10)-LHRH (Goserelin)

• Annexin V-FITC Apoptosis Detection Kit

• Flow cytometer

Procedure:

• Cell Treatment: Seed cells in 6-well plates and treat with Goserelin at a concentration determined from the viability assay (e.g., IC50 concentration) for 24-48 hours. Include an untreated control.

• Cell Harvesting: After treatment, collect both adherent and floating cells. Adherent cells can be detached using trypsin.

• Washing: Wash the cells twice with cold PBS.[4]

• Staining: Resuspend the cells in 1X binding buffer provided in the kit. Add Annexin V-FITC and Propidium Iodide (PI) according to the manufacturer's protocol and incubate for 15 minutes at room temperature in the dark.[7]

• Data Acquisition: Analyze the stained cells by flow cytometry within one hour.

• Data Analysis: Determine the percentage of cells in early apoptosis (Annexin V-positive, PI-negative), late apoptosis (Annexin V-positive, PI-positive), and necrosis (Annexin V-negative, PI-positive).

Protocol 3: LHRH Receptor Binding Assay (Competitive Binding)

This protocol determines the binding affinity of (D-Ser(tBu)6,Azagly10)-LHRH to the LHRH receptor on cancer cells.

Materials:

• LHRH receptor-positive cancer cell line (e.g., 4T1 breast cancer cells)

• Radiolabeled LHRH analog (e.g., [125I][D-Trp6]LHRH)

• Unlabeled (D-Ser(tBu)6,Azagly10)-LHRH (Goserelin) for competition

• Cell culture plates (e.g., 6-well or 12-well)

• Binding buffer

• Gamma counter

Procedure:

• Cell Seeding: Seed cells in plates and grow to confluence.

• Competition: Pre-incubate the cells with increasing concentrations of unlabeled Goserelin for 30 minutes.[11]

• Radioligand Addition: Add a constant concentration of the radiolabeled LHRH analog to all wells and incubate for a defined period (e.g., 24 hours) at 37°C.[11]

• Washing: Wash the cells three times with ice-cold PBS to remove unbound radioligand.[11]

• Cell Lysis and Counting: Lyse the cells and measure the radioactivity in a gamma counter.

• Data Analysis: Plot the percentage of specific binding of the radioligand against the concentration of the unlabeled Goserelin. Calculate the Ki (inhibition constant) to determine the binding affinity.

Mandatory Visualization

Caption: Direct signaling pathway of Goserelin in cancer cells.

Caption: Workflow for the MTT cell viability assay.

References

• 1. m.youtube.com [m.youtube.com]
• 2. Goserelin - Wikipedia [en.wikipedia.org]
• 3. go.drugbank.com [go.drugbank.com]
• 4. benchchem.com [benchchem.com]
• 5. Effects of LHRH agonists on the growth of human prostatic tumor cells: "in vitro" and "in vivo" studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Expression of Luteinizing Hormone-Releasing Hormone (LHRH) and Type-I LHRH Receptor in Transitional Cell Carcinoma Type of Human Bladder Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Targeted cytotoxic analog of luteinizing hormone-releasing hormone (LHRH), AEZS-108 (AN-152), inhibits the growth of DU-145 human castration-resistant prostate cancer in vivo and in vitro through elevating p21 and ROS levels - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. rsc.org [rsc.org]
• 11. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH Animal Model Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

(D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH, a potent synthetic analogue of Luteinizing Hormone-Releasing Hormone (LHRH), is a valuable tool in preclinical research, particularly in oncology and reproductive biology. As an LHRH agonist, its primary mechanism of action involves the initial stimulation followed by the profound suppression of the pituitary-gonadal axis. Continuous administration leads to a downregulation of LHRH receptors in the pituitary gland, resulting in decreased secretion of Luteinizing Hormone (LH) and Follicle-Stimulating Hormone (FSH).[1] This, in turn, leads to a significant reduction in the production of gonadal steroids such as testosterone and estrogen, a state often referred to as "medical castration".[1]

These application notes provide a comprehensive overview of the use of (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH and its closely related analogue, Goserelin ((D-Ser(tBu)6,Azagly10)-LHRH), in various animal models. The protocols detailed below are intended to serve as a guide for researchers designing and executing in vivo studies to evaluate the efficacy and mechanism of action of this class of compounds.

Data Presentation: Efficacy in Animal Models

The following tables summarize the quantitative data from key preclinical studies investigating the effects of (D-Ser(tBu)6,Azagly10)-LHRH (Goserelin) in different animal models of hormone-dependent cancers.

Table 1: Efficacy of (D-Ser(tBu)6,Azagly10)-LHRH (Goserelin) in a Canine Model of Mammary Cancer

Parameter	Value	Reference
Animal Model	Female dogs with hormone-dependent mammary cancer (T2-T4, N0, M0)	[2]
Treatment Group	60 µg/kg depot Goserelin every 21 days for 12 months	[2]
Control Group	No treatment	[2]
Key Findings	- Decreased circulating levels of estradiol and progesterone- Reduced mammary tumor size- 100% of treated animals showed an objective response after 3 months- 88% relapse-free survival after 2 years	[2]
Toxicity	No toxic effects were observed based on hematology, blood chemistry, and physical examination.	[2]

Table 2: Effects of LHRH Agonists in Rodent Prostate Cancer Models

Parameter	LHRH Agonist (Zoladex) in Nude Mice with DU 145 Xenografts	LHRH Agonist in Adult Male Rats
Animal Model	Male nude mice with subcutaneous DU 145 (androgen-independent) human prostate cancer xenografts	Adult male rats
Treatment	100 µ g/day LHRH-A (Zoladex) for 14 days	250 ng daily of (D-Ser(TBU)6, des-Gly-NH2(10)) LHRH ethylamide for 5 months
Key Findings	- Significantly lower tumor volume in treated animals- Significantly lower concentration of EGF receptors in tumor membranes	- Marked inhibition of ventral prostate and seminal vesicle weight (to 9% and 15% of control, respectively) when combined with an antiandrogen- Decreased concentration of testosterone
Reference

Experimental Protocols

Protocol for In Vivo Efficacy Study in a Xenograft Mouse Model

This protocol describes a general procedure for evaluating the anti-tumor efficacy of (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH in a subcutaneous xenograft model.

Materials:

• (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH

• Vehicle (e.g., sterile saline, PBS, or as recommended by the manufacturer)

• Hormone-dependent cancer cell line (e.g., LNCaP for prostate cancer, MCF-7 for breast cancer)

• Immunocompromised mice (e.g., Nude, SCID, or NSG)

• Matrigel (optional, for improved tumor take rate)

• Syringes and needles (27-30 gauge)

• Digital calipers

• Anesthesia (e.g., isoflurane)

• Equipment for blood collection (e.g., micro-hematocrit tubes, cardiac puncture needles)

• Centrifuge

• Freezer (-80°C) for sample storage

Procedure:

• Cell Culture and Implantation:

  • Culture cancer cells to ~80% confluency.

  • Harvest and resuspend cells in sterile saline or PBS at a concentration of 1-5 x 10^7 cells/mL. For some cell lines, mixing with Matrigel (1:1 ratio) can improve tumor establishment.

  • Subcutaneously inject 100-200 µL of the cell suspension into the flank of each mouse.

• Tumor Growth Monitoring:

  • Allow tumors to establish and reach a palpable size (e.g., 100-200 mm³).

  • Measure tumor dimensions 2-3 times per week using digital calipers.

  • Calculate tumor volume using the formula: Volume = (Length x Width²) / 2 .

• Animal Grouping and Treatment:

  • Once tumors reach the desired size, randomize mice into treatment and control groups.

  • Prepare the (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH solution in the appropriate vehicle at the desired concentration.

  • Administer the compound or vehicle to the respective groups. Administration can be via subcutaneous injection (daily or as per the experimental design) or through the implantation of osmotic minipumps for continuous delivery.

• Data Collection:

  • Continue to monitor tumor volume and body weight throughout the study.

  • At the end of the study, anesthetize the mice and collect blood via cardiac puncture for hormone analysis.

  • Euthanize the animals and excise the tumors. Measure the final tumor weight and volume.

  • A portion of the tumor can be fixed in formalin for histological analysis or snap-frozen for molecular analysis.

Protocol for Hormone Analysis from Rodent Serum

Procedure:

• Blood Collection and Processing:

  • Collect whole blood into non-heparinized tubes.

  • Allow the blood to clot at room temperature for 30-60 minutes.

  • Centrifuge at 2,000-3,000 x g for 10-15 minutes at 4°C to separate the serum.

  • Carefully collect the serum (supernatant) and store it at -80°C until analysis.

• Hormone Measurement:

  • Hormone levels (e.g., testosterone, estradiol, LH, FSH) can be quantified using commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kits or by more sensitive methods like Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS). Follow the manufacturer's instructions for the chosen assay.

Visualizations: Signaling Pathways and Experimental Workflow

Caption: LHRH Receptor Signaling in Pituitary Gonadotrophs.

Caption: LHRH Receptor Signaling in Cancer Cells.

Caption: In Vivo Xenograft Study Workflow.

References

• 1. The effects of different dose regimes of D-SER(TBU)6-LHRH-EA10 (HOE 766) in subjects with hypogonadotrophic hypogonadism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Ovarian function suppression with a GnRH analogue: D-ser(But[t])[6]-Arzgly[10]-LHRH (Goserelin) in hormone dependent canine mammary cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH Administration in Mice

For Researchers, Scientists, and Drug Development Professionals

Introduction

(D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH is a potent synthetic agonist of the Luteinizing Hormone-Releasing Hormone (LHRH), also known as Gonadotropin-Releasing Hormone (GnRH).[1] Like other LHRH agonists, its mechanism of action involves a biphasic effect on the pituitary-gonadal axis. An initial stimulation of Luteinizing Hormone (LH) and Follicle-Stimulating Hormone (FSH) secretion is followed by a profound and sustained suppression of these hormones with chronic administration.[2][3] This paradoxical effect is due to the downregulation and desensitization of LHRH receptors in the pituitary gland.[2][4] This leads to a state of chemical castration, making it a valuable tool in research areas such as oncology (for hormone-dependent tumors), reproductive biology, and endocrinology.[5][6][7]

These application notes provide detailed protocols for the administration of (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH to mice, based on established methodologies for potent LHRH agonists.

Data Presentation

Table 1: Recommended Dosage and Administration Schedules for LHRH Agonists in Mice

Application	LHRH Agonist Analogue	Dosage	Route of Administration	Frequency & Duration	Reference
Long-term Pituitary-Gonadal Axis Suppression	Leuprolide	20 µ g/mouse	Subcutaneous (SC)	Daily for 6 weeks	[5]
Sustained Long-Term Suppression	Leuprolide	18 mg/4 weeks	Subcutaneous (SC) via osmotic minipump	Continuous release for 12 weeks	[1]
Induction of Infertility (High Dose)	LHRH Agonist (Buserelin)	1000 µg/kg	Not Specified	Daily	[8]
Long-term Pituitary-Gonadal Axis Suppression (Low Dose)	[D-Trp6]-LHRH	12.5-25 µ g/day	Sustained-release microcapsules	Continuous release for 30 days	[7]

Table 2: Preparation of (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH for Injection

Parameter	Recommendation	Notes
Compound	(D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH	Lyophilized powder
Vehicle	Sterile 0.9% Saline (NaCl)	Ensure the saline is at a physiological pH.
Concentration	Varies based on dosage	Prepare a stock solution and dilute to the final injection concentration. For a 20 µg dose in a 100 µL injection volume, the concentration would be 0.2 mg/mL.
Storage of Stock Solution	-20°C	Aliquot to avoid repeated freeze-thaw cycles.
Storage of Diluted Solution	2-8°C	Use within 24 hours of preparation.

Experimental Protocols

Protocol 1: Daily Subcutaneous Administration for Long-Term Suppression

This protocol is adapted from studies using the LHRH agonist leuprolide in mice.[5]

1. Materials:

• (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH
• Sterile 0.9% saline
• Sterile microcentrifuge tubes
• Insulin syringes (28-31 gauge)
• Animal scale
• 70% ethanol

2. Procedure:

• Preparation of Injection Solution:

• Aseptically reconstitute the lyophilized (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH in sterile 0.9% saline to a desired stock concentration (e.g., 1 mg/mL).
• Vortex gently to dissolve completely.
• Dilute the stock solution with sterile 0.9% saline to the final injection concentration (e.g., 0.2 mg/mL for a 20 µg dose in 100 µL).

• Animal Handling and Injection:

• Weigh the mouse to ensure accurate dosing if administering on a µg/kg basis.
• Gently restrain the mouse.
• Wipe the injection site (dorsal skin between the shoulder blades) with 70% ethanol.
• Lift the skin to form a tent.
• Insert the needle of the insulin syringe at the base of the tented skin, parallel to the spine.
• Inject the desired volume (e.g., 100 µL) subcutaneously.
• Withdraw the needle and gently apply pressure to the injection site if necessary.

• Administration Schedule:

• Administer daily for the desired study duration (e.g., 6 weeks).[5]

Protocol 2: Continuous Administration via Osmotic Minipump

This protocol is for achieving sustained and continuous suppression of the pituitary-gonadal axis.[1]

1. Materials:

• (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH
• Sterile vehicle (e.g., 0.9% saline)
• Osmotic minipumps (e.g., Alzet) of appropriate size and duration
• Surgical instruments for implantation
• Anesthesia and analgesics
• Sutures or wound clips

2. Procedure:

• Pump Preparation:

• Following the manufacturer's instructions, fill the osmotic minipump with the appropriate concentration of (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH solution. The concentration will depend on the pump's flow rate and the desired daily dose.
• Prime the pump in sterile saline at 37°C for the recommended time before implantation.

• Surgical Implantation:

• Anesthetize the mouse using an approved protocol.
• Shave and disinfect the surgical area (typically the back or flank).
• Make a small incision in the skin.
• Create a subcutaneous pocket using blunt dissection.
• Insert the primed osmotic minipump into the pocket.
• Close the incision with sutures or wound clips.
• Administer post-operative analgesics as required.

• Monitoring:

• Monitor the animal for recovery from surgery and for any signs of distress.
• The pump will deliver the compound continuously for its specified duration (e.g., 4 weeks).

Protocol 3: Monitoring the Efficacy of Treatment

1. Hormone Level Analysis:

• Collect blood samples (e.g., via tail vein, saphenous vein, or terminal cardiac puncture) at baseline and at specified time points during treatment.
• Process the blood to obtain serum or plasma.
• Measure serum concentrations of LH and testosterone using commercially available ELISA kits or other immunoassays. A significant decrease in both hormones indicates successful suppression.

2. Organ Weight Measurement:

• At the end of the study, euthanize the mice.
• Carefully dissect and weigh reproductive organs such as the testes, seminal vesicles, and prostate in males, and the uterus and ovaries in females.
• A significant reduction in the weight of these organs is an indicator of effective gonadal suppression.[5]

3. Estrous Cycle Monitoring (for females):

• Perform daily vaginal smears to monitor the stage of the estrous cycle.
• Effective LHRH agonist treatment will disrupt and halt the normal estrous cycle.[5]

Mandatory Visualizations

Caption: Experimental workflow for LHRH agonist administration and efficacy monitoring in mice.

Caption: LHRH agonist signaling pathway in pituitary gonadotroph cells.

References

• 1. journals.physiology.org [journals.physiology.org]
• 2. shop.bachem.com [shop.bachem.com]
• 3. Agonists of LHRH - Holland-Frei Cancer Medicine - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. SBP0173 - [D-Ser(tBu)6,Aza-Gly10]-LHRH - Severn Biotech [severnbiotech.com]
• 5. Behavioral and neurobiological effects of GnRH agonist treatment in mice—potential implications for puberty suppression in transgender individuals - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A single sample subcutaneous luteinizing hormone (LH)-releasing hormone (LHRH) stimulation test for monitoring LH suppression in children with central precocious puberty receiving LHRH agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Inhibition of the pituitary-gonadal axis in nude male mice by continuous administration of LHRH agonists and antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Antifertility effects of an LHRH agonist in male mice - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH Subcutaneous Injection

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the subcutaneous administration of the Luteinizing Hormone-Releasing Hormone (LHRH) analogue, (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH. This potent LHRH agonist is a valuable tool in reproductive science and oncology research, primarily for its ability to induce a biphasic response on the pituitary-gonadal axis.

Mechanism of Action

(D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH, like other LHRH agonists, initially stimulates the pituitary gland to release luteinizing hormone (LH) and follicle-stimulating hormone (FSH). This leads to a transient increase in gonadal steroids, such as testosterone in males. However, continuous administration leads to the downregulation of LHRH receptors in the pituitary. This desensitization results in a profound and sustained suppression of LH and FSH secretion, leading to a state of "medical castration" with significantly reduced levels of sex hormones.

Data Presentation

The following tables summarize quantitative data from studies involving LHRH agonists with similar structures and mechanisms of action. These data provide a reference for expected outcomes following subcutaneous administration.

Table 1: Effects of LHRH Agonist Administration on Serum Testosterone Levels in Male Rats

LHRH Agonist & Dose	Time Point	Serum Testosterone Level	Reference
Leuprolide Acetate (1.35 mg/rat)	Post-injection	Sharp initial peak, followed by a decrease to below normal levels, sustained for over six weeks.	[1]
Leuprolide Acetate (0.0135 and 0.135 mg/rat)	Post-injection	Insufficient suppression of serum testosterone.	[1]

Table 2: Effects of LHRH Agonist Administration on Gonadotropin Release in Humans

LHRH Agonist & Dose	Subject Group	Effect on Gonadotropins	Reference
D-Ser(TBU)6-LHRH-EA10 (5 µg, daily SC)	Hypogonadotrophic hypogonadal men	Low basal LH and FSH levels, with a lack of pituitary response to prolonged treatment.
D-Ser(TBU)6-LHRH-EA10 (0.5 µg, twice daily SC)	Hypogonadotrophic hypogonadal men	Low basal LH and FSH levels, with a lack of pituitary response to prolonged treatment.
D-Ser(TBU)6 LH-RH 1-9 (EA)10 (1.25 - 20.0 µg, IV)	Regularly menstruating women	Dose-dependent increase in FSH and LH, with peak values at 4 hours post-injection.

Experimental Protocols

The following are detailed protocols for the preparation and subcutaneous administration of (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH for research purposes, primarily in rodent models.

Protocol 1: Reconstitution of (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH

Materials:

• (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH peptide (lyophilized powder)

• Sterile, pyrogen-free water for injection or sterile 0.9% saline.

• Sterile, low-protein binding microcentrifuge tubes.

• Calibrated micropipettes and sterile, low-retention pipette tips.

Procedure:

• Pre-cooling: Before opening, bring the vial of lyophilized peptide to room temperature to prevent condensation.

• Solvent Addition: Based on the desired final concentration, carefully add the appropriate volume of sterile water for injection or sterile saline to the vial. For example, to create a 1 mg/mL stock solution, add 1 mL of solvent to 1 mg of peptide.

• Dissolution: Gently swirl or pipette the solution up and down to ensure the peptide is fully dissolved. Avoid vigorous shaking or vortexing, which can cause peptide degradation.

• Aliquoting and Storage: For long-term storage and to avoid repeated freeze-thaw cycles, it is recommended to aliquot the reconstituted peptide solution into sterile, low-protein binding microcentrifuge tubes. Store aliquots at -20°C or -80°C. Aqueous solutions of LHRH have been shown to be stable for at least 10 weeks at 37°C.[2]

Protocol 2: Subcutaneous Injection in Mice

Materials:

• Reconstituted (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH solution.

• Sterile insulin syringes with a 27-30 gauge needle.

• 70% ethanol wipes.

• Appropriate animal restraint device.

Procedure:

• Animal Restraint: Securely restrain the mouse to expose the dorsal side. The loose skin over the scruff of the neck is a common and effective injection site.

• Site Preparation: Clean the injection site with a 70% ethanol wipe and allow it to air dry.

• Tenting the Skin: Gently lift a fold of skin at the injection site to create a "tent."

• Needle Insertion: Insert the needle, bevel up, into the base of the tented skin, parallel to the animal's back. Ensure the needle is in the subcutaneous space and has not penetrated the underlying muscle.

• Injection: Slowly depress the plunger to inject the desired volume. A small bleb should form under the skin, indicating a successful subcutaneous injection. The maximum recommended subcutaneous injection volume for a mouse is typically 100-200 µL per site.

• Needle Withdrawal: Withdraw the needle and apply gentle pressure to the injection site with a dry sterile gauze if necessary.

• Monitoring: Return the animal to its cage and monitor for any adverse reactions.

Mandatory Visualizations

LHRH Agonist Signaling Pathway

Caption: LHRH agonist signaling pathway in pituitary gonadotropes.

Experimental Workflow for In Vivo Studies

Caption: General experimental workflow for in vivo LHRH agonist studies.

References

• 1. Controlled release of LHRH agonist, leuprolide acetate, from microcapsules: serum drug level profiles and pharmacological effects in animals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Long-term stability of aqueous solutions of luteinizing hormone-releasing hormone assessed by an in vitro bioassay and liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH in Prostate Cancer Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

(D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH, commonly known as Goserelin, is a potent synthetic analog of Luteinizing Hormone-Releasing Hormone (LHRH). As an LHRH agonist, Goserelin is a cornerstone in the management of hormone-sensitive prostate cancer. Its mechanism of action involves the initial stimulation and subsequent downregulation of LHRH receptors in the pituitary gland. This paradoxical effect leads to a significant reduction in the secretion of luteinizing hormone (LH) and follicle-stimulating hormone (FSH), thereby suppressing testicular testosterone production to castration levels.[1][2] This "medical castration" is pivotal in inhibiting the growth of androgen-dependent prostate tumors.[1]

These application notes provide a comprehensive overview of the use of Goserelin in prostate cancer research, including its mechanism of action, quantitative data from preclinical and clinical studies, and detailed experimental protocols for its evaluation.

Data Presentation

Preclinical Data

While specific IC50 values for Goserelin in prostate cancer cell lines are not consistently reported in publicly available literature, in vitro studies have demonstrated its biological activity. The primary mechanism of Goserelin is indirect, by reducing circulating testosterone, thus its direct cytotoxic effects on prostate cancer cell lines in standard culture conditions are not the primary measure of its efficacy. However, LHRH receptors have been identified on prostate cancer cells, suggesting a potential for direct effects.[3]

Table 1: Summary of Preclinical In Vitro Effects of Goserelin on Prostate Cancer Cell Lines

Cell Line	Androgen Sensitivity	LHRH Receptor Expression	Reported In Vitro Effects of Goserelin
LNCaP	Androgen-sensitive	Expressed	Goserelin can influence signaling pathways downstream of the LHRH receptor, such as inducing c-fos and phosphorylated ERK1/2.[3]
PC-3	Androgen-independent	Expressed	Goserelin has shown functional activity by inducing phosphorylated p38 and, in combination with irradiation, increasing phosphorylated ERK1/2.[3]
DU-145	Androgen-independent	Expressed	Studies have investigated the direct effects of LHRH agonists on these cells in vivo, showing tumor growth inhibition.[4]

Table 2: Summary of Preclinical In Vivo Efficacy of Goserelin in Prostate Cancer Xenograft Models

Animal Model	Cell Line	Treatment Regimen	Key Findings
Nude Mice	DU-145	Osmotic minipumps releasing Goserelin	Significant decrease in tumor growth when treatment was initiated at the time of or 7 days after cell inoculation.[4]
Nude Mice	LNCaP	Sustained-release depot	Used to establish castration-resistant prostate cancer (CRPC) models by inducing long-term androgen deprivation.[5]

Clinical Data

Clinical trials have extensively documented the efficacy of Goserelin in reducing testosterone and Prostate-Specific Antigen (PSA) levels in patients with prostate cancer.

Table 3: Clinical Efficacy of Goserelin in Patients with Advanced Prostate Cancer

Parameter	Dosage	Study Population	Results
Testosterone Suppression	10.8 mg depot every 12 weeks	120 patients with advanced prostate cancer	Mean testosterone concentrations were suppressed to castration range (≤2 nmol/L) after 4 weeks and maintained throughout the study.[6]
Testosterone Suppression	10.8 mg depot every 12 weeks	287 Chinese patients with localized or locally advanced prostate cancer	90.2% of evaluable patients achieved a serum testosterone level < 50 ng/dL by week 24.[7]
PSA Response	10.8 mg depot every 12 weeks	115 evaluable patients with advanced prostate cancer	86% of patients had a serum PSA response, with a significant decrease in mean PSA value.[6]
Change in Testosterone from Baseline	10.8 mg depot every 12 weeks	99 Chinese patients with localized or locally advanced prostate cancer	Mean change from baseline at week 24 was -401.0 ng/dL.[7][8]
Change in PSA from Baseline	10.8 mg depot every 12 weeks	131 Chinese patients with localized or locally advanced prostate cancer	Mean change from baseline at week 24 was -35.4 ng/mL.[7]

Mechanism of Action and Signaling Pathways

Goserelin acts as a superagonist at the LHRH receptors on pituitary gonadotroph cells. Initially, this leads to a transient surge in LH and FSH, and consequently, a temporary increase in testosterone levels, often referred to as a "testosterone flare".[1] However, continuous stimulation results in the desensitization and downregulation of LHRH receptors. This uncoupling of the signal transduction pathway leads to a profound and sustained suppression of LH and FSH secretion, ultimately causing a decrease in testicular testosterone production to castrate levels.[1][2]

Caption: Mechanism of Action of Goserelin in Prostate Cancer.

Experimental Protocols

In Vitro Cell Viability Assay (MTT Assay)

This protocol describes the determination of the direct effect of Goserelin on the viability of prostate cancer cell lines.

Materials:

• Prostate cancer cell lines (e.g., LNCaP, PC-3, DU-145)

• Complete culture medium (e.g., RPMI-1640 with 10% FBS)

• (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH (Goserelin)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well plates

• Multichannel pipette

• Plate reader

Procedure:

• Cell Seeding:

  • Culture cells to ~80% confluency.

  • Trypsinize and resuspend cells in complete medium.

  • Seed 5,000-10,000 cells per well in a 96-well plate and incubate for 24 hours at 37°C, 5% CO2.

• Compound Treatment:

  • Prepare serial dilutions of Goserelin in culture medium.

  • Remove the medium from the wells and add 100 µL of the Goserelin dilutions. Include a vehicle control (medium with the same solvent concentration used for Goserelin).

  • Incubate for the desired time period (e.g., 24, 48, 72 hours).

• MTT Assay:

  • Add 10 µL of MTT solution to each well.

  • Incubate for 2-4 hours at 37°C until a purple precipitate is visible.

  • Add 100 µL of solubilization solution to each well and mix thoroughly to dissolve the formazan crystals.

• Data Acquisition:

  • Read the absorbance at 570 nm using a plate reader.

  • Calculate cell viability as a percentage of the vehicle control.

Caption: Workflow for In Vitro Cell Viability (MTT) Assay.

In Vivo Tumor Xenograft Study

This protocol outlines the establishment of a subcutaneous prostate cancer xenograft model and the evaluation of Goserelin's effect on tumor growth.

Materials:

• Male immunodeficient mice (e.g., nude or SCID)

• Prostate cancer cells (e.g., LNCaP)

• Matrigel

• (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH (Goserelin) sustained-release depot

• Calipers

• Sterile syringes and needles

Procedure:

• Cell Preparation and Implantation:

  • Harvest LNCaP cells and resuspend them in a 1:1 mixture of serum-free medium and Matrigel at a concentration of 1-5 x 10^6 cells per 100 µL.

  • Subcutaneously inject 100 µL of the cell suspension into the flank of each mouse.

• Tumor Growth Monitoring:

  • Monitor the mice for tumor formation.

  • Measure tumor volume regularly (e.g., twice a week) using calipers (Volume = 0.5 x length x width^2).

• Treatment Administration:

  • Once tumors reach a predetermined size (e.g., 100-200 mm³), randomize mice into treatment and control groups.

  • Administer the Goserelin sustained-release depot subcutaneously according to the desired dosing schedule (e.g., a single 3.6 mg implant for 28-day release). The control group should receive a placebo implant.

• Efficacy Evaluation:

  • Continue to monitor tumor volume and body weight throughout the study.

  • At the end of the study, euthanize the mice and excise the tumors for weight measurement and further analysis (e.g., histology, biomarker analysis).

  • Blood samples can be collected to measure serum testosterone and PSA levels.

• Data Analysis:

  • Compare tumor growth rates and final tumor weights between the Goserelin-treated and control groups.

  • Calculate the percentage of tumor growth inhibition.

References

• 1. Application of the MTT assay to human prostate cancer cell lines in vitro: establishment of test conditions and assessment of hormone-stimulated growth and drug-induced cytostatic and cytotoxic effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. LNCaP Xenograft Model | Xenograft Services [xenograft.net]
• 3. DU-145 Cell Line - A Researcher's Comprehensive Guide [cytion.com]
• 4. Growth-inhibitory effects of luteinizing hormone-releasing hormone (LHRH) agonists on xenografts of the DU 145 human androgen-independent prostate cancer cell line in nude mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. MTT assay protocol | Abcam [abcam.com]
• 6. LNCaP Xenograft Model - Altogen Labs [altogenlabs.com]
• 7. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. Ginkgetin inhibits the growth of DU−145 prostate cancer cells through inhibition of signal transducer and activator of transcription 3 activity - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Study of (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH in Experimental Endometriosis Models

A Note on the LHRH Analog: While the specific analog (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH is of interest, the available literature on its use in experimental endometriosis models is limited. Therefore, these application notes and protocols are based on the extensive research conducted with other potent LHRH (GnRH) agonists, such as Leuprolide, which share a similar mechanism of action. The principles and methodologies described herein are directly applicable to the study of (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH.

Application Notes

Introduction

Endometriosis is a chronic, estrogen-dependent inflammatory disease characterized by the growth of endometrial-like tissue outside the uterus. Luteinizing hormone-releasing hormone (LHRH) agonists are a cornerstone in the medical management of endometriosis. They function by downregulating the pituitary-gonadal axis, leading to a hypoestrogenic state that suppresses the growth and activity of endometriotic lesions.[1] The use of LHRH agonists in rodent models of endometriosis provides a valuable platform for preclinical evaluation of their therapeutic efficacy and for investigating the underlying pathophysiology of the disease.[2]

Mechanism of Action

LHRH agonists, including (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH, initially stimulate the LHRH receptors in the pituitary gland, causing a transient increase in the secretion of luteinizing hormone (LH) and follicle-stimulating hormone (FSH).[3] However, continuous administration leads to receptor desensitization and downregulation, resulting in a profound suppression of gonadotropin release.[3][4] This, in turn, inhibits ovarian steroidogenesis, leading to a significant reduction in circulating estrogen levels, which is the primary therapeutic mechanism for the regression of endometriotic implants.[5]

Summary of In Vivo Effects (Based on Leuprolide Data)

Studies utilizing rat models of surgically induced endometriosis have demonstrated the efficacy of LHRH agonist therapy in reducing lesion size and alleviating pain-related behaviors.

Table 1: Effect of Leuprolide on Endometriotic Lesion Size in a Rat Model

Treatment Group	Initial Lesion Area (mm²)	Final Lesion Area (mm²)	Percentage of Growth Suppression
Endometriosis (Control)	2.2 ± 0.1	3.8 ± 0.8	N/A
Endometriosis + Leuprolide (1 mg/kg)	Not Reported	Significantly Reduced	60%[6]

Table 2: Effect of Leuprolide on Pain Threshold in a Rat Model of Endometriosis

Treatment Group	Pain Threshold (grams)
Sham	> 3.5
Endometriosis (Control)	~1.5
Endometriosis + Leuprolide (1 mg/kg)	~3.0	[6][7]

Pain threshold was assessed using the Von Frey method, where a higher gram value indicates a reduced sensitivity to pain.[6][8]

Experimental Protocols

Surgical Induction of Endometriosis in a Rat Model

This protocol is adapted from established methods for inducing endometriosis in rats through autotransplantation of uterine tissue.[9][10][11]

Materials:

• Adult female Sprague-Dawley or Wistar rats (200-250g)

• Anesthetic (e.g., isoflurane, ketamine/xylazine cocktail)

• Surgical instruments (scissors, forceps, needle holders)

• Suture material (e.g., 6-0 silk or nylon)

• Sterile saline solution

• Antibiotics and analgesics

Procedure:

• Anesthetize the rat and shave the abdominal area.

• Perform a midline laparotomy to expose the uterine horns.

• Ligate the blood supply to one uterine horn and excise a 2-3 cm segment.

• Place the excised uterine segment in sterile saline.

• Cut the uterine segment longitudinally and dissect small (e.g., 5x5 mm) pieces of endometrial tissue.[9][10]

• Suture the endometrial explants to the peritoneal wall or other desired locations, with the endometrial layer facing the peritoneal cavity.[9]

• Close the abdominal incision in layers.

• Administer post-operative analgesics and antibiotics as required and allow the animals to recover for a period of 2-4 weeks to allow for the establishment of endometriotic lesions.[10]

Administration of (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH

Materials:

• (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH

• Vehicle for dissolution (e.g., sterile saline, biodegradable microspheres for sustained release)

• Syringes and needles for administration

Procedure:

• Prepare the desired concentration of (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH in the appropriate vehicle. The dosage should be determined based on preliminary dose-response studies. For reference, leuprolide has been used at doses of 1 mg/kg administered subcutaneously every 4 weeks.[6]

• Administer the LHRH analog via the chosen route (e.g., subcutaneous or intramuscular injection).

• The treatment duration can vary, but a period of 4-8 weeks is common in preclinical studies.

Assessment of Therapeutic Efficacy

a) Lesion Size Measurement:

• At the end of the treatment period, perform a final laparotomy.

• Identify and measure the dimensions (length and width) of the endometriotic implants.

• Calculate the surface area of the lesions.

• Excise the lesions for further analysis (histology, immunohistochemistry, etc.).

b) Pain Assessment (Von Frey Test):

• Acclimatize the rats to the testing environment.

• Place the rat on a wire mesh platform.

• Apply calibrated Von Frey filaments to the abdominal region near the site of the implants.

• Record the filament force (in grams) at which the rat exhibits a withdrawal response (e.g., abdominal licking, jumping).[8]

• A higher force indicates a higher pain threshold.

Histological and Immunohistochemical Analysis

Materials:

• Formalin or other fixatives

• Paraffin

• Microtome

• Staining reagents (Hematoxylin and Eosin)

• Primary antibodies (e.g., anti-VEGF, anti-MMP-9, anti-ER, anti-PR)

• Secondary antibodies and detection reagents

Procedure:

• Fix the excised endometriotic lesions in 10% formalin and embed in paraffin.[10]

• Cut 4-5 µm sections and mount on slides.

• For histological analysis, stain the sections with Hematoxylin and Eosin (H&E) to visualize the morphology of the endometrial glands and stroma.[12]

• For immunohistochemistry, deparaffinize and rehydrate the sections.[13]

• Perform antigen retrieval as required by the primary antibody.

• Incubate the sections with the primary antibody of interest (e.g., VEGF, MMP-9).

• Incubate with a labeled secondary antibody.

• Use a suitable detection system to visualize the antibody staining.

• Analyze the staining intensity and distribution under a microscope.

Visualizations

Caption: Signaling pathway of LHRH agonists in endometriosis.

Caption: Experimental workflow for evaluating LHRH agonists.

References

• 1. Lupron for endometriosis: Side effects, risks, and effectiveness [medicalnewstoday.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Pharmaceuticals targeting signaling pathways of endometriosis as potential new medical treatment: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Hormonal and biochemical changes during treatment of endometriosis with the luteinizing hormone-releasing hormone (LH-RH) agonist [D-Trp6,des-Gly-NH2(10)]LH-RH ethylamide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. clinsurggroup.us [clinsurggroup.us]
• 7. pelvipharm.com [pelvipharm.com]
• 8. ephect.org [ephect.org]
• 9. scielo.br [scielo.br]
• 10. spandidos-publications.com [spandidos-publications.com]
• 11. Studies on the surgical induction of endometriosis in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. urmc.rochester.edu [urmc.rochester.edu]

Application Notes and Protocols for the Quantification of (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH (Goserelin)

For Researchers, Scientists, and Drug Development Professionals

Introduction

(D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH, also known as Goserelin, is a potent synthetic analog of the natural luteinizing hormone-releasing hormone (LHRH).[1][2] As a gonadotropin-releasing hormone (GnRH) agonist, Goserelin is a critical therapeutic agent used to suppress the production of sex hormones, primarily in the treatment of hormone-sensitive cancers such as prostate and breast cancer, and for managing conditions like endometriosis.[2][3][4] Its mechanism of action involves initial stimulation followed by downregulation of the pituitary-gonadal axis, leading to a significant reduction in testosterone and estrogen levels.[4][5]

Accurate and precise measurement of Goserelin levels in biological matrices is essential for pharmacokinetic studies, therapeutic drug monitoring, and formulation development. This document provides detailed application notes and protocols for the quantitative analysis of Goserelin using three common immunoassay and chromatographic techniques: Enzyme-Linked Immunosorbent Assay (ELISA), Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), and Radioimmunoassay (RIA).

Mechanism of Action: LHRH Receptor Signaling

Goserelin exerts its effects by binding to LHRH receptors, which are G-protein coupled receptors (GPCRs). The downstream signaling cascade varies depending on the cell type.

• In Pituitary Gonadotropes: LHRH receptors are primarily coupled to the Gαq/11 protein. Activation of this pathway leads to the stimulation of phospholipase C (PLC), which in turn generates inositol trisphosphate (IP3) and diacylglycerol (DAG). This results in the release of intracellular calcium and activation of protein kinase C (PKC), ultimately leading to the synthesis and release of luteinizing hormone (LH) and follicle-stimulating hormone (FSH). Continuous stimulation by an agonist like Goserelin leads to receptor downregulation and desensitization, causing a long-term suppression of gonadotropin release.

• In Prostate Cancer Cells: In contrast to pituitary cells, LHRH receptors in prostate cancer cells appear to be linked to Gαi proteins. Activation of this pathway inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels. This inhibitory signaling is thought to contribute to the anti-proliferative effects of Goserelin on these cancer cells.

Caption: LHRH Receptor Signaling Pathways.

Data Presentation: Assay Performance Characteristics

The following tables summarize the quantitative performance data for ELISA and LC-MS/MS-based assays for Goserelin.

Table 1: Enzyme-Linked Immunosorbent Assay (ELISA)

Parameter	Performance Characteristic	Reference
Assay Type	Competitive ELISA	[3]
Sample Types	Serum, Plasma, Tissue Extracts	[3]
Recovery	85 - 115%	[3]
Cross-reactivity	Low (with highly specific monoclonal antibodies)	[3]

Table 2: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Parameter	Performance Characteristic	Reference
Lower Limit of Quantification (LLOQ)	2.5 pg/mL
0.5 ng/mL	[6]
Linearity Range	2.5 - 320.0 pg/mL
0.5 - 20.0 ng/mL	[6]
Sample Types	Human Plasma	[6]
Sample Preparation	Solid Phase Extraction (SPE)	[6]
Internal Standard	Triptorelin
Dalargin	[6]
Precision (RSD%)	< 15% (except LLOQ)	[6]
Accuracy (RE%)	< 15% (except LLOQ)	[6]

Experimental Protocols

Competitive Enzyme-Linked Immunosorbent Assay (ELISA) Protocol

This protocol is based on the principle of a competitive immunoassay.[3][7]

Caption: Competitive ELISA Workflow for Goserelin.

Materials:

• Goserelin ELISA Kit (containing pre-coated 96-well plate, standards, biotinylated Goserelin, streptavidin-HRP, wash buffer, substrate, and stop solution)

• Microplate reader capable of measuring absorbance at 450 nm

• Precision pipettes and tips

• Distilled or deionized water

• Vortex mixer

Procedure:

• Reagent Preparation: Prepare all reagents, standards, and samples as instructed in the kit manual.

• Sample Addition: Pipette standards, controls, and samples into the appropriate wells of the antibody-coated microplate.

• Competitive Reaction: Add a constant concentration of biotinylated Goserelin to each well. This will compete with the unlabeled Goserelin in the samples and standards for binding to the capture antibody.

• Incubation: Cover the plate and incubate according to the kit's instructions (e.g., 1-2 hours at room temperature).

• Washing: Aspirate the contents of the wells and wash the plate multiple times with the provided wash buffer to remove unbound components.

• Enzyme Conjugate Addition: Add Streptavidin-HRP conjugate to each well, which will bind to the captured biotinylated Goserelin.

• Second Incubation: Cover the plate and incubate (e.g., 30-60 minutes at room temperature).

• Second Washing: Repeat the washing step to remove unbound enzyme conjugate.

• Substrate Addition: Add the TMB substrate solution to each well. The HRP enzyme will catalyze a color change.

• Color Development: Incubate the plate in the dark for a specified time (e.g., 10-20 minutes) to allow for color development. The intensity of the color is inversely proportional to the amount of Goserelin in the sample.[3]

• Stopping the Reaction: Add the stop solution to each well to terminate the enzymatic reaction. This will typically change the color from blue to yellow.

• Absorbance Measurement: Immediately read the optical density (OD) of each well at 450 nm using a microplate reader.

• Calculation: Construct a standard curve by plotting the OD values of the standards against their known concentrations. Determine the concentration of Goserelin in the samples by interpolating their OD values from the standard curve.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Protocol

This protocol provides a general framework for the quantification of Goserelin in plasma.[6]

Caption: LC-MS/MS Workflow for Goserelin Quantification.

Materials:

• LC-MS/MS system (e.g., ACQUITY UPLC with Xevo TQ-S Mass Spectrometer)

• C18 analytical column

• Goserelin analytical standard and internal standard (IS), such as Triptorelin

• Solid Phase Extraction (SPE) cartridges or plates (e.g., Oasis WCX)

• Acetonitrile, methanol, formic acid (LC-MS grade)

• Water (ultrapure)

• Plasma samples, calibration standards, and quality control (QC) samples

• Centrifuge, evaporator

Procedure:

• Sample Preparation (Solid Phase Extraction):

  • Thaw plasma samples, standards, and QCs on ice.

  • To an aliquot of plasma (e.g., 100 µL), add the internal standard solution.

  • Precondition the SPE plate/cartridge with methanol followed by water.

  • Load the plasma sample onto the SPE plate/cartridge.

  • Wash the plate/cartridge to remove interfering substances (e.g., with basic water and then an organic solvent).

  • Elute Goserelin and the IS using an acidified organic solvent.

  • Evaporate the eluate to dryness under a stream of nitrogen.

  • Reconstitute the residue in the mobile phase for injection.

• LC-MS/MS Analysis:

  • Chromatography:

    • Mobile Phase A: 0.1% Formic acid in water[6]

    • Mobile Phase B: 0.1% Formic acid in acetonitrile[6]

    • Gradient: Develop a suitable gradient elution to separate Goserelin and the IS from matrix components.

    • Flow Rate: As recommended for the column dimensions.

    • Injection Volume: e.g., 5-10 µL.

  • Mass Spectrometry:

    • Ionization Mode: Electrospray Ionization (ESI), positive mode.

    • Detection Mode: Multiple Reaction Monitoring (MRM).

    • MRM Transitions: Optimize and monitor specific precursor-to-product ion transitions for both Goserelin and the IS.

• Data Analysis:

  • Integrate the peak areas for Goserelin and the IS.

  • Calculate the peak area ratio (Goserelin/IS).

  • Generate a calibration curve by plotting the peak area ratio versus the concentration of the calibration standards using a weighted linear regression.

  • Determine the concentration of Goserelin in the unknown samples and QCs from the calibration curve.

Radioimmunoassay (RIA) Protocol

This protocol describes a general procedure for a competitive RIA, a technique historically used for Goserelin detection.[8][9]

Materials:

• Antibody specific to Goserelin

• Radiolabeled Goserelin (e.g., ¹²⁵I-Goserelin)

• Goserelin standards

• Assay buffer

• Precipitating reagent (e.g., secondary antibody or polyethylene glycol)

• Gamma counter

• Centrifuge

Procedure:

• Assay Setup:

  • Pipette assay buffer into tubes for non-specific binding (NSB) and total binding (B₀).

  • Pipette standards, controls, and samples into their respective tubes in duplicate.

• Antibody Addition: Add a fixed amount of the primary Goserelin antibody to all tubes except the total count tubes.

• Incubation: Vortex the tubes and incubate (e.g., overnight at 4°C) to allow for the binding of unlabeled Goserelin to the antibody.

• Tracer Addition: Add a fixed amount of radiolabeled Goserelin to all tubes.

• Competitive Incubation: Vortex and incubate again (e.g., 20-24 hours at 4°C). The radiolabeled Goserelin will compete with any remaining unbound antibody binding sites.

• Separation of Bound and Free Fractions:

  • Add a cold precipitating reagent to all tubes (except total count tubes) to precipitate the antibody-bound Goserelin complex.

  • Incubate at 4°C for a specified time (e.g., 20 minutes).

  • Centrifuge the tubes to pellet the precipitate.

  • Decant the supernatant containing the free radiolabeled Goserelin.

• Counting:

  • Measure the radioactivity in the pellets (bound fraction) using a gamma counter.

• Calculation:

  • Calculate the percentage of tracer bound for each standard and sample.

  • Construct a standard curve by plotting the percent bound against the concentration of the standards.

  • Determine the Goserelin concentration in the samples from the standard curve.

Conclusion

The choice of assay for the quantification of (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH (Goserelin) depends on the specific requirements of the study. ELISA offers a high-throughput and relatively simple method suitable for pharmacokinetic screening and clinical monitoring. LC-MS/MS provides the highest sensitivity and specificity, making it the gold standard for regulatory submissions and detailed pharmacokinetic/pharmacodynamic (PK/PD) modeling. RIA, while historically significant, is less commonly used now due to the requirement for radioactive materials but remains a viable, high-sensitivity option. The protocols and data presented here provide a comprehensive guide for researchers to establish robust and reliable methods for the measurement of this important therapeutic peptide.

References

• 1. bma.ch [bma.ch]
• 2. (D-Ser(tBu)⁶,Azagly¹⁰)-LHRH | CymitQuimica [cymitquimica.com]
• 3. Goserelin (Zoladex) ELISA [krishgen.com]
• 4. mdpi.com [mdpi.com]
• 5. Clinical and Molecular Effects of GnRH Agonist and Antagonist on The Cumulus Cells in The In Vitro Fertilization Cycle - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Development and Validation of an LC-MS/MS Method for Simultaneous Determination of Short Peptide-Based Drugs in Human Blood Plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Competitive ELISA Kits [antibodies.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. LH-RH agonist, Zoladex (Goserelin), depot formulation in the treatment of prostatic cancer. Randomized dose-finding trial in Japan - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the preparation, storage, and handling of the synthetic Luteinizing Hormone-Releasing Hormone (LHRH) analogue, (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH, a potent GnRH agonist. The provided protocols are intended for research and development purposes.

Introduction

(D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH is a synthetic decapeptide analogue of the naturally occurring gonadotropin-releasing hormone (GnRH).[1][2] Modifications to the native LHRH structure, specifically at positions 6, 7, and 10, confer enhanced stability and potency. This analogue acts as a superagonist of the GnRH receptor, leading to an initial stimulation followed by a profound and sustained downregulation of the hypothalamic-pituitary-gonadal axis.[3] This paradoxical effect makes it a valuable tool in various research areas, including oncology, reproductive medicine, and endocrinology.

Mechanism of Action

(D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH exerts its effects by binding to and activating GnRH receptors on pituitary gonadotroph cells.[3] This initial binding mimics the natural pulsatile release of GnRH, leading to a transient increase in the secretion of luteinizing hormone (LH) and follicle-stimulating hormone (FSH), often referred to as the "flare-up" effect. However, the continuous stimulation by this potent and stable analogue leads to the desensitization and downregulation of GnRH receptors. This results in a sustained suppression of LH and FSH secretion, ultimately leading to a significant reduction in gonadal steroid production (testosterone in males and estrogen in females).

Figure 1: GnRH Receptor Signaling Pathway.

Preparation and Synthesis

The synthesis of (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH is typically achieved through Solid-Phase Peptide Synthesis (SPPS). This method allows for the stepwise addition of amino acids to a growing peptide chain anchored to an insoluble resin support.

Experimental Workflow for Synthesis and Purification

Figure 2: Peptide Synthesis and Purification Workflow.

Protocol for Solid-Phase Peptide Synthesis (SPPS)

This protocol is adapted from established methods for the synthesis of goserelin, a closely related LHRH analogue.[1][2][4][5]

Materials:

• Fmoc-protected amino acids (pGlu, His(Trt), Trp(Boc), Ser(tBu), Tyr(tBu), D-Ser(tBu), Leu, Arg(Pbf), Pro)

• 2-Chlorotrityl chloride (2-CTC) resin

• N,N'-Diisopropylcarbodiimide (DIC)

• 1-Hydroxybenzotriazole (HOBt) or Oxyma Pure

• Piperidine solution (20% in DMF)

• N,N-Diisopropylethylamine (DIPEA)

• N,N-Dimethylformamide (DMF), peptide synthesis grade

• Dichloromethane (DCM)

• Trifluoroacetic acid (TFA)

• Triisopropylsilane (TIS)

• Water, HPLC grade

• Semicarbazide hydrochloride

• PyBOP

Procedure:

• Resin Preparation: Swell the 2-CTC resin in DMF for 1 hour.

• First Amino Acid Coupling (Proline):

  • Dissolve Fmoc-Pro-OH and DIPEA in DCM.

  • Add the solution to the swollen resin and react for 2 hours at room temperature.

  • Cap any unreacted sites with a solution of DCM/Methanol/DIPEA.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF to remove the Fmoc protecting group from the N-terminus of the proline.

• Sequential Amino Acid Coupling:

  • For each subsequent amino acid, pre-activate the Fmoc-amino acid with a coupling agent (e.g., DIC/HOBt) in DMF.

  • Add the activated amino acid solution to the resin and allow the coupling reaction to proceed.

  • After each coupling step, wash the resin thoroughly with DMF and perform a ninhydrin test to ensure complete coupling.

  • Perform Fmoc deprotection as described in step 3 before the next coupling cycle.

  • The order of amino acid addition is: Arg(Pbf), Leu, D-Ser(tBu), Tyr(tBu), Ser(tBu), Trp(Boc), His(Trt), pGlu.

• Introduction of Azaglycine: The C-terminal azaglycine is introduced after cleavage of the protected peptide from the resin.

• Cleavage and Deprotection:

  • Treat the fully assembled peptide-resin with a cleavage cocktail (e.g., TFA/TIS/Water) to cleave the peptide from the resin and remove the side-chain protecting groups.

  • Precipitate the crude peptide in cold diethyl ether.

• Azaglycine Coupling (in solution):

  • Dissolve the crude protected peptide in a suitable solvent.

  • React with semicarbazide hydrochloride and a coupling agent like PyBOP in the presence of DIPEA to form the C-terminal azaglycinamide.

• Final Deprotection: Remove any remaining protecting groups.

Protocol for Purification by Reversed-Phase HPLC

Materials:

• Crude (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH peptide

• Water, HPLC grade, with 0.1% TFA (Mobile Phase A)

• Acetonitrile, HPLC grade, with 0.1% TFA (Mobile Phase B)

• C18 reversed-phase HPLC column

Procedure:

• Sample Preparation: Dissolve the crude peptide in a minimal amount of Mobile Phase A.

• HPLC System Setup:

  • Equilibrate the C18 column with Mobile Phase A.

  • Set the detector to monitor absorbance at 220 nm and 280 nm.

• Purification:

  • Inject the dissolved crude peptide onto the column.

  • Elute the peptide using a linear gradient of increasing Mobile Phase B concentration. A typical gradient might be 5-65% Mobile Phase B over 60 minutes.

• Fraction Collection: Collect fractions corresponding to the major peptide peak.

• Analysis: Analyze the collected fractions for purity and identity using analytical HPLC and mass spectrometry.

• Pooling: Pool the fractions containing the pure peptide.

Lyophilization

Lyophilization (freeze-drying) is the standard method for preparing a stable, solid form of the peptide.

Protocol for Lyophilization

Procedure:

• Freezing: Rapidly freeze the pooled pure peptide solution (in water or a volatile buffer) to a temperature well below its eutectic point (typically -40°C to -80°C).

• Primary Drying (Sublimation): Apply a high vacuum to the frozen sample and gradually increase the temperature. The frozen solvent will sublimate directly from a solid to a vapor.

• Secondary Drying (Desorption): Further increase the temperature under vacuum to remove any residual bound water molecules.

• Backfilling and Sealing: Once drying is complete, backfill the chamber with an inert gas (e.g., nitrogen or argon) and securely seal the vials.

Storage and Stability

Proper storage is critical to maintain the integrity and biological activity of (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH.

Storage Conditions

Form	Temperature	Light	Moisture	Recommended Container
Lyophilized Powder	-20°C or colder for long-term storage.[6] Can be stored at 4°C for short periods.	Protect from direct light.[6]	Store in a desiccated environment.[6]	Tightly sealed, light-resistant vials.
Reconstituted Solution	2-8°C for short-term use (up to a few days). For longer storage, aliquot and freeze at -20°C or colder.[6]	Protect from direct light.	N/A	Sterile, tightly sealed vials.

Stability Profile

The stability of (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH is influenced by temperature, pH, and the presence of oxidizing agents.

Condition	Effect on Stability	Key Degradation Pathways
High Temperature	Increased degradation rate.[6]	Hydrolysis of peptide bonds, oxidation of tryptophan and histidine residues.
Extreme pH (Acidic or Basic)	Increased degradation, particularly of the azaglycine residue.[7]	Hydrolysis, deamidation, and diketopiperazine formation.[7]
Oxidizing Agents	Can lead to the oxidation of susceptible amino acid residues (e.g., Trp, His).	Oxidation of indole and imidazole rings.
Repeated Freeze-Thaw Cycles	Can lead to aggregation and degradation of the peptide in solution.[6]	Physical instability and potential for ice crystal damage.

Reconstitution

Protocol for Reconstitution:

• Allow the lyophilized peptide vial to equilibrate to room temperature before opening to prevent condensation.

• Add a sterile, appropriate solvent (e.g., sterile water, sterile saline, or a buffer compatible with the intended application).

• Gently swirl or sonicate to dissolve the peptide completely. Avoid vigorous shaking.

• For biological applications, the reconstituted solution should be sterile-filtered.

By adhering to these guidelines, researchers, scientists, and drug development professionals can ensure the quality, stability, and reliable performance of (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH in their experimental work.

References

• 1. biotage.com [biotage.com]
• 2. Peptide Drug Aseptic Filling and Freeze-drying Process Development - Creative Peptides-Peptide Drug Discovery [pepdd.com]
• 3. agilent.com [agilent.com]
• 4. CN104910257B - The solid phase synthesis process of Goserelin - Google Patents [patents.google.com]
• 5. CN102746383A - Synthesis method of goserelin - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. Degradation of azaglycinamido residues in model tripeptides derived from goserelin - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

(D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH solubility issues and solutions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH.

Troubleshooting Guide: Solubility Issues

Peptide solubility can be influenced by a variety of factors including its amino acid sequence, length, and the pH of the solvent.[1] (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH is a synthetic analog of Luteinizing Hormone-Releasing Hormone (LHRH) and may present solubility challenges.[2][3][4]

Initial Solubility Testing Workflow

It is highly recommended to test the solubility of a small amount of the peptide before attempting to dissolve the entire sample.[5][6][7]

Caption: A step-by-step workflow for troubleshooting peptide solubility.

Recommended Solvents and Techniques

Solvent/Technique	Recommendation	Considerations
Aqueous Buffers	Start with sterile distilled water or a buffer like PBS at a neutral pH.[6][8]	The net charge of the peptide at a given pH will significantly impact its solubility in aqueous solutions.[1]
Organic Solvents	For hydrophobic peptides, dimethyl sulfoxide (DMSO) is a common choice.[5][6] Dimethylformamide (DMF) can also be used.[5]	Ensure the final concentration of the organic solvent is compatible with your experimental assay, as high concentrations can be toxic to cells.[1][9] For cell-based assays, a final DMSO concentration of <1% is generally recommended.[1]
pH Adjustment	The charge of a peptide is pH-dependent. If the peptide is basic (net positive charge), adding a small amount of dilute acid (e.g., 10% acetic acid) can aid dissolution.[5][7] For acidic peptides (net negative charge), a dilute base (e.g., 0.1 M ammonium bicarbonate) can be used.[8]	Drastic pH changes can affect peptide stability and activity.
Sonication	Brief periods of sonication in a water bath can help break up aggregates and improve dissolution.[5] It is advisable to keep the sample cool during this process.[5]	Over-sonication can generate heat and potentially degrade the peptide.
Gentle Warming	Gently warming the solution can increase the solubility of some peptides.[5][6]	Use with caution, as excessive heat can lead to peptide degradation.[10]

Frequently Asked Questions (FAQs)

Q1: What is the expected solubility of (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH in aqueous solutions?

A1: Specific quantitative solubility data for (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH in public databases is limited. However, based on its structure as a modified decapeptide, it may exhibit limited solubility in purely aqueous solutions. The presence of hydrophobic residues suggests that it may be more readily soluble in organic solvents or aqueous solutions containing a small percentage of an organic co-solvent.[5][6]

Q2: I'm observing a precipitate after adding my dissolved peptide stock to my aqueous experimental buffer. What should I do?

A2: This is a common issue when a peptide dissolved in a high concentration of organic solvent is diluted into an aqueous buffer. To avoid this, try a dropwise addition of the peptide stock solution to the vigorously stirring aqueous buffer. If precipitation still occurs, it may be necessary to re-evaluate the solvent system or decrease the final concentration of the peptide in your assay.

Q3: How should I store my (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH solutions?

A3: For long-term storage, it is recommended to store the peptide in its lyophilized form at -20°C or -80°C. Once dissolved, it is best to prepare single-use aliquots of your stock solution and store them at -80°C to minimize freeze-thaw cycles, which can lead to peptide degradation.

Experimental Protocols

General Protocol for Peptide Reconstitution

• Equilibrate : Allow the lyophilized peptide to warm to room temperature before opening the vial to prevent condensation.

• Solvent Addition : Add the chosen solvent (e.g., sterile water, buffer, or an organic solvent) to the vial.

• Agitation : Gently vortex or sonicate the vial to aid dissolution.[10]

• Visual Inspection : A successfully dissolved peptide should yield a clear solution. The presence of cloudiness or particulate matter indicates incomplete solubility.

• Centrifugation : Before use, briefly centrifuge the peptide solution to pellet any undissolved micro-aggregates.[1]

Signaling Pathways

(D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH is an analog of LHRH, also known as Gonadotropin-Releasing Hormone (GnRH).[2][3][4] It exerts its biological effects by binding to the GnRH receptor (GnRHR), a G-protein coupled receptor.[11] The downstream signaling can vary depending on the cell type.

GnRH Receptor Signaling in Pituitary Gonadotropes

In pituitary gonadotropes, GnRHR activation primarily couples to Gαq/11, leading to the activation of phospholipase C (PLC) and subsequent downstream signaling cascades that result in the synthesis and release of luteinizing hormone (LH) and follicle-stimulating hormone (FSH).[7][9]

Caption: GnRH receptor signaling pathway in pituitary gonadotropes.

GnRH Receptor Signaling in Cancer Cells

In some cancer cells, such as prostate cancer cells, the GnRH receptor is coupled to Gαi proteins.[5] This leads to the inhibition of adenylyl cyclase, a decrease in cyclic AMP (cAMP) levels, and an anti-proliferative effect.[10]

Caption: GnRH receptor signaling pathway in certain cancer cells.

References

• 1. Intracellular signaling pathways mediated by the gonadotropin-releasing hormone (GnRH) receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Mode of Action of LHRH Analogs - Holland-Frei Cancer Medicine - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. The pituitary-gonadal response to the gonadotrophin releasing hormone analogue D-Ser (TBU)6-Des Gly10-LHRH-ethylamide in normal men - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. academic.oup.com [academic.oup.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Frontiers | Molecular Mechanisms of Gonadotropin-Releasing Hormone Signaling: Integrating Cyclic Nucleotides into the Network [frontiersin.org]
• 8. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 9. KEGG PATHWAY: map04912 [genome.jp]
• 10. researchgate.net [researchgate.net]
• 11. Gonadotropin-releasing hormone receptor - Wikipedia [en.wikipedia.org]

Optimizing (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH dosage for in vivo studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the LHRH agonist (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH.

Frequently Asked Questions (FAQs)

Q1: What is (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH and what is its mechanism of action?

(D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH is a potent synthetic analog of the natural Luteinizing Hormone-Releasing Hormone (LHRH), also known as Gonadotropin-Releasing Hormone (GnRH). Its primary mechanism of action is based on its interaction with GnRH receptors on pituitary gonadotrope cells.[1][2]

Initially, binding of the agonist stimulates the release of gonadotropins, Luteinizing Hormone (LH) and Follicle-Stimulating Hormone (FSH), a phenomenon known as the "flare effect".[3] However, continuous and prolonged administration leads to the downregulation and desensitization of GnRH receptors.[1] This uncouples the signal transduction pathway, resulting in a profound and sustained suppression of LH and FSH secretion. The reduction in circulating gonadotropins subsequently inhibits testicular and ovarian function, leading to a significant decrease in sex steroid levels (e.g., testosterone and estrogen), often referred to as "medical castration".[1]

Q2: What are the common applications of this compound in in vivo studies?

In vivo, this LHRH agonist is primarily used to induce a state of hypogonadism. Common applications include:

• Oncology Research: Studying the growth of hormone-dependent tumors (e.g., prostate, breast) in a low sex-steroid environment.[4]

• Reproductive Biology: Investigating the physiological roles of gonadotropins and sex steroids.

• Pharmacology: Serving as a reference compound in the development of new GnRH analogs.

• Behavioral Neuroscience: Examining the influence of sex steroids on behavior by reversibly suppressing their production.[5]

Q3: How should I prepare and store (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH for in vivo use?

• Reconstitution: The peptide is typically provided as a lyophilized powder. Reconstitute it using a sterile, pyrogen-free solvent. Sterile physiological saline (0.9% NaCl) or sterile water are common choices. For specific protocols, refer to the manufacturer's data sheet.

• Solubility: Ensure the peptide is fully dissolved before administration. Gentle vortexing or sonication can be used if necessary.

• Storage:

  • Lyophilized Powder: Store at -20°C for long-term stability.

  • Reconstituted Solution: Aliquot the solution into single-use volumes to avoid repeated freeze-thaw cycles and store at -20°C or below. Aqueous solutions of LHRH have been shown to be stable for extended periods when stored properly.[6]

Troubleshooting Guide

Issue 1: Suboptimal or No Suppression of Sex Steroids (e.g., Testosterone)

Potential Cause	Troubleshooting Step
Insufficient Dosage	The initial dose may be too low for the specific animal model, strain, or sex. Increase the dose in a stepwise manner. See the dosage optimization protocol below.
Inadequate Dosing Frequency	The compound's half-life may be shorter than the dosing interval, allowing for pituitary recovery. Increase the frequency of administration (e.g., from once daily to twice daily).[7]
"Flare-Up" Phenomenon	Initial injections can cause a transient surge in LH, FSH, and testosterone. This is a normal physiological response. Continue the dosing regimen; suppression typically occurs after this initial phase.
Compound Degradation	Improper storage or handling may have degraded the peptide. Use a fresh vial, ensure proper reconstitution in sterile buffer, and aliquot for single use to avoid contamination and freeze-thaw cycles.[6]
Administration Route	The chosen route (e.g., subcutaneous, intraperitoneal) may have suboptimal bioavailability. Ensure consistent administration technique. Subcutaneous injection is common for these analogs.[7][8][9]

Issue 2: High Variability in Experimental Results

Potential Cause	Troubleshooting Step
Inconsistent Dosing	Inaccurate dilution or inconsistent injection volumes can lead to high variability. Use calibrated pipettes and ensure consistent administration technique by all personnel.
Animal Variation	Age, weight, and strain of the animals can influence the response. Ensure animals are properly randomized and that treatment and control groups are matched for key variables.
Timing of Sample Collection	The timing of blood or tissue collection relative to the last dose can significantly impact measured hormone levels. Standardize the collection time for all animals.
Pituitary Desensitization	Prolonged treatment can lead to a state where the pituitary is unresponsive even to high doses.[7] If designing a long-term study, consider this effect. Confirm suppression via LH/FSH measurements.

Experimental Protocols & Data

Protocol 1: Basic Dosage Optimization Workflow

This workflow is a general guideline. Specific doses should be determined empirically for your model.

Table 1: Example Dosage Regimens from Literature (Human and Animal Studies)

Note: These doses are for reference and must be adapted for specific experimental models.

Species	Compound	Dosage	Administration Route	Study Context	Citation
Human (Male)	HOE 766	5 µ g/day	Subcutaneous	Hypogonadotrophic hypogonadism	[7]
Human (Male)	HOE 766	0.5 µg, twice daily	Subcutaneous	Hypogonadotrophic hypogonadism	[7]
Human (Female)	HOE 766	5 µg, every 8 hours	Injection	Gonadotropin release	[10]
Human (Female)	[D-Ser(TBU)6, des-Gly-NH2(10)]LHRH ethylamide	500 µg, twice daily	Intranasal	Luteolytic effects	[8]
Rat (Male)	Leuprolide Acetate	25 µg/kg/day	Daily Injection	Puberty delay	[5]
Rat (Female)	Leuprolide Acetate	50 µg/kg/day	Daily Injection	Puberty delay	[5]

Protocol 2: Method for Assessing Pituitary Suppression

• Baseline Sampling: Before initiating treatment, collect baseline blood samples to determine pre-treatment levels of LH, FSH, and the relevant sex steroid (testosterone or estradiol).

• Treatment Administration: Administer (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH according to the optimized dosage and schedule.

• Time-Course Sampling: Collect blood samples at regular intervals (e.g., weekly) throughout the study. To avoid circadian variations, collect samples at the same time of day for all animals and time points.

• Hormone Analysis: Analyze serum samples for LH, FSH, and sex steroid concentrations using validated methods such as ELISA or RIA.

• Confirmation of Suppression: Effective suppression is confirmed by a significant and sustained decrease in both gonadotropin and sex steroid levels compared to baseline and vehicle-treated control animals. The target is often to reach castrate levels of the sex steroid.

References

• 1. Mode of Action of LHRH Analogs - Holland-Frei Cancer Medicine - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Synthesis and Characterization of Luteinizing Hormone-Releasing Hormone (LHRH)-Functionalized Mini-Dendrimers [scirp.org]
• 3. academic.oup.com [academic.oup.com]
• 4. Discovery of LHRH and development of LHRH analogs for prostate cancer treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Long-term stability of aqueous solutions of luteinizing hormone-releasing hormone assessed by an in vitro bioassay and liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The effects of different dose regimes of D-SER(TBU)6-LHRH-EA10 (HOE 766) in subjects with hypogonadotrophic hypogonadism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Luteolytic activity of LHRH and [D-Ser(TBU)6, des-Gly-NH2(10)]LHRH ethylamide: a new and physiological approach to contraception in women - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The pituitary-gonadal response to the gonadotrophin releasing hormone analogue D-Ser (TBU)6-Des Gly10-LHRH-ethylamide in normal men - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. The effect of D-ser (TBU)6-LH-RH-EA10 upon gonadotropin release in normally cyclic women - PubMed [pubmed.ncbi.nlm.nih.gov]

(D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH inconsistent results troubleshooting

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the LHRH analog, (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH.

Frequently Asked Questions (FAQs)

Q1: What is (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH and what is its primary mechanism of action?

(D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH is a potent synthetic analog of the natural Luteinizing Hormone-Releasing Hormone (LHRH), also known as Gonadotropin-Releasing Hormone (GnRH).[1][2] Its primary mechanism of action involves binding to LHRH receptors in the pituitary gland.[3][4] Initially, this binding stimulates the release of luteinizing hormone (LH) and follicle-stimulating hormone (FSH), which can cause a temporary surge in testosterone levels, a phenomenon often referred to as the "flare effect".[5] However, continuous administration leads to the downregulation and desensitization of pituitary LHRH receptors.[3][6] This ultimately suppresses the release of LH and FSH, leading to a significant reduction in gonadal steroid production, including testosterone.[3]

Q2: What are the common applications of (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH in research?

Due to its ability to suppress sex hormone production, this LHRH analog is widely used in pre-clinical and clinical research for hormone-dependent conditions. Key research applications include:

• Oncology: Investigating the treatment of hormone-sensitive cancers such as prostate cancer, breast cancer, and ovarian cancer.[7][8]

• Reproductive Disorders: Studying conditions like endometriosis, uterine fibroids, and precocious puberty.

• Contraception: Exploring its potential as a hormonal contraceptive.

Troubleshooting Inconsistent Experimental Results

Q3: We are observing significant variability in the bioactivity of our (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH between different experimental batches. What could be the cause?

Inconsistent bioactivity is a common challenge with peptide-based reagents. Several factors can contribute to this variability:

• Peptide Stability and Degradation: Peptides are susceptible to degradation through oxidation, deamidation, and hydrolysis, especially when stored improperly or subjected to multiple freeze-thaw cycles.[9] Aqueous solutions of LHRH are generally stable, but degradation can occur at elevated temperatures or non-neutral pH.[9]

• Formulation Issues: The solubility and stability of the peptide can be highly dependent on the formulation. Improper reconstitution or the use of incompatible buffers can lead to precipitation or degradation. Dry powder formulations of LHRH have shown greater stability than solutions.[10]

• Peptide Aggregation: Like many peptides, LHRH analogs can be prone to aggregation, which can significantly reduce their bioavailability and activity.[11][12][13] Aggregation can be influenced by factors such as concentration, pH, temperature, and the presence of certain salts.[13][14]

• Inaccurate Quantification: Errors in determining the precise concentration of the peptide stock solution can lead to variability in experimental outcomes.

Troubleshooting Workflow for Inconsistent Bioactivity

Caption: Troubleshooting workflow for inconsistent bioactivity.

Q4: Our in vitro cell-based assays show a weaker than expected inhibitory effect. What are the potential reasons?

Several factors can lead to a diminished effect in cell culture experiments:

• Cell Line Specificity: The expression of LHRH receptors can vary significantly between different cell lines. It is crucial to confirm LHRH receptor expression in your chosen cell line (e.g., via RT-qPCR or Western blot).

• Pituitary Desensitization Dynamics: The inhibitory effect of LHRH agonists is preceded by a stimulatory phase.[5] The timing and duration of treatment are critical. Short-term exposure may only reveal the initial stimulatory effects, while long-term continuous exposure is required for receptor downregulation and subsequent inhibition.[3][15]

• Dose-Response Relationship: The dose-response curve for LHRH agonists can be broad.[16] It is essential to perform a thorough dose-response study to identify the optimal concentration for the desired effect in your specific cell model.

• Culture Conditions: Components in the cell culture medium, such as serum, can sometimes interfere with the activity of peptides.

Q5: In our in vivo animal studies, we are not observing the expected level of testosterone suppression. What should we investigate?

Inconsistent in vivo results can be due to a number of factors:

• Dosing Regimen: The frequency and dose of administration are critical for achieving and maintaining pituitary desensitization.[17][18] Inadequate dosing can lead to incomplete suppression of testosterone. A study on delayed LHRH agonist dosing showed that late injections were associated with higher testosterone levels.[19][20][21]

• Pharmacokinetics and Bioavailability: The route of administration and the formulation of the peptide can significantly impact its absorption, distribution, metabolism, and excretion. The half-life of the peptide in circulation should be considered when designing the dosing schedule.

• Animal Model Variability: There can be inter-animal variability in the response to LHRH agonists. It is important to use a sufficient number of animals per group to account for this.

• Timing of Measurements: Testosterone levels may fluctuate, especially during the initial "flare" period. Ensure that blood samples are collected at appropriate time points to accurately assess the nadir of testosterone suppression.

Data Presentation

Table 1: Comparative Efficacy of LHRH Agonists in Prostate Cancer Patients

LHRH Agonist	Dosing Regimen	Time to Testosterone <50 ng/dL	Percentage of Patients Achieving Castration	Reference
Goserelin	3.6 mg every 28 days	~2-4 weeks	Not specified	[6]
Triptorelin	3.75 mg every 4 weeks	~4 weeks	Not specified	[6]
Leuprolide	7.5 mg every 4 weeks	~2-4 weeks	Not specified	[6]
Delayed Dosing	>32 days for 1-month depot	Elevated Testosterone	27% with T >50 ng/dL	[19][20]

Table 2: In Vitro Cytotoxicity of an LHRH-Conjugated Lytic Peptide in Prostate Cancer Cell Lines

Cell Line	LHRH-Conjugate IC50 (µM)	Non-Conjugated Peptide IC50 (µM)	Reference
LNCaP	4.4	9.1	[22]
DU-145	4.8	5.7	[22]
PC-3	4.4	8.2	[22]

Experimental Protocols

Receptor Binding Assay (Competitive)

Objective: To determine the binding affinity of (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH to the LHRH receptor.

Materials:

• Cell membranes prepared from a cell line overexpressing the LHRH receptor (e.g., LNCaP cells).

• Radiolabeled LHRH analog (e.g., [125I]-Triptorelin).

• Unlabeled (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH.

• Binding buffer (e.g., 25 mM Tris-HCl, pH 7.4, containing 10 mM MgCl2, 1 mM EDTA, and 0.1% BSA).

• Wash buffer (e.g., ice-cold PBS).

• Glass fiber filters.

• Scintillation counter.

Procedure:

• In a 96-well plate, add a constant amount of cell membrane preparation to each well.

• Add a fixed concentration of the radiolabeled LHRH analog to each well.

• Add increasing concentrations of unlabeled (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH to the wells.

• Incubate the plate at room temperature for a predetermined time to reach equilibrium.

• Rapidly filter the contents of each well through a glass fiber filter using a cell harvester.

• Wash the filters with ice-cold wash buffer to remove unbound radioligand.

• Measure the radioactivity retained on the filters using a scintillation counter.

• Calculate the specific binding at each concentration of the unlabeled ligand and determine the IC50 value.

Cell Viability Assay (MTT Assay)

Objective: To assess the effect of (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH on the viability of prostate cancer cells.

Materials:

• Prostate cancer cell line (e.g., LNCaP, PC-3).

• Complete cell culture medium.

• (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH.

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS).

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS).

• 96-well plate.

• Microplate reader.

Procedure:

• Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.[22]

• Treat the cells with various concentrations of (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH and incubate for the desired period (e.g., 24, 48, 72 hours).[22]

• Add MTT solution to each well and incubate for 2-4 hours at 37°C.[22][23][24]

• Remove the medium and add the solubilization solution to dissolve the formazan crystals.[24]

• Measure the absorbance at a wavelength of 570 nm using a microplate reader.[24]

• Calculate cell viability as a percentage of the untreated control.

In Vivo Xenograft Study

Objective: To evaluate the anti-tumor efficacy of (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH in a prostate cancer xenograft model.

Materials:

• Immunocompromised mice (e.g., nude mice).

• Prostate cancer cell line (e.g., LNCaP).

• Matrigel.

• (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH.

• Vehicle control.

• Calipers.

• Anesthesia.

Procedure:

• Subcutaneously inject a suspension of prostate cancer cells mixed with Matrigel into the flank of each mouse.

• Allow the tumors to grow to a palpable size.

• Randomize the mice into treatment and control groups.

• Administer (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH or vehicle control to the respective groups according to the predetermined dosing schedule.

• Measure tumor volume using calipers at regular intervals.

• Monitor the body weight and overall health of the animals throughout the study.

• At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., histology, biomarker expression).

Visualizations

LHRH Signaling Pathway in Pituitary Gonadotrophs

Caption: LHRH agonist signaling pathway in pituitary cells.

Experimental Workflow for In Vivo Xenograft Study

Caption: Workflow for a typical in vivo xenograft study.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Mode of Action of LHRH Analogs - Holland-Frei Cancer Medicine - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Luteinizing hormone-releasing hormone (LHRH) receptor agonists vs antagonists: a matter of the receptors? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Challenges with Luteinizing Hormone-Releasing Hormone Agonists: Flare and Surge - PMC [pmc.ncbi.nlm.nih.gov]
• 6. aggietranscript.ucdavis.edu [aggietranscript.ucdavis.edu]
• 7. Growth-inhibitory effects of luteinizing hormone-releasing hormone (LHRH) agonists on xenografts of the DU 145 human androgen-independent prostate cancer cell line in nude mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Antiproliferative effects of luteinizing hormone-releasing hormone (LHRH) agonists on human androgen-independent prostate cancer cell line DU 145: evidence for an autocrine-inhibitory LHRH loop - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Long-term stability of aqueous solutions of luteinizing hormone-releasing hormone assessed by an in vitro bioassay and liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. Overcoming Aggregation in Solid-phase Peptide Synthesis [sigmaaldrich.com]
• 13. royalsocietypublishing.org [royalsocietypublishing.org]
• 14. Aggregation and Its Influence on the Bioactivities of a Novel Antimicrobial Peptide, Temporin-PF, and Its Analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Pituitary and gonadal desensitization after continuous luteinizing hormone-releasing hormone infusion in normal females - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Interpretation of dose-response curves for luteinizing hormone release by gonadotropin-releasing hormone, related peptides, and leukotriene C4 according to a hormone/receptor/effector model - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Determining dosing intervals for luteinizing hormone releasing hormone agonists based on serum testosterone levels: a prospective study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Results of three-times-per-week long-term administration of a luteinizing hormone-releasing hormone (LHRH) analog, D-Ser-(TBU)6-LHRH-(EA)10 in primary amenorrhea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. onclive.com [onclive.com]
• 20. researchgate.net [researchgate.net]
• 21. Real-World Data Analysis Published in the Journal of Urology Explores Frequency of Late Luteinizing Hormone-Releasing Hormone Agonist (LHRH) Dosing and Impact on Testosterone Suppression in Patients with Prostate Cancer - Tolmar [tolmar.com]
• 22. LHRH-Conjugated Lytic Peptides Directly Target Prostate Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 23. texaschildrens.org [texaschildrens.org]
• 24. MTT assay protocol | Abcam [abcam.com]

Technical Support Center: (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH Animal Model Studies

This technical support center provides guidance for researchers utilizing the LHRH agonist (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH in animal models. The information provided is synthesized from studies on closely related LHRH analogs and general best practices for this class of compounds, due to the limited availability of specific data for this particular molecule.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH?

A1: (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH is a potent synthetic agonist of the Luteinizing Hormone-Releasing Hormone (LHRH) receptor, also known as the Gonadotropin-Releasing Hormone (GnRH) receptor. Initially, it stimulates the pituitary gland to release luteinizing hormone (LH) and follicle-stimulating hormone (FSH), leading to a transient surge in testosterone (in males) or estrogen (in females). However, continuous administration leads to the downregulation and desensitization of the LHRH receptors on the pituitary. This ultimately results in a sustained suppression of LH and FSH secretion, leading to a state of chemical castration with significantly reduced levels of gonadal steroid hormones.

Q2: What are the expected primary effects of (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH in animal models?

A2: The primary effect is the suppression of the hypothalamic-pituitary-gonadal axis. In male animals, this manifests as a significant reduction in serum testosterone to castrate levels, leading to the atrophy of androgen-dependent tissues such as the prostate and seminal vesicles. In female animals, it results in the suppression of ovarian function, characterized by decreased estradiol and progesterone levels.

Q3: What is the "testosterone flare" or "flare-up" phenomenon and how can it be managed?

A3: The "testosterone flare" is an initial, transient increase in testosterone levels that occurs shortly after the first administration of an LHRH agonist. This is due to the initial stimulatory effect of the agonist on the pituitary gland before desensitization occurs. In animal models used for hormone-dependent cancer research, this flare can paradoxically stimulate tumor growth. To mitigate this, an anti-androgen can be administered for a week prior to and concurrently with the initial LHRH agonist treatment.

Q4: What are the common long-term side effects observed in animal models treated with LHRH agonists?

A4: Long-term administration of LHRH agonists can lead to side effects associated with chronic sex hormone deprivation. These include:

• Osteoporosis and decreased bone mineral density: This is a significant concern in long-term studies.

• Metabolic changes: This can include weight gain and alterations in glucose and lipid metabolism.

• Muscle atrophy: A decrease in muscle mass can be observed.

• Anemia: Reduced red blood cell production has been reported.

Troubleshooting Guide

Observed Issue	Potential Cause(s)	Recommended Action(s)
Lack of testosterone suppression	- Incorrect dosage or administration frequency.- Improper storage or handling of the compound, leading to degradation.- Animal model-specific resistance or rapid metabolism.	- Review and confirm the dosage and administration schedule based on available literature for similar LHRH analogs.- Ensure the compound is stored at the recommended temperature and protected from light.- Consider a pilot dose-response study to determine the optimal dose for your specific animal model and strain.- Verify the biological activity of your compound batch with an in vitro assay if possible.
Severe injection site reactions (e.g., inflammation, necrosis)	- High concentration or inappropriate vehicle for subcutaneous injection.- Contamination of the injectable solution.- Needle gauge too large, causing excessive tissue damage.	- Use a biocompatible and sterile vehicle for reconstitution and dilution.- Ensure aseptic technique during preparation and administration.- Use an appropriate needle size for the animal model (e.g., 27-30 gauge for mice and rats).- Rotate injection sites to minimize local irritation.
Unexpected mortality in study animals	- Complications from the testosterone flare (e.g., urinary obstruction in prostate cancer models).- Severe metabolic disturbances.- Off-target toxicity (less common with LHRH agonists).	- Implement a strategy to manage the testosterone flare, such as co-administration of an anti-androgen.- Monitor animal health closely, including body weight, food and water intake, and clinical signs of distress.- Conduct baseline and periodic blood work to monitor metabolic parameters.- Perform a thorough necropsy to investigate the cause of death.
Inconsistent results between animals	- Variability in drug administration (e.g., subcutaneous injection depth).- Individual animal differences in metabolism and response.- Stress-induced hormonal fluctuations.	- Ensure all personnel are consistently trained in the administration technique.- Increase the number of animals per group to improve statistical power.- Acclimatize animals to handling and injection procedures to minimize stress.

Quantitative Data Summary

The following tables summarize representative quantitative data for LHRH agonists in common animal models. Note that these are generalized values and may need to be optimized for (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH.

Table 1: Effects of a Representative LHRH Agonist on Reproductive Organ Weight in Male Rats (8-week study)

Treatment Group	Dose	Ventral Prostate Weight (mg)	Seminal Vesicle Weight (mg)	Testis Weight (g)
Control (Vehicle)	-	550 ± 50	600 ± 60	3.5 ± 0.3
LHRH Agonist	10 µg/kg/day	150 ± 20	200 ± 25	1.8 ± 0.2
LHRH Agonist + Anti-androgen	10 µg/kg/day + 10 mg/kg/day	120 ± 15	180 ± 20	1.9 ± 0.2

*p < 0.05 compared to Control. Data are illustrative.

Table 2: Hormonal Changes in Male Dogs Following LHRH Agonist Administration

Time Point	Serum Testosterone (ng/mL)	Serum LH (ng/mL)
Baseline	4.5 ± 1.2	2.0 ± 0.5
24 hours post-injection (Flare)	8.0 ± 2.0	10.0 ± 2.5
Week 4	< 0.5	< 0.2
Week 8	< 0.5	< 0.2

*p < 0.05 compared to Baseline. Data are illustrative.

Experimental Protocols

Protocol 1: General Administration of (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH in Rodent Models

• Reconstitution: Aseptically reconstitute the lyophilized (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH powder with sterile, pyrogen-free water or a suitable buffer (e.g., sterile saline) to a stock concentration of 1 mg/mL.

• Dilution: Further dilute the stock solution with sterile saline to the final desired concentration for injection. The final volume for subcutaneous injection should typically be 100-200 µL for mice and 200-500 µL for rats.

• Administration:

  • Gently restrain the animal.

  • Lift the skin on the dorsal side, just behind the neck, to form a tent.

  • Insert a 27-30 gauge needle into the subcutaneous space at the base of the skin tent, parallel to the spine.

  • Inject the solution slowly and withdraw the needle.

  • Gently massage the area to aid dispersion.

• Frequency: For continuous suppression, daily subcutaneous injections are typically required. For long-acting formulations (if available), the frequency will be determined by the release profile of the delivery system.

Protocol 2: Mitigation of Testosterone Flare

• Pre-treatment: Begin daily oral gavage or subcutaneous injection of an anti-androgen (e.g., flutamide, bicalutamide) at an appropriate dose for the animal model one week prior to the first administration of (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH.

• Co-administration: On the day of the first LHRH agonist injection, administer the anti-androgen approximately 1-2 hours beforehand.

• Continuation: Continue daily administration of the anti-androgen for at least the first two weeks of LHRH agonist treatment.

Visualizations

Technical Support Center: (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH Experimental Variability Reduction

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address experimental variability when working with the Luteinizing Hormone-Releasing Hormone (LHRH) analog, (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH, commonly known as Goserelin.

Frequently Asked Questions (FAQs)

Q1: What is (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH and what is its primary mechanism of action?

(D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH is a potent synthetic analog of the naturally occurring Luteinizing Hormone-Releasing Hormone (LHRH).[1][2] Its primary mechanism of action is as a Gonadotropin-Releasing Hormone (GnRH) receptor agonist.[1] Initially, it stimulates the pituitary gland to release luteinizing hormone (LH) and follicle-stimulating hormone (FSH).[1] However, chronic administration leads to the downregulation and desensitization of GnRH receptors in the pituitary. This results in a significant reduction in LH and FSH secretion, leading to a decrease in testosterone levels in males and estradiol levels in females, achieving a state of "medical castration".[2]

Q2: What are the common research applications for this LHRH analog?

This analog is widely used in oncology research, particularly for hormone-dependent cancers like prostate and breast cancer.[2] It is also utilized in studies related to endometriosis, uterine fibroids, and other conditions sensitive to sex hormone levels.

Q3: How should I properly store the lyophilized powder and prepared solutions of (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH?

For long-term stability, the lyophilized powder should be stored at -20°C, where it can be stable for at least four years.[1] It is crucial to protect the powder from moisture. Once in solution, it is highly recommended to use it immediately. Aqueous solutions should not be stored for more than one day.[1] If you must store a stock solution, it should be aliquoted to avoid repeated freeze-thaw cycles and stored at -20°C in a tightly sealed, light-resistant container.

Q4: What solvents are recommended for dissolving (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH?

The solubility of this peptide varies depending on the solvent. It is soluble in organic solvents such as DMSO and DMF at approximately 30 mg/mL, and in ethanol at about 0.25 mg/mL.[1] For biological experiments, it is also soluble in aqueous buffers like PBS (pH 7.2) at approximately 10 mg/mL.[1] When using organic solvents to create a stock solution, ensure that the final concentration of the organic solvent in your experimental medium is insignificant, as it may have physiological effects.[1]

Troubleshooting Guides

Issue 1: High Variability in In Vitro Cell Proliferation Assays

Possible Causes & Solutions

Possible Cause	Recommended Solution & Explanation
Peptide Degradation	Prepare fresh solutions for each experiment. The peptide is susceptible to degradation in aqueous solutions, especially at non-optimal pH.[3] Studies on the related peptide gonadorelin show it is most stable at pH 5-5.5.[4] Degradation can occur via deamidation in acidic solutions and epimerization at pH > 7.[3]
Inaccurate Peptide Concentration	Ensure you are calculating the concentration based on the net peptide content , not the gross weight of the lyophilized powder. The powder contains counter-ions and bound water. Always refer to the certificate of analysis for the net peptide content.
Solvent Effects	If using an organic solvent for the stock solution, create a dilution series to ensure the final solvent concentration is consistent and non-toxic across all treatment groups, including the vehicle control. High concentrations of DMSO can affect cell viability.
Cell Line Instability	Use cells with a low and consistent passage number. Hormone-responsive cell lines like LNCaP or MCF-7 can lose their responsiveness over time with repeated passaging.
Inconsistent Seeding Density	Ensure a uniform cell seeding density across all wells of your microplate. Variations in cell number at the start of the experiment will lead to significant differences in proliferation measurements.

Issue 2: Inconsistent Results in Animal Studies (e.g., Testosterone Suppression)

Possible Causes & Solutions

Possible Cause	Recommended Solution & Explanation
"Flare-up" Phenomenon	Be aware of the initial surge in testosterone during the first few days to a week of treatment.[2] This is a known effect of LHRH agonists. Account for this in your experimental timeline and sampling schedule.
Incorrect Administration	For subcutaneous injections, ensure consistent technique. The depth and location of the injection can influence the absorption rate and bioavailability of the peptide.
Peptide Instability In Vivo	The half-life of goserelin administered as an aqueous solution is relatively short (around 4.2 hours in males).[2] For sustained effects, consider the use of a depot formulation or more frequent administration, depending on your experimental goals.
Variability in Animal Models	Ensure that the age, weight, and strain of the animals are consistent across all experimental groups. Biological variability between individual animals can be a significant factor.

Quantitative Data Summary

The stability and solubility of (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH are critical for reproducible experimental outcomes.

Table 1: Solubility Data

Solvent	Approximate Solubility	Reference
DMSO (Dimethyl sulfoxide)	~30 mg/mL	[1]
DMF (Dimethylformamide)	~30 mg/mL	[1]
PBS (pH 7.2)	~10 mg/mL	[1]
Ethanol	~0.25 mg/mL	[1]

Table 2: Stability and Degradation Characteristics in Aqueous Solution

Condition	Observation	Reference
Acidic Solution (pH < 5)	Debutylation is a primary degradation pathway.	[3]
Near-Neutral Solution (pH 5-6)	The peptide backbone is hydrolyzed at the N-terminal side of the 4-serine residue. The related peptide gonadorelin is most stable in this pH range.[3][4]
Alkaline Solution (pH > 7)	4-serine epimerization is the main degradation pathway.	[3]
Aqueous Solution Storage	It is recommended not to store aqueous solutions for more than one day.	[1]
Lyophilized Powder Storage	Stable for ≥ 4 years when stored at -20°C.	[1]

Key Experimental Protocols

Protocol 1: In Vitro Cell Proliferation Assay (Hormone-Dependent Cancer Cells)

• Cell Seeding: Seed hormone-responsive cells (e.g., LNCaP for prostate cancer, MCF-7 for breast cancer) in a 96-well plate at a density of 5,000-10,000 cells/well. Allow cells to adhere overnight.

• Hormone Deprivation: Replace the growth medium with a medium containing charcoal-stripped fetal bovine serum (FBS) for 24-48 hours to synchronize the cells and establish a baseline.

• Treatment: Prepare fresh serial dilutions of (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH in the hormone-deprived medium. Treat the cells with the desired concentrations. Include a vehicle-only control group.

• Incubation: Incubate the plate for 48 to 96 hours, depending on the cell line's doubling time.

• Proliferation Measurement: Assess cell viability/proliferation using a standard method such as MTT, WST-1, or a fluorescence-based assay according to the manufacturer's instructions.

• Data Analysis: Calculate the percentage of cell proliferation relative to the vehicle control for each concentration and determine the IC50 value if applicable.

Protocol 2: In Vivo Testosterone Suppression in a Male Rat Model

• Animal Acclimatization: Acclimate adult male rats (e.g., Sprague-Dawley) for at least one week before the start of the experiment.

• Baseline Sampling: Collect baseline blood samples (e.g., via tail vein or saphenous vein) to determine pre-treatment testosterone levels.

• Compound Preparation and Administration: Freshly prepare the (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH solution in a sterile vehicle (e.g., saline or PBS). Administer the compound subcutaneously at the desired dosage. Include a vehicle control group.

• Blood Sampling: Collect blood samples at predetermined time points (e.g., Day 0, 3, 7, 14, 21, and 28) to monitor the change in serum testosterone levels.

• Hormone Analysis: Separate the serum and measure testosterone concentrations using a validated method such as ELISA or LC-MS/MS.

• Data Analysis: Plot the mean serum testosterone concentrations over time for each treatment group. Analyze the data using appropriate statistical tests (e.g., ANOVA) to determine the significance of testosterone suppression compared to the control group.

Visualizations

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. Clinical pharmacokinetics of goserelin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Degradation kinetics of gonadorelin in aqueous solution - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH Antibody Cross-Reactivity

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with antibodies against the Luteinizing Hormone-Releasing Hormone (LHRH) analog, (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH.

Introduction

(D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH, also known as (D-Leu7)-Goserelin, is a synthetic analog of LHRH and is recognized as impurity L in the Goserelin European Pharmacopoeia (Ph. Eur.) monograph. Given its structural similarity to Goserelin and other LHRH analogs, antibodies developed against this peptide may exhibit cross-reactivity, leading to inaccurate and unreliable results in immunoassays. This guide addresses potential cross-reactivity problems and provides protocols to ensure data integrity.

Frequently Asked Questions (FAQs)

Q1: What is (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH and why is antibody cross-reactivity a major concern?

Q2: My immunoassay is yielding unexpectedly high signals. Could this be due to cross-reactivity?

A2: Yes, unexpectedly high signals are a common indicator of antibody cross-reactivity. If your sample contains structurally related molecules, the antibody may bind to these in addition to your target analyte, resulting in an inflated signal. It is also important to consider other potential issues such as sample quality and assay performance.[1]

Q3: What are the most likely cross-reactants for an antibody against (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH?

A3: The most probable cross-reactants include:

• Goserelin: The parent drug from which this analog is derived.

• Other Goserelin-related impurities and analogs: The synthesis of Goserelin can produce other structurally similar peptides.

• Metabolites of Goserelin: Goserelin is metabolized in the body, and the resulting peptide fragments may be recognized by the antibody.

• Endogenous LHRH (GnRH): Although less likely with highly specific monoclonal antibodies, some polyclonal antibodies may show reactivity with the native hormone.

Q4: How can I experimentally determine the cross-reactivity of my antibody?

A4: A competitive enzyme-linked immunosorbent assay (ELISA) is the standard method for quantifying antibody cross-reactivity. This involves testing the ability of potential cross-reactants to compete with your target analyte for binding to the antibody. A detailed protocol for this procedure is provided in the "Experimental Protocols" section of this guide.

Q5: Are there alternative analytical methods to confirm the specificity of my results?

A5: Yes, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is a highly specific and sensitive method for the quantification of peptides like Goserelin and its analogs in complex biological matrices.[2][3][4] Surface Plasmon Resonance (SPR) can also be employed to assess the binding kinetics and specificity of your antibody against various analogs in real-time.[5][6][7]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
High Background Signal	Non-specific binding of the antibody to the plate or other sample components.	Increase the number of wash steps. Optimize the concentration of the blocking buffer (e.g., BSA or non-fat dry milk).
Inconsistent Results (Poor Precision)	Pipetting errors, improper mixing, or temperature fluctuations.	Ensure proper pipetting technique. Thoroughly mix all reagents and samples. Maintain a consistent temperature during incubations.
False Positive Results	Cross-reactivity of the antibody with other molecules in the sample.	Test for cross-reactivity with structurally related peptides using a competitive ELISA. Confirm results with an orthogonal method like LC-MS/MS.
Low Signal or Sensitivity	Suboptimal antibody or reagent concentrations. Inactive enzyme or substrate.	Titrate the primary and secondary antibodies to determine the optimal concentrations. Ensure that all reagents are within their expiration dates and stored correctly.
Lot-to-Lot Variability	Inconsistent antibody quality between different manufacturing batches.	Qualify each new lot of antibody by running a bridging study with the previous lot.

Quantitative Data on Antibody Cross-Reactivity

The following table provides a template for presenting cross-reactivity data obtained from a competitive ELISA. Researchers should generate their own data to populate this table for their specific antibody.

Compound	Concentration for 50% Inhibition (IC50)	% Cross-Reactivity*
(D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH	User-determined IC50	100%
Goserelin	User-determined IC50	Calculated %
LHRH (native)	User-determined IC50	Calculated %
Other Goserelin Analog 1	User-determined IC50	Calculated %
Other Goserelin Analog 2	User-determined IC50	Calculated %

% Cross-Reactivity = (IC50 of (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH / IC50 of Test Compound) x 100

Experimental Protocols

Competitive ELISA for Antibody Cross-Reactivity Assessment

This protocol outlines the steps to determine the specificity of an antibody for (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH.

Materials:

• 96-well microtiter plates

• Coating Buffer (e.g., 0.05 M Carbonate-Bicarbonate, pH 9.6)

• Wash Buffer (e.g., PBS with 0.05% Tween-20)

• Blocking Buffer (e.g., 1% BSA in PBS)

• (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH standard

• Potential cross-reactants (e.g., Goserelin, native LHRH)

• Primary antibody against (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH

• Enzyme-conjugated secondary antibody (e.g., HRP-conjugated)

• Substrate solution (e.g., TMB)

• Stop solution (e.g., 2N H2SO4)

• Plate reader

Procedure:

• Coating: Coat the wells of a 96-well plate with the target peptide, (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH, at a concentration of 1-10 µg/mL in coating buffer. Incubate overnight at 4°C.

• Washing: Discard the coating solution and wash the plate three times with wash buffer.

• Blocking: Block the remaining protein-binding sites by adding 200 µL of blocking buffer to each well. Incubate for 1-2 hours at room temperature.

• Washing: Wash the plate three times with wash buffer.

• Competition: Prepare serial dilutions of the standard (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH) and each potential cross-reactant. In a separate plate or tubes, pre-incubate these dilutions with a constant, limiting concentration of the primary antibody for 1-2 hours at room temperature.

• Incubation: Add the antibody-analyte mixtures to the coated and blocked plate. Incubate for 1-2 hours at room temperature.

• Washing: Wash the plate five times with wash buffer.

• Secondary Antibody: Add the enzyme-conjugated secondary antibody, diluted in blocking buffer, to each well. Incubate for 1 hour at room temperature.

• Washing: Wash the plate five times with wash buffer.

• Detection: Add the substrate solution to each well and incubate in the dark until sufficient color develops (typically 15-30 minutes).

• Stopping the Reaction: Add the stop solution to each well.

• Measurement: Read the absorbance at the appropriate wavelength (e.g., 450 nm for TMB) using a microplate reader.

• Analysis: Plot the absorbance against the log of the concentration for the standard and each potential cross-reactant. Determine the IC50 value for each. Calculate the percent cross-reactivity using the formula provided in the quantitative data table section.

Visualizations

Caption: Simplified LHRH signaling pathway.

References

• 1. How to interpret the results of Elisa Kits? - Blog [jg-biotech.com]
• 2. Nature of cross-reaction between hCG and anti-oLH serum and development of a radioimmunoassay to measure hLH specifically in the presence of hCG - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Development and characterisation of a novel inhibitory anti-GH monoclonal antibody - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Production and Characterization of a Novel Monoclonal Antibody Against Human Sortilin - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Development and characterization of monoclonal antibodies against canine trypsin - PubMed [pubmed.ncbi.nlm.nih.gov]

Adjusting (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH treatment duration

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for experiments involving the LHRH analog, (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH?

A1: (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH is a potent synthetic agonist of the Luteinizing Hormone-Releasing Hormone (LHRH) receptor, also known as the Gonadotropin-Releasing Hormone (GnRH) receptor. Its mechanism of action is biphasic:

• Initial Stimulation (Flare Effect): Upon initial administration, the analog binds to LHRH receptors in the anterior pituitary gland with a higher affinity than the native LHRH. This leads to an initial surge in the release of Luteinizing Hormone (LH) and Follicle-Stimulating Hormone (FSH).[1] This "flare" or "surge" can transiently increase gonadal steroid hormones like testosterone.

• Downregulation and Desensitization: Continuous or prolonged exposure to the LHRH agonist leads to the desensitization and downregulation of LHRH receptors on pituitary gonadotrophs. This results in a profound and sustained suppression of LH and FSH secretion, leading to a state of "medical castration" with significantly reduced levels of gonadal steroids.[2]

Q2: What is the typical duration of the initial "flare" effect in vitro?

A2: The initial stimulatory effect, or "flare," is a key consideration when designing experiments. In vitro, using pituitary cell cultures, an increase in LH secretion can be observed within minutes to hours of treatment. One study using perifused rat pituitary cells showed that a constant infusion of an LHRH agonist elicited a significant stimulation of LH secretion within the first 30 minutes.[3] The peak of this stimulatory phase in vivo is often observed within the first 24-72 hours.[1] Researchers should perform a time-course experiment to determine the precise window of the flare effect in their specific cell model.

Q3: How long does it take to achieve suppression of gonadotropin secretion with continuous treatment?

A3: The time required to achieve suppression of LH and FSH secretion depends on the experimental system and the concentration of the analog used. In clinical settings, castrate levels of testosterone are typically reached within 2 to 4 weeks of continuous LHRH agonist administration.[2] In vitro studies with rat pituitary cells have demonstrated that a significant decrease in prolactin secretion (indicative of pituitary modulation) started approximately 30 minutes after the beginning of the infusion with an LHRH analog and lasted for 1.5-2 hours, while LH levels began to return to control values after the initial 30-minute stimulation.[3] For long-term suppression studies in cell culture, continuous exposure for at least 48 to 72 hours is generally recommended to observe significant receptor downregulation and desensitization. However, this should be empirically determined for each cell line and experimental endpoint.

Q4: What are some suitable cell lines for in vitro studies with this LHRH analog?

A4: The choice of cell line depends on the research question.

• Pituitary Cell Lines: For studying the direct effects on gonadotropin secretion and receptor regulation, pituitary gonadotroph-derived cell lines such as the mouse LβT2 and αT3-1 cell lines are commonly used. Primary pituitary cell cultures from rats can also be employed.[4]

• Prostate Cancer Cell Lines: For investigating the direct anti-proliferative effects on cancer cells, human prostate cancer cell lines like LNCaP, which express LHRH receptors, are a suitable model.[5]

• Other Cancer Cell Lines: Depending on the cancer type of interest, other cell lines expressing the LHRH receptor can be used. It is crucial to first confirm the expression of the LHRH receptor in the chosen cell line by methods such as qPCR or Western blot.

Troubleshooting Guides

Issue 1: Inconsistent or Noisy Results in Cell-Based Assays

Possible Cause	Troubleshooting Steps
Cell Health and Passage Number	Ensure cells are healthy, within a consistent and optimal passage number range, and free from contamination. High passage numbers can lead to phenotypic drift and altered receptor expression.
Inconsistent Seeding Density	Use a hemocytometer or an automated cell counter to ensure consistent cell numbers are seeded in each well. Uneven cell distribution can lead to high variability.
Pipetting Errors	Calibrate pipettes regularly. When preparing serial dilutions, ensure thorough mixing between each step. For multi-well plates, consider using a master mix of the LHRH analog to minimize well-to-well variability.
Reagent Quality and Storage	Use high-quality, research-grade (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH. Prepare fresh stock solutions and aliquot them to avoid repeated freeze-thaw cycles. Store as recommended by the manufacturer.
"Edge Effect" in Microplates	The outer wells of a microplate are prone to evaporation, which can alter the concentration of the treatment. To mitigate this, fill the outer wells with sterile PBS or media and use the inner wells for your experimental samples.

Issue 2: Observing the "Flare" Effect but Not the Suppressive Effect

Possible Cause	Troubleshooting Steps
Insufficient Treatment Duration	The suppressive effect due to receptor downregulation takes longer to manifest than the initial stimulation. Extend the treatment duration. A time-course experiment (e.g., 24, 48, 72, 96 hours) is recommended to determine the optimal time point for observing suppression in your specific cell model.
Compound Degradation	LHRH analogs can be degraded by peptidases present in serum-containing media or secreted by cells.[6] Consider using serum-free media if your cell line can tolerate it, or replenish the media with fresh analog at regular intervals (e.g., every 24-48 hours) for long-term experiments.
Low Receptor Expression	The level of LHRH receptor expression can influence the magnitude of the response. Confirm receptor expression levels in your cell line using qPCR or Western blot.

Issue 3: Not Observing the Initial "Flare" (Stimulatory) Effect

Possible Cause	Troubleshooting Steps
Timing of Measurement	The stimulatory phase can be transient. Your measurement time point might be too late. Perform an early time-course experiment (e.g., 0, 15, 30, 60, 120, 240 minutes) to capture the initial surge in hormone secretion or downstream signaling events.
Desensitized Cells	If cells have been cultured for an extended period or passaged too many times, they may have reduced responsiveness. Use cells from a fresh, low-passage vial.
Assay Sensitivity	The assay used to measure the downstream effect (e.g., ELISA for LH) may not be sensitive enough to detect a small, transient increase. Validate the sensitivity of your assay.

Data Presentation

Table 1: Representative Dose-Response of (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH on LH and FSH Release

The following data is illustrative and compiled from typical findings in the literature. Actual results will vary depending on the experimental system.

Concentration of Analog	% Increase in LH Release (at 4 hours)	% Increase in FSH Release (at 4 hours)
1 nM	50 - 150%	20 - 80%
10 nM	200 - 400%	100 - 250%
100 nM	350 - 600%	200 - 400%
1 µM	300 - 550% (potential saturation)	180 - 380% (potential saturation)

Table 2: Representative Time-Course of (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH (100 nM) Treatment on LHRH Receptor mRNA Expression

This table illustrates the expected biphasic effect on receptor expression. Actual values should be determined experimentally.

Treatment Duration	LHRH Receptor mRNA Expression (Fold Change vs. Control)
1 hour	~1.2 - 1.5
6 hours	~0.8 - 1.1
24 hours	~0.4 - 0.7
48 hours	~0.2 - 0.5
72 hours	~0.1 - 0.3

Experimental Protocols

Protocol 1: In Vitro Stimulation of LH Secretion from Pituitary Cells

• Cell Seeding: Seed a suitable pituitary cell line (e.g., LβT2) in a 24-well plate at a density that will result in 70-80% confluency on the day of the experiment.

• Cell Starvation (Optional): Once cells are attached and have reached the desired confluency, replace the growth medium with serum-free medium and incubate for 2-4 hours to reduce basal signaling.

• Preparation of LHRH Analog: Prepare a stock solution of (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH in a suitable solvent (e.g., sterile water or DMSO). Prepare serial dilutions in serum-free medium to achieve the desired final concentrations.

• Treatment: Remove the starvation medium and add the medium containing the different concentrations of the LHRH analog to the respective wells. Include a vehicle control (medium with the same concentration of the solvent used for the stock solution).

• Incubation: Incubate the cells for the desired time points to assess the stimulatory effect (e.g., 4 hours).

• Sample Collection: Collect the cell culture supernatant from each well.

• Quantification of LH: Measure the concentration of LH in the supernatant using a commercially available ELISA kit, following the manufacturer's instructions.

• Data Analysis: Normalize the LH concentration to the total protein content of the cells in each well or to the cell number. Express the results as fold change or percentage increase compared to the vehicle control.

Protocol 2: Assessment of LHRH Receptor Downregulation by qPCR

• Cell Seeding and Treatment: Seed a suitable cell line (e.g., LβT2 or LNCaP) in a 6-well plate. Treat the cells with the desired concentration of (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH or vehicle control for various time points (e.g., 24, 48, 72 hours).

• RNA Extraction: At each time point, wash the cells with PBS and lyse them directly in the well using a suitable lysis buffer. Extract total RNA using a commercially available RNA extraction kit.

• RNA Quantification and Quality Control: Measure the concentration and purity of the extracted RNA using a spectrophotometer (e.g., NanoDrop).

• cDNA Synthesis: Synthesize complementary DNA (cDNA) from the total RNA using a reverse transcription kit.

• Quantitative PCR (qPCR): Perform qPCR using primers specific for the LHRH receptor and a suitable housekeeping gene (e.g., GAPDH, β-actin) for normalization.

• Data Analysis: Calculate the relative expression of the LHRH receptor mRNA using the ΔΔCt method. Express the results as fold change compared to the vehicle control at each time point.

Mandatory Visualizations

Caption: LHRH agonist signaling pathway leading to gonadotropin release and subsequent receptor downregulation.

Caption: Experimental workflow for assessing LHRH receptor downregulation via qPCR.

References

• 1. Challenges with Luteinizing Hormone-Releasing Hormone Agonists: Flare and Surge - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mode of Action of LHRH Analogs - Holland-Frei Cancer Medicine - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Effect of [D-Trp6]LHRH infusion on prolactin secretion by perifused rat pituitary cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Gonadal steroid modulation of LHRH-stimulated LH secretion by pituitary cell cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Degradation of luteinizing hormone-releasing hormone (LHRH) and an LHRH agonist by the rat testis - PubMed [pubmed.ncbi.nlm.nih.gov]

(D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH vehicle solution selection

This technical support center provides researchers, scientists, and drug development professionals with essential information for the effective use of (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH?

(D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH is a synthetic analog of the natural Luteinizing Hormone-Releasing Hormone (LHRH). The substitutions at positions 6, 7, and 10 are designed to increase the peptide's stability and potency compared to the native LHRH. It is often used in research related to oncology and reproductive disorders. This analog is also known as (D-Leu7)-Goserelin.

Q2: How should I store the lyophilized powder of (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH?

The lyophilized powder should be stored at -20°C in a tightly sealed, light-resistant container. Before opening, allow the product to warm to room temperature in a desiccator to prevent moisture condensation.

Q3: What is the recommended vehicle solution for this peptide?

The choice of vehicle solution depends on the experimental application (in vitro or in vivo). Below is a summary of recommended solvents. It is always advisable to first test the solubility of a small amount of the peptide before preparing a bulk solution.

Q4: Can I store the peptide once it is in solution?

For optimal results, it is highly recommended to prepare solutions fresh before use. If a stock solution must be prepared, it should be stored at -20°C. Aliquoting the stock solution is advised to avoid repeated freeze-thaw cycles, which can lead to peptide degradation. Aqueous solutions are particularly prone to degradation and should be used as soon as possible.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Difficulty Dissolving the Peptide	- Improper solvent selection. - The peptide is hydrophobic.	- Refer to the solubility data table below. For hydrophobic peptides, start by dissolving in a minimal amount of an organic solvent like DMSO, then slowly add the aqueous buffer of choice while vortexing. - Gentle warming (up to 40°C) or sonication can aid dissolution.
Precipitation of the Peptide in Solution	- Solution instability or supersaturation. - Change in pH or temperature.	- Prepare fresh solutions before each experiment. - If using a mixed solvent system, ensure the final concentration of the organic solvent is not too low to maintain solubility. - Avoid preparing highly concentrated stock solutions that may be prone to precipitation.
Inconsistent Experimental Results	- Peptide degradation due to improper storage or handling. - Inaccurate peptide concentration due to incomplete dissolution.	- Store the lyophilized peptide and stock solutions at the recommended temperature and protect from light. - Avoid repeated freeze-thaw cycles. - Ensure the peptide is fully dissolved before use. Centrifuge the solution to pellet any undissolved material.
Peptide Aggregation	- High concentration of hydrophobic residues. - Intermolecular hydrogen bonding.	- Use of organic co-solvents like DMSO or DMF can disrupt aggregation.[1] - Adjusting the pH of the solution away from the peptide's isoelectric point (pI) can increase solubility.

Data Presentation

Table 1: Solubility of Goserelin Acetate (a closely related LHRH analog)

Solvent	Solubility	Reference
PBS (pH 7.2)	~10 mg/mL	[2][3]
DMSO	~30 mg/mL	[2][3]
DMF	~30 mg/mL	[2][3]
Ethanol	~0.25 mg/mL	[2][3]

Table 2: Recommended Solvents for Different Experimental Setups

Application	Recommended Primary Solvent	Co-solvents / Diluents	Important Considerations
In Vitro (Cell Culture)	Sterile Water or PBS	DMSO	The final concentration of DMSO should be kept low (typically <0.5%) to avoid cytotoxicity.
In Vivo (Subcutaneous Injection)	Sterile Saline (0.9% NaCl) or PBS	Water for injection, carboxymethylcellulose, mannitol, sesame oil	The vehicle should be sterile and biocompatible. For sustained release, depot formulations can be considered.

Experimental Protocols

Protocol 1: Preparation of a Concentrated Stock Solution for In Vitro Use

• Bring the vial of lyophilized peptide to room temperature in a desiccator.

• Based on the peptide's properties (hydrophobicity), select an appropriate primary solvent (e.g., DMSO).

• Add a small volume of the chosen solvent to the vial to create a concentrated stock solution (e.g., 10 mg/mL).

• Gently vortex or sonicate the vial until the peptide is completely dissolved.

• For use in cell culture, this stock solution can be further diluted in sterile culture medium to the desired final concentration. Ensure the final concentration of the organic solvent is non-toxic to the cells.

Protocol 2: Preparation of a Vehicle Solution for In Vivo Subcutaneous Injection

• Aqueous-Based Vehicle:

  • Dissolve the peptide in sterile water or 0.9% saline to the desired concentration.

  • Ensure the solution is clear and free of particulates.

  • Sterile filter the solution through a 0.22 µm filter before injection.

• Suspension-Based Vehicle for Sustained Release:

  • Prepare a sterile vehicle solution, for example, containing 2% carboxymethylcellulose and 1% Tween 80 in water for injection.[4]

  • Aseptically add the lyophilized peptide powder to the vehicle.

  • Vortex thoroughly to ensure a uniform suspension immediately before administration.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. Goserelin (acetate) | CAS 145781-92-6 | Cayman Chemical | Biomol.com [biomol.com]
• 4. General Approach for Characterizing In Vitro Selected Peptides with Protein Binding Affinity - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH receptor desensitization

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the Luteinizing Hormone-Releasing Hormone (LHRH) analog, (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH, also known as Goserelin.

Frequently Asked Questions (FAQs)

Q1: What is (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH and what is its primary mechanism of action?

(D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH is a potent synthetic agonist of the Luteinizing Hormone-Releasing Hormone (LHRH) receptor, also known as the Gonadotropin-Releasing Hormone (GnRH) receptor.[1][2] Its primary mechanism of action involves an initial stimulation of the LHRH receptor, leading to a transient increase in the secretion of luteinizing hormone (LH) and follicle-stimulating hormone (FSH) from the pituitary gland.[3][4][5] This initial surge is often referred to as a "flare effect".[6] However, continuous or chronic administration of the agonist leads to desensitization and downregulation of the LHRH receptors on pituitary gonadotrophs.[6] This results in a profound and sustained suppression of LH and FSH secretion, leading to a state of hypogonadotropic hypogonadism, effectively reducing the production of gonadal steroids like testosterone and estrogen.[6]

Q2: I am observing an initial increase in hormone levels after administering the agonist. Is this expected?

Yes, this is an expected phenomenon known as the "flare effect".[6] As a potent agonist, (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH initially stimulates the LHRH receptors, causing a transient surge in LH and FSH release, which in turn stimulates the gonads to produce more testosterone or estrogen.[4][5] This flare is typically observed within the first few days to a week of initiating treatment.[6] For experiments where this initial stimulation is undesirable, pre-treatment with an LHRH antagonist may be considered.

Q3: How long does it take to achieve receptor desensitization and suppression of gonadotropins?

The timeline for achieving desensitization and subsequent suppression of gonadotropin secretion can vary depending on the experimental model and dosage. Generally, following the initial flare, sustained exposure to the agonist leads to receptor downregulation and functional desensitization over a period of days to a few weeks.[6] In clinical applications, castrate levels of testosterone are typically achieved within 2-4 weeks of continuous treatment.[6]

Q4: What are the key signaling pathways activated by the LHRH receptor upon binding to (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH?

The LHRH receptor is a G-protein coupled receptor (GPCR). Upon agonist binding, it primarily couples to the Gαq/11 protein, activating the phospholipase C (PLC) pathway. This leads to the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 stimulates the release of intracellular calcium (Ca2+), while DAG activates protein kinase C (PKC). There is also evidence for LHRH receptor coupling to other G proteins, such as Gαs and Gαi, which can modulate adenylyl cyclase activity and cyclic AMP (cAMP) levels.

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
No observable effect after agonist administration.	1. Inactive compound: Improper storage or handling may have degraded the peptide. 2. Incorrect dosage: The concentration of the agonist may be too low to elicit a response. 3. Cell line viability: The cells may not be healthy or may have a low expression of the LHRH receptor.	1. Compound integrity: Ensure the agonist is stored correctly (typically at -20°C) and prepare fresh solutions. 2. Dose-response experiment: Perform a dose-response curve to determine the optimal concentration. 3. Cell line validation: Check cell viability using a standard assay (e.g., trypan blue). Verify LHRH receptor expression via RT-PCR, Western blot, or radioligand binding.
High variability in experimental replicates.	1. Inconsistent cell seeding: Uneven cell density across wells can lead to variable responses. 2. Pipetting errors: Inaccurate dispensing of agonist or assay reagents. 3. Passage number: High passage numbers can lead to phenotypic changes in cell lines.	1. Standardize cell culture: Ensure a uniform single-cell suspension before seeding and use a consistent seeding density. 2. Calibrate pipettes: Regularly check and calibrate pipettes. Use reverse pipetting for viscous solutions. 3. Limit passage number: Use cells within a defined low passage number range for all experiments.
Unexpected cytotoxicity.	1. High agonist concentration: Very high concentrations of the agonist may induce off-target effects or be toxic to cells. 2. Solvent toxicity: The solvent used to dissolve the agonist (e.g., DMSO) may be at a toxic concentration. 3. Contamination: Bacterial or fungal contamination of cell cultures.	1. Optimize concentration: Determine the EC50 and use concentrations around this value. 2. Solvent control: Ensure the final solvent concentration is low (typically <0.1%) and include a vehicle control in your experiments. 3. Aseptic technique: Maintain strict aseptic technique during cell culture.
Incomplete receptor desensitization.	1. Insufficient duration of agonist exposure: The incubation time may not be long enough to induce full desensitization. 2. Agonist degradation: The agonist may be degrading in the culture medium over long incubation periods. 3. Low receptor expression: Insufficient receptor numbers may limit the observable desensitization.	1. Time-course experiment: Perform a time-course experiment to determine the optimal duration for desensitization. 2. Replenish agonist: For long-term experiments, consider replenishing the medium with fresh agonist periodically. 3. Use high-expressing cell line: Consider using a cell line with higher endogenous or transfected LHRH receptor expression.

Quantitative Data

Agonist	Receptor Source	Binding Affinity (Kd)	Reference
Goserelin	Rat Pituitary Membranes	~0.5 nM	[7]
[D-Trp6]LHRH	Rat Pituitary Membranes	High affinity component: ~0.1-0.2 nM	[7]
LHRH	Rat Pituitary Membranes	~1-2 nM	[7]

Disclaimer: The provided values are approximations derived from published literature and may vary depending on the experimental conditions.

Experimental Protocols

Radioligand Binding Assay for LHRH Receptor

This protocol is adapted from standard GPCR binding assay methodologies.

Objective: To determine the binding affinity (Kd) of (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH for the LHRH receptor.

Materials:

• Cell line expressing LHRH receptor (e.g., HEK293-LHRHR, αT3-1)

• Membrane preparation buffer (e.g., Tris-HCl with MgCl2)

• Radiolabeled LHRH analog (e.g., [125I]-[D-Trp6]LHRH)

• Unlabeled (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH

• Scintillation cocktail and counter

Procedure:

• Membrane Preparation: Culture cells to confluency, harvest, and homogenize in ice-cold membrane preparation buffer. Centrifuge to pellet the membranes and resuspend in fresh buffer. Determine protein concentration.

• Binding Reaction: In a 96-well plate, add membrane preparation, a fixed concentration of radiolabeled ligand, and increasing concentrations of unlabeled (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH.

• Incubation: Incubate at a specific temperature (e.g., 4°C or room temperature) for a predetermined time to reach equilibrium.

• Filtration: Rapidly filter the reaction mixture through a glass fiber filter to separate bound from free radioligand.

• Washing: Wash the filters with ice-cold buffer to remove non-specifically bound radioligand.

• Counting: Place the filters in scintillation vials with scintillation cocktail and measure radioactivity using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the log concentration of the unlabeled ligand to determine the IC50. Calculate the Ki using the Cheng-Prusoff equation.

Intracellular Calcium Mobilization Assay

This protocol is based on standard fluorescent calcium indicator assays.

Objective: To measure the functional response of the LHRH receptor to (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH by quantifying changes in intracellular calcium.

Materials:

• Cell line expressing LHRH receptor

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM, Fura-2 AM)

• Assay buffer (e.g., Hanks' Balanced Salt Solution with calcium and magnesium)

• (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH

• Fluorescence plate reader with an injection system

Procedure:

• Cell Plating: Seed cells in a black-walled, clear-bottom 96-well plate and allow them to adhere overnight.

• Dye Loading: Incubate cells with the calcium-sensitive dye in assay buffer for a specified time at 37°C.

• Washing: Gently wash the cells with assay buffer to remove excess dye.

• Baseline Reading: Measure the baseline fluorescence for a short period.

• Agonist Injection: Inject varying concentrations of (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH into the wells.

• Kinetic Reading: Immediately measure the fluorescence intensity over time to capture the transient calcium response.

• Data Analysis: Determine the peak fluorescence intensity or the area under the curve. Plot the response against the log concentration of the agonist to determine the EC50.

Receptor Internalization Assay

This protocol describes a common method for quantifying GPCR internalization using an antibody-based approach.

Objective: To measure the agonist-induced internalization of the LHRH receptor.

Materials:

• Cell line expressing an epitope-tagged LHRH receptor (e.g., HA-LHRHR)

• Primary antibody against the epitope tag

• Enzyme-conjugated secondary antibody

• Substrate for the enzyme

• (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH

• Plate reader for absorbance or fluorescence

Procedure:

• Cell Plating: Seed cells in a 96-well plate and grow to confluency.

• Agonist Treatment: Treat cells with (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH at various concentrations and for different time points at 37°C to induce internalization.

• Fixation: Fix the cells with a suitable fixative (e.g., paraformaldehyde).

• Antibody Incubation: Incubate the non-permeabilized cells with the primary antibody to detect only the surface-expressed receptors.

• Secondary Antibody Incubation: Wash and incubate with the enzyme-conjugated secondary antibody.

• Signal Development: Wash and add the substrate to develop a colorimetric or fluorescent signal.

• Measurement: Measure the absorbance or fluorescence using a plate reader.

• Data Analysis: A decrease in signal compared to untreated cells indicates receptor internalization. Quantify the percentage of internalized receptors.

Visualizations

Caption: LHRH Receptor Signaling Pathway.

Caption: LHRH Receptor Desensitization Workflow.

Caption: Troubleshooting Decision Tree.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. go.drugbank.com [go.drugbank.com]
• 3. Goserelin Acetate - NCI [cancer.gov]
• 4. youtube.com [youtube.com]
• 5. onclive.com [onclive.com]
• 6. Luteinizing hormone-releasing hormone receptor agonists and antagonists in prostate cancer: effects on long-term survival and combined therapy with next-generation hormonal agents | Cancer Biology & Medicine [cancerbiomed.org]
• 7. Comparison of different agonists and antagonists of luteinizing hormone-releasing hormone for receptor-binding ability to rat pituitary and human breast cancer membranes - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

(D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH vs Goserelin efficacy in cancer models

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the Luteinizing Hormone-Releasing Hormone (LHRH) agonist, Goserelin, and its closely related analog, (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH. Goserelin, a well-established therapeutic agent, is marketed under the brand name Zoladex and is utilized in the management of hormone-sensitive cancers such as prostate and breast cancer.[1][2][3] The analog (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH, also known as (D-Leu7)-Goserelin, has been identified as an impurity of Goserelin. While direct efficacy data for (D-Leu7)-Goserelin in cancer models is not publicly available, its structural similarity to Goserelin suggests a comparable mechanism of action. This guide will focus on the extensive experimental data available for Goserelin, providing a benchmark for understanding the potential activity of its analog.

Mechanism of Action: LHRH Agonists

Goserelin functions as a potent LHRH agonist.[4] Upon initial administration, it stimulates the pituitary gland to release luteinizing hormone (LH) and follicle-stimulating hormone (FSH).[5] This leads to a transient surge in testosterone levels in males and estrogen levels in females.[5] However, continuous stimulation of the pituitary LHRH receptors results in their desensitization and downregulation.[6] This ultimately leads to a profound suppression of LH and FSH secretion, thereby reducing the production of gonadal hormones.[6] In hormone-sensitive cancers, this reduction in circulating testosterone and estrogen levels inhibits tumor growth.[2][3]

Signaling Pathway of LHRH Agonists

The signaling cascade initiated by LHRH agonists like Goserelin in pituitary gonadotrophs is depicted below. The binding of the agonist to the LHRH receptor (LHRH-R) triggers a conformational change, activating a G-protein-coupled signaling pathway that leads to the synthesis and release of LH and FSH.

Caption: LHRH agonist signaling pathway in pituitary gonadotrophs.

Efficacy of Goserelin in Cancer Models

Goserelin has demonstrated significant efficacy in various preclinical and clinical cancer models. The following tables summarize key quantitative data from representative studies.

Table 1: Goserelin in Prostate Cancer

Model/Study Population	Treatment Regimen	Key Efficacy Endpoints	Results	Reference
Patients with advanced prostate cancer	Goserelin 3.6 mg depot monthly	Time to progression, Survival	Similar efficacy to surgical castration and diethylstilbestrol.	[7]
Patients with locally advanced or metastatic prostate cancer	Goserelin depot monthly	Serum testosterone levels	Reduction to castrate levels within 2-4 weeks.	[8]
Patients with unfavorable-prognosis prostate cancer receiving radiotherapy	Adjuvant Goserelin	5-year disease-free survival	53% with adjuvant Goserelin vs. 20% with observation.	[9]
Patients with Stage D2 prostate cancer	Goserelin 3.6 mg every 28 days + antiandrogen	Time to progression, Survival	Equivalent to leuprolide + antiandrogen.	[10]

Table 2: Goserelin in Breast Cancer

Model/Study Population	Treatment Regimen	Key Efficacy Endpoints	Results	Reference
Premenopausal women with ER-positive advanced breast cancer	Goserelin 10.8 mg every 3 months vs. 3.6 mg monthly (both with tamoxifen)	Progression-free survival (PFS) rate at 24 weeks	Non-inferiority of 3-monthly vs. monthly regimen (61.5% vs. 60.2%).	[11]
Premenopausal women with locally advanced or metastatic breast cancer	Goserelin 3.6 mg every 4 weeks + exemestane	Objective Response Rate (ORR)	18.2% Complete Response, 40.9% Partial Response.	[12]
Premenopausal women with ER-positive primary breast cancer	Goserelin (to preserve ovarian function during chemotherapy)	Resumption of regular menses	Goserelin was effective in preserving ovarian function.	[13]
Premenopausal women with breast cancer	Goserelin vs. Leuprolide	Estrogen suppression	Both are effective at suppressing ovarian function.	[14]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are summaries of experimental protocols from key studies on Goserelin.

Goserelin in Advanced Prostate Cancer (RTOG 85-31)

• Study Design: A randomized, phase III trial.

• Participants: Patients with unfavorable-prognosis carcinoma of the prostate undergoing definitive radiotherapy.

• Treatment Arms:

  • Adjuvant arm: Goserelin administered during and after radiotherapy.

  • Observation arm: Radiotherapy alone.

• Drug Administration: Goserelin depot injection.

• Endpoints: Local control, freedom from disease progression, and survival.

• Statistical Analysis: Actuarial projections and statistical significance of differences between the two arms.[9]

Goserelin in Premenopausal Advanced Breast Cancer

• Study Design: A Phase 3, open-label, randomized, multicenter trial.

• Participants: Premenopausal women with estrogen receptor (ER)-positive advanced breast cancer.

• Treatment Arms:

  • Goserelin 10.8 mg subcutaneously every 3 months + tamoxifen 20 mg daily.

  • Goserelin 3.6 mg subcutaneously every month + tamoxifen 20 mg daily.

• Primary Endpoint: Progression-free survival (PFS) rate at 24 weeks.

• Secondary Endpoints: Objective response rate (ORR), serum estradiol (E2) levels, safety, and tolerability.

• Statistical Analysis: Non-inferiority analysis of the 3-monthly versus the monthly Goserelin regimen.[11]

Experimental Workflow for Goserelin Clinical Trial

The following diagram illustrates a typical workflow for a clinical trial evaluating the efficacy of Goserelin.

Caption: A typical clinical trial workflow for Goserelin.

The Case of (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH

As previously mentioned, (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH is identified as (D-Leu7)-Goserelin, an impurity found in Goserelin preparations. The substitution of the 7th amino acid from Leucine (in Goserelin) to D-Leucine in this analog represents a stereochemical modification. While the biological activity of this specific impurity has not been extensively characterized in publicly available literature, some general principles of structure-activity relationships in LHRH analogs can be considered.

Modifications to the peptide backbone of LHRH, particularly at positions 6 and 10, have been extensively studied to enhance potency and duration of action. The D-amino acid substitution at position 6, as seen in Goserelin, is critical for increasing resistance to enzymatic degradation and enhancing receptor binding affinity. The impact of a D-amino acid substitution at position 7 is less well-documented in the context of LHRH agonist activity. It is plausible that this change could influence the peptide's conformation and its interaction with the LHRH receptor, potentially altering its potency or duration of action compared to Goserelin. However, without experimental data, any claims regarding its efficacy remain speculative.

Conclusion

Goserelin is a well-characterized LHRH agonist with proven efficacy in the treatment of hormone-sensitive cancers, supported by a wealth of preclinical and clinical data. Its mechanism of action, involving the downregulation of the pituitary-gonadal axis, is well understood. In contrast, (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH, a stereoisomeric analog and impurity of Goserelin, lacks specific efficacy data in the public domain. While its structural similarity suggests a comparable mode of action, its relative potency and clinical utility in cancer models are unknown. Further research is required to elucidate the pharmacological profile of (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH and determine its potential as a therapeutic agent. For now, Goserelin remains the established and evidence-based choice in clinical practice.

References

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. Goserelin (Zoladex) | Breast Cancer Now [breastcancernow.org]
• 3. cancerresearchuk.org [cancerresearchuk.org]
• 4. Pharmacological and toxicological studies of a novel goserelin acetate extended-release microspheres in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Goserelin - Wikipedia [en.wikipedia.org]
• 6. Luteinizing hormone-releasing hormone (LHRH) agonists for treatment of advanced prostatic carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Goserelin. A review of its pharmacodynamic and pharmacokinetic properties and therapeutic efficacy in prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Effects of the duration of therapy with the LHRH agonist D-ser (BUT)6 Azgly10-LHRH (ICI 118-630) on the steroid hormone content and the morphology of human testicular tissue in the treatment of patients with advanced prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Phase III trial of androgen suppression using goserelin in unfavorable-prognosis carcinoma of the prostate treated with definitive radiotherapy: report of Radiation Therapy Oncology Group Protocol 85-31 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. A Multi-centre, Prospective, Observational Study on Effectiveness and Safety of ZOLADEX® (goserelin acetate implant) 10.8 mg and ZOLADEX® (goserelin acetate implant) 3.6 mg in Chinese Patients with Localized or Locally Advanced Hormonal Treatment -naïve Prostate Cancer [astrazenecaclinicaltrials.com]
• 11. Phase 3, open-label, randomized study comparing 3-monthly with monthly goserelin in pre-menopausal women with estrogen receptor-positive advanced breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. ClinicalTrials.gov [clinicaltrials.gov]
• 14. Leuprolide + Goserelin for Breast Cancer · Recruiting Participants for Phase Phase 2 Clinical Trial 2025 | Power | Power [withpower.com]

Comparative Analysis of Downstream Gene Expression Induced by (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH and Other LHRH Agonists

A comprehensive guide for researchers, scientists, and drug development professionals on the molecular effects of Luteinizing Hormone-Releasing Hormone (LHRH) analogs.

This guide provides a comparative analysis of the downstream gene expression changes induced by (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH, a potent LHRH agonist also known as Buserelin, and other commercially available LHRH analogs such as Leuprolide and Triptorelin. The data presented herein is intended to assist researchers in understanding the nuanced molecular impacts of these compounds, aiding in the selection of the most appropriate analog for specific research and therapeutic applications.

Introduction to LHRH Analogs and Their Mechanism of Action

Luteinizing Hormone-Releasing Hormone (LHRH), a decapeptide produced in the hypothalamus, plays a pivotal role in the reproductive endocrine system. It stimulates the pituitary gland to release luteinizing hormone (LH) and follicle-stimulating hormone (FSH), which in turn regulate gonadal function. Synthetic LHRH analogs, such as Buserelin, Leuprolide, and Triptorelin, are designed with modified amino acid sequences to enhance their potency and duration of action compared to the native hormone.

Initially, these agonists cause a transient surge in LH and FSH secretion. However, continuous administration leads to the downregulation of LHRH receptors on pituitary gonadotropes, resulting in a sustained suppression of gonadotropin and sex steroid production. This "medical castration" effect is the basis for their clinical use in hormone-dependent conditions, including prostate cancer, breast cancer, and endometriosis. Beyond their effects on the pituitary-gonadal axis, LHRH analogs can also exert direct effects on various cell types, influencing a range of downstream signaling pathways and gene expression profiles.

Comparative Analysis of Downstream Gene Expression

The following tables summarize the quantitative changes in the expression of specific downstream genes in response to treatment with Buserelin and other LHRH agonists. The data is compiled from various in vivo and in vitro studies and is presented to facilitate a direct comparison of their molecular effects.

Table 1: Gene Expression Changes Induced by Buserelin ((D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH)

Gene	Model System	Fold Change / Effect	Reference
Hsd3b1	Mouse Uterus	Upregulated on day 3, similar to control	[1]
Cyp19a1	Mouse Uterus	Expression pattern similar to control	[1]
Muc1	Mouse Uterus	Decreased expression from day 2 onward, similar to control	[1]

Table 2: Gene Expression Changes Induced by Leuprolide

Gene	Model System	Fold Change / Effect	Reference
Kiss1	Rat Hypothalamus (males)	Significantly lower in preoptic area
Esr1	Rat Pituitary (females)	Lower than saline controls
Esr2	Rat Pituitary (males & females)	Higher than saline controls
Ar	Rat Pituitary (males)	Higher than saline controls
Gnrh1	Rat Hypothalamus (males)	Higher in mediobasal hypothalamus
Gnrhr	Rat Pituitary (males & females)	Higher than saline controls

Table 3: Gene Expression Changes Induced by Triptorelin

Gene	Model System	Fold Change / Effect	Reference
GnRH I-R mRNA	alphaT3-1 gonadotroph-derived cell line	Decreased with continuous treatment, increased with pulsatile treatment

Experimental Protocols

This section provides detailed methodologies for the key experiments cited in this guide, enabling researchers to replicate and build upon these findings.

Quantitative Real-Time PCR (qPCR) for Gene Expression Analysis

This protocol is a standard method for quantifying mRNA levels of specific genes.

1. RNA Isolation:

• Total RNA is extracted from cells or tissues using a suitable method, such as TRIzol reagent or a column-based kit (e.g., RNeasy Kit, Qiagen).

• The quality and quantity of the extracted RNA are assessed using a spectrophotometer (e.g., NanoDrop) and by agarose gel electrophoresis to check for integrity.[2]

2. Reverse Transcription:

• First-strand complementary DNA (cDNA) is synthesized from the total RNA using a reverse transcriptase enzyme (e.g., SuperScript II, Invitrogen) and oligo(dT) or random hexamer primers.[2]

• The reaction mixture typically includes dNTPs and an RNase inhibitor.

3. qPCR Reaction:

• The qPCR reaction is prepared using a SYBR Green-based master mix or a probe-based system (e.g., TaqMan).

• The reaction mixture contains the cDNA template, forward and reverse primers for the gene of interest, and the master mix.

• The reaction is performed in a real-time PCR thermal cycler. A typical cycling protocol includes an initial denaturation step, followed by 40 cycles of denaturation, annealing, and extension.[2]

4. Data Analysis:

• The cycle threshold (Ct) values are determined for each sample.

• The relative gene expression is calculated using the ΔΔCt method, normalizing the expression of the target gene to a stable housekeeping gene (e.g., GAPDH, β-actin).

RNA Sequencing (RNA-Seq) Data Analysis Workflow

This protocol outlines a typical bioinformatics workflow for analyzing RNA-Seq data to identify differentially expressed genes.

1. Quality Control of Raw Reads:

• The quality of the raw sequencing reads (in FASTQ format) is assessed using tools like FastQC to check for base quality, GC content, and adapter contamination.[3][4]

2. Read Trimming and Filtering:

• Adapters and low-quality bases are removed from the reads using tools such as Trimmomatic.[3]

3. Alignment to a Reference Genome:

• The cleaned reads are aligned to a reference genome using a splice-aware aligner like STAR or HISAT2.[3][4]

4. Quantification of Gene Expression:

• The number of reads mapping to each gene is counted using tools like featureCounts or HTSeq.[3]

5. Differential Gene Expression Analysis:

• Statistical packages such as DESeq2 or edgeR are used to identify genes that are differentially expressed between experimental groups, taking into account biological variability.[3][4]

• The results are typically presented as a list of genes with their corresponding log2 fold changes and adjusted p-values.

Signaling Pathways and Experimental Workflows

To visually represent the complex biological processes involved, the following diagrams have been generated using Graphviz (DOT language).

Caption: LHRH Analog Signaling Pathway.

Caption: Experimental Workflow for Gene Expression Validation.

References

• 1. Evaluation of uterine receptivity after gonadotropin releasing hormone agonist administration as an oocyte maturation trigger: a rodent model - PMC [pmc.ncbi.nlm.nih.gov]
• 2. stackscientific.nd.edu [stackscientific.nd.edu]
• 3. A Guide to Basic RNA Sequencing Data Processing and Transcriptomic Analysis [bio-protocol.org]
• 4. A Guide to Basic RNA Sequencing Data Processing and Transcriptomic Analysis [en.bio-protocol.org]

A Head-to-Head Comparison of LHRH Analogs in Research

For researchers, scientists, and drug development professionals, understanding the nuanced differences between Luteinizing Hormone-Releasing Hormone (LHRH) analogs is critical for experimental design and therapeutic development. This guide provides an objective comparison of LHRH agonists and antagonists, supported by experimental data, detailed methodologies, and signaling pathway visualizations.

LHRH analogs are synthetic peptides that mimic the action of the natural LHRH, a key regulator of the reproductive endocrine system. These analogs are broadly classified into two categories: agonists and antagonists. While both aim to suppress sex hormone production, their mechanisms of action and clinical profiles differ significantly.

Mechanism of Action: Agonists vs. Antagonists

LHRH agonists, such as leuprolide, goserelin, and triptorelin, initially stimulate the LHRH receptors in the pituitary gland.[1][2] This leads to a transient surge in the secretion of luteinizing hormone (LH) and follicle-stimulating hormone (FSH), resulting in a temporary increase in testosterone levels, often referred to as a "flare-up".[1][3][4] However, continuous stimulation by the agonist leads to the downregulation and desensitization of the LHRH receptors, ultimately suppressing LH and FSH production and inducing a state of medical castration.[2][5][6]

In contrast, LHRH antagonists, such as degarelix and relugolix, act by competitively blocking the LHRH receptors in the pituitary gland.[1][2][7] This immediate blockade prevents the release of LH and FSH from the outset, thereby avoiding the initial testosterone surge.[1][3][4]

The signaling pathway for LHRH receptor activation by an agonist involves the coupling of the receptor to a G-protein (Gαq/11), which in turn activates phospholipase C.[5][6] This leads to the production of second messengers, diacylglycerol and inositol trisphosphate, initiating downstream signaling cascades that result in the synthesis and secretion of gonadotropins.[5][6] Both agonists and antagonists have also been shown to exert anti-tumor effects through the Gαi-cAMP signaling pathway in castration-resistant prostate cancer cells.[4][7]

Signaling Pathway of LHRH Agonists

References

• 1. onclive.com [onclive.com]
• 2. Luteinizing hormone-releasing hormone (LHRH) receptor agonists vs antagonists: a matter of the receptors? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. cancernetwork.com [cancernetwork.com]
• 4. Luteinizing hormone-releasing hormone receptor agonists and antagonists in prostate cancer: effects on long-term survival and combined therapy with next-generation hormonal agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Mode of Action of LHRH Analogs - Holland-Frei Cancer Medicine - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Luteinizing hormone-releasing hormone receptor agonists and antagonists in prostate cancer: effects on long-term survival and combined therapy with next-generation hormonal agents | Cancer Biology & Medicine [cancerbiomed.org]

A Comparative Guide: (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH (Goserelin) vs. Surgical Castration for Androgen Deprivation Therapy

For researchers and drug development professionals navigating the landscape of androgen deprivation therapy (ADT), understanding the comparative efficacy and methodologies of different approaches is paramount. This guide provides an objective comparison between the LHRH agonist (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH, commonly known as Goserelin, and the traditional method of surgical castration (orchiectomy). The information presented is based on data from key clinical studies to aid in informed decision-making for preclinical and clinical research design.

Mechanism of Action: A Tale of Two Pathways

The therapeutic goal of both Goserelin and surgical castration is to reduce serum testosterone to castrate levels, thereby inhibiting the growth of hormone-sensitive prostate cancer. However, they achieve this through distinct biological mechanisms.

Surgical Castration (Orchiectomy) provides a direct and immediate reduction in testosterone by physically removing the primary source of its production—the testes.[1][2] This results in a rapid decline in circulating androgens.

(D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH (Goserelin) , a potent LHRH agonist, employs a pharmacological approach. Initially, it stimulates the pituitary gland, causing a transient surge in luteinizing hormone (LH) and, consequently, testosterone.[3] However, continuous administration leads to the downregulation and desensitization of pituitary GnRH receptors.[4][5] This sustained action ultimately suppresses LH secretion, which in turn shuts down testicular testosterone production, achieving a state of medical castration.[4][5]

Figure 1: Mechanism of Action on the Hypothalamic-Pituitary-Gonadal Axis.

Efficacy and Clinical Outcomes: A Quantitative Comparison

Clinical trials have demonstrated that Goserelin and surgical castration have comparable efficacy in terms of overall survival and tumor response.[6][7][8][9][10] However, nuances in testosterone suppression and time to castration have been observed.

Table 1: Comparison of Efficacy Endpoints

Endpoint	(D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH (Goserelin)	Surgical Castration (Orchiectomy)	Citation
Objective Response Rate	82%	77%	[7]
Median Time to Treatment Failure	52 weeks	53 weeks	[7]
Median Survival	119 weeks	136 weeks	[7]
Time to Castration (<50 ng/dL)	~4 weeks	<12 hours	[3][6]

Table 2: Testosterone Suppression

Parameter	(D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH (or other LHRH Agonist)	Surgical Castration (Orchiectomy)	Citation
Testosterone Levels	Generally suppressed to <50 ng/dL. One study with Triptorelin showed 29% lower levels than subcapsular orchiectomy.	Consistently suppressed to <50 ng/dL, with some studies suggesting levels often fall below 20 ng/dL.	[11]
Patients with Testosterone <20 ng/dL (at 12 weeks)	97% (Triptorelin)	79% (Subcapsular)
Patients with Testosterone <20 ng/dL (at 48 weeks)	100% (Triptorelin)	87% (Subcapsular)

Adverse Event Profiles

While both treatments lead to side effects associated with androgen deprivation, long-term studies suggest a difference in the risk profile for certain adverse events.

Table 3: Comparison of Key Adverse Events

Adverse Event	(D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH (Goserelin)	Surgical Castration (Orchiectomy)	Citation
Hot Flushes	Common	Common	[7]
Pain	Common	Common	[7]
Lower Urinary Tract Symptoms	Common	Common	[7]
Fractures (Long-term)	Higher Risk	Lower Risk
Peripheral Arterial Disease (Long-term)	Higher Risk	Lower Risk
Cardiac-related Complications (Long-term)	Higher Risk	Lower Risk

Experimental Protocols

The data presented is primarily derived from randomized, multicenter clinical trials. Below is a summary of a typical experimental design for comparing these two modalities.

Zoladex Prostate Study Group Trial (Vogelzang et al., 1995)

• Study Design: A randomized, open-label, multicenter study.

• Patient Population: 283 patients with Stage D2 prostate cancer.

• Treatment Arms:

  • Goserelin 3.6 mg administered subcutaneously every 28 days.

  • Bilateral orchiectomy.

• Primary Endpoints:

  • Endocrine Response: Serum testosterone levels measured at baseline and subsequent follow-up visits. Castration was defined as serum testosterone <50 ng/dL.

  • Objective Response: Assessed based on modified criteria from the National Prostate Cancer Project, including measurements of tumor size and bone scan results.

  • Time to Treatment Failure: Defined as the time from randomization to the first observation of disease progression or death from any cause.

  • Survival: Overall survival time from randomization.

• Adverse Event Monitoring: Collection of all adverse events reported by patients or observed by investigators at each study visit.

Figure 2: Typical Experimental Workflow for Comparative Studies.

Logical Comparison

Figure 3: Logical Comparison of Key Attributes.

Conclusion

Both (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH (Goserelin) and surgical castration are effective methods for achieving androgen deprivation in the context of prostate cancer research and treatment. While their long-term efficacy in terms of survival and tumor response is comparable, they differ significantly in their mechanism of action, onset of testosterone suppression, reversibility, and long-term adverse event profiles. For preclinical and clinical study design, the choice between these modalities should be guided by the specific research questions, the desired speed of castration, the duration of the study, and the particular endpoints of interest, especially concerning long-term safety profiles. Newer, more sensitive assays for testosterone measurement may reveal more subtle differences in the depth of androgen suppression, which could be a relevant factor in future research.

References

• 1. Luteinizing Hormone-Releasing Hormone Agonists are Superior to Subcapsular Orchiectomy in Lowering Testosterone Levels of Men with Prostate Cancer: Results from a Randomized Clinical Trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Zoladex versus orchiectomy in treatment of advanced prostate cancer: a randomized trial. Zoladex Prostate Study Group - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Goserelin versus orchiectomy in the treatment of advanced prostate cancer: final results of a randomized trial. Zoladex Prostate Study Group - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Goserelin acetate and flutamide versus bilateral orchiectomy: a phase III EORTC trial (30853). EORTC GU Group and EORTC Data Center - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Response to orchiectomy following Zoladex therapy for metastatic prostate carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Long-term results of Danish Prostatic Cancer Group trial 86. Goserelin acetate plus flutamide versus orchiectomy in advanced prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Phase III studies to compare goserelin (Zoladex) with orchiectomy and with diethylstilbestrol in treatment of prostatic carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Luteinizing Hormone-Releasing Hormone Agonists are Superior to Subcapsular Orchiectomy in Lowering Testosterone Levels of Men with Prostate Cancer: Results from a Randomized Clinical Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Goserelin (Zoladex) or orchiectomy in metastatic prostate cancer? A quality of life and cost-effectiveness analysis - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating Testosterone Suppression: A Comparative Analysis of (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH (Goserelin) and Other LHRH Analogs

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the testosterone-suppressing effects of (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH, commercially known as Goserelin, with other luteinizing hormone-releasing hormone (LHRH) analogs. The following sections present quantitative data from clinical studies, detailed experimental protocols, and visualizations of the underlying biological pathways and experimental workflows to aid in the objective evaluation of these compounds.

Comparative Efficacy in Testosterone Suppression

Goserelin is a potent LHRH agonist used to achieve medical castration in conditions such as prostate cancer.[1] Its efficacy in suppressing testosterone to castrate levels has been compared with other LHRH agonists like Leuprolide and Triptorelin, as well as LHRH antagonists such as Degarelix.

LHRH Agonists: Goserelin vs. Leuprolide and Triptorelin

LHRH agonists, including Goserelin, Leuprolide, and Triptorelin, function by initially stimulating the pituitary gland, leading to a transient surge in testosterone, followed by downregulation of the LHRH receptor, which ultimately suppresses gonadotropin and testosterone production.[2][3] Clinical studies have shown comparable efficacy among these agonists in achieving and maintaining castrate levels of testosterone.

Parameter	Goserelin	Leuprolide	Triptorelin	Citation
Time to Castration	~6.1 weeks	Not specified in direct comparison	~6.4 weeks	[4]
Castration Rate (attainment)	85.0% - 88.7%	98.9% (7.5mg)	89.0%	[4][5]
Mean Testosterone Reduction	Not specified	Not specified	Not specified
Testosterone Escape Rate	10.5%	11.5% (intramuscular)	6.7%	[6]

Table 1: Comparison of Testosterone Suppression Efficacy of LHRH Agonists.

LHRH Agonist (Goserelin) vs. LHRH Antagonist (Degarelix)

LHRH antagonists like Degarelix have a different mechanism of action, directly blocking the LHRH receptor in the pituitary gland, which leads to a more rapid suppression of testosterone without the initial surge seen with agonists.[2]

Parameter	Goserelin	Degarelix	Citation
Time to Castration (<50 ng/dL)	2-3 weeks	1-3 days	[2]
Testosterone Levels at 1 Month	29 ng/dL	22 ng/dL	[2]
Castration Maintenance (at 1 year)	Similar efficacy	Similar efficacy	[2]
Initial Testosterone Surge	Yes	No	[2]

Table 2: Comparison of Testosterone Suppression Efficacy between an LHRH Agonist and Antagonist.

Experimental Protocols

Clinical Trial Protocol for Evaluating LHRH Agonists

The following outlines a typical methodology for a clinical trial comparing the efficacy of LHRH agonists in suppressing testosterone in patients with advanced prostate cancer.

1. Study Design: A randomized, open-label, parallel-group clinical trial.

2. Patient Population:

• Males with histologically confirmed advanced prostate cancer.

• Baseline serum testosterone levels ≥ 150 ng/dL.

• No prior hormonal therapy.

3. Treatment Arms:

• Group 1: Subcutaneous injection of Goserelin (e.g., 3.6 mg every 28 days).

• Group 2: Intramuscular injection of Leuprolide acetate (e.g., 7.5 mg every 28 days).

• Group 3: Intramuscular injection of Triptorelin (e.g., 3.75 mg every 28 days).

4. Study Duration: Treatment duration of at least 6 months to assess long-term efficacy and testosterone escape.

5. Efficacy Endpoints:

• Primary Endpoint: Proportion of patients with serum testosterone levels ≤ 50 ng/dL (castrate level) at a specified time point (e.g., day 28 or 3 months).

• Secondary Endpoints:

  • Time to achieve castration.

  • Mean serum testosterone levels at various time points.

  • Incidence of testosterone escape (serum testosterone > 50 ng/dL after achieving castration).

  • Changes in Prostate-Specific Antigen (PSA) levels.

6. Blood Sampling and Testosterone Measurement:

• Blood samples are collected at baseline and at regular intervals throughout the study (e.g., day 0, 7, 14, 28, and then monthly).

• Serum testosterone levels are measured using a validated immunoassay or, for higher accuracy, by liquid chromatography-tandem mass spectrometry (LC-MS/MS).[4][7]

Preclinical Evaluation in a Rodent Model

1. Animal Model: Adult male Sprague-Dawley rats.

2. Acclimatization: Animals are acclimatized for at least one week before the start of the experiment.

3. Treatment Groups:

• Vehicle Control: Subcutaneous injection of the vehicle solution.

• LHRH Analog: Subcutaneous injection of the LHRH analog (e.g., Goserelin) at a specified dose.

4. Dosing and Administration: The LHRH analog is administered subcutaneously. The dose and frequency are determined based on previous pharmacokinetic and pharmacodynamic studies.

5. Blood Collection: Blood samples are collected via a suitable method (e.g., tail vein or saphenous vein) at baseline and at various time points after drug administration (e.g., 1, 3, 7, 14, 21, and 28 days).

6. Testosterone Measurement: Serum testosterone concentrations are determined using a commercially available ELISA kit validated for use in rats or by LC-MS/MS for greater precision.

7. Data Analysis: Testosterone levels in the treated group are compared to the vehicle control group at each time point using appropriate statistical methods (e.g., t-test or ANOVA).

Signaling Pathways and Experimental Workflow

LHRH Agonist Signaling Pathway in the Pituitary

The following diagram illustrates the signaling cascade initiated by the binding of an LHRH agonist, such as Goserelin, to its receptor on pituitary gonadotroph cells, leading to the initial stimulation and subsequent downregulation of testosterone production.

Caption: LHRH agonist signaling pathway in the pituitary gland.

Experimental Workflow for Comparing LHRH Analogs

The diagram below outlines a typical experimental workflow for a clinical study designed to compare the testosterone-suppressing effects of different LHRH analogs.

Caption: Experimental workflow for a comparative clinical trial.

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. Luteinizing hormone-releasing hormone receptor agonists and antagonists in prostate cancer: effects on long-term survival and combined therapy with next-generation hormonal agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Goserelin - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. The Effects of Testosterone Deficiency and Its Replacement on Inflammatory Markers in Rats: A Pilot Study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Testosterone Suppression with Luteinizing Hormone-Releasing Hormone (LHRH) Agonists in Patients Receiving Radiotherapy for Prostate Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. KEGG PATHWAY: map04912 [genome.jp]

A Comparative Guide to the LHRH Analog (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH and Other Potent Agonists

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the luteinizing hormone-releasing hormone (LHRH) analog (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH, a potent synthetic derivative of the natural hormone. Due to the limited publicly available experimental data specifically for (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH, this document uses Goserelin, a structurally similar and well-studied LHRH agonist, as a primary reference for comparison against other commercially available alternatives such as Leuprolide and Triptorelin.

Executive Summary

LHRH agonists are a cornerstone in the therapeutic landscape for hormone-dependent diseases, primarily prostate cancer, by inducing a state of medical castration. These synthetic analogs, including (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH, offer enhanced potency and prolonged duration of action compared to the native LHRH peptide. This guide summarizes available comparative data, details common experimental protocols for their evaluation, and visualizes the underlying biological pathways and experimental workflows.

Comparative Performance of LHRH Agonists

The therapeutic efficacy of LHRH agonists is primarily determined by their ability to suppress testosterone to castrate levels. The following table summarizes comparative data for Goserelin, Leuprolide, and Triptorelin in the context of prostate cancer treatment.

Feature	Goserelin	Leuprolide	Triptorelin
Structure	[D-Ser(But)6,Aza-Gly10]LHRH	[D-Leu6, Pro9-NHEt]LHRH	[D-Trp6]LHRH
Relative Potency (vs LHRH)	50-100 times more potent[1]	50-100 times more potent[1]	50-100 times more potent[1]
Mean Testosterone Levels (ng/dL) *	Higher	Intermediate	Lowest
Castration Rate (<50 ng/dL)	Comparable	Comparable	Comparable
Castration Rate (<20 ng/dL)	Comparable	Comparable	Comparable
Castration Rate (<10 ng/dL)	54.2%	86.4%	93.2%

Note: Data from a retrospective study comparing LHRH agonists in patients with prostate cancer. The study found that while all three agonists were comparable in achieving castration at thresholds of 50 and 20 ng/dL, Triptorelin was the most potent in achieving lower testosterone levels.

Experimental Protocols

The evaluation of novel LHRH analogs like (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH involves a series of standardized in vitro and in vivo assays to determine their potency, binding affinity, and biological effects.

Radioligand Receptor Binding Assay

This assay quantifies the affinity of an LHRH analog to its receptor.

Objective: To determine the binding affinity (Ki) of the test compound for the LHRH receptor.

Materials:

• Cell membranes prepared from tissues or cells expressing the LHRH receptor (e.g., rat pituitary, human breast cancer cell lines).

• Radiolabeled LHRH agonist (e.g., [125I]-[D-Trp6]LHRH) as the ligand.

• Test compound ((D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH) and other reference LHRH analogs.

• Binding buffer (e.g., 50 mM Tris-HCl, pH 7.4, containing 1 mM EDTA, 0.1% BSA).

• Wash buffer (e.g., ice-cold saline).

• Glass fiber filters.

• Scintillation counter.

Procedure:

• Incubation: In assay tubes, combine the cell membrane preparation, a fixed concentration of the radiolabeled ligand, and varying concentrations of the unlabeled test compound.

• Equilibration: Incubate the mixture to allow the binding to reach equilibrium.

• Separation: Rapidly filter the incubation mixture through glass fiber filters to separate the bound from the free radioligand.

• Washing: Wash the filters with ice-cold wash buffer to remove any non-specifically bound radioligand.

• Counting: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the concentration of the unlabeled test compound to determine the IC50 value (the concentration of the compound that inhibits 50% of the specific binding of the radioligand). The Ki value can then be calculated using the Cheng-Prusoff equation.

In Vivo Bioassay for Testosterone Suppression

This assay assesses the in vivo potency and duration of action of an LHRH agonist in a relevant animal model.

Objective: To evaluate the ability of the test compound to suppress serum testosterone levels in male rats.

Animal Model: Adult male Sprague-Dawley rats.

Materials:

• Test compound ((D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH) and reference LHRH agonists.

• Vehicle for injection (e.g., saline, microcapsule formulation).

• Anesthetic.

• Blood collection supplies.

• Testosterone ELISA kit or other suitable assay.

Procedure:

• Acclimatization: Acclimate the animals to the housing conditions for at least one week.

• Dosing: Administer the test compound and reference agonists to different groups of rats via a specified route (e.g., subcutaneous injection). Include a vehicle-treated control group.

• Blood Sampling: Collect blood samples from the animals at predetermined time points (e.g., baseline, and several time points post-injection).

• Testosterone Measurement: Separate the serum from the blood samples and measure the testosterone concentration using a validated assay.

• Data Analysis: Plot the serum testosterone levels over time for each treatment group. Compare the degree and duration of testosterone suppression between the different LHRH analogs.

Signaling Pathways and Experimental Workflow

LHRH Receptor Signaling Pathway

LHRH agonists exert their effects by binding to the LHRH receptor (LHRH-R), a G-protein coupled receptor. The downstream signaling cascade is complex and can vary depending on the cell type. In pituitary gonadotrophs, it primarily involves the Gq/11 pathway, leading to the release of luteinizing hormone (LH) and follicle-stimulating hormone (FSH).

Caption: LHRH receptor signaling pathway in pituitary gonadotrophs.

Experimental Workflow for Comparing LHRH Agonists

The systematic comparison of LHRH analogs follows a structured workflow from initial in vitro characterization to in vivo efficacy studies.

Caption: Experimental workflow for comparing LHRH analogs.

References

• 1. Controlled release of LHRH agonist, leuprolide acetate, from microcapsules: serum drug level profiles and pharmacological effects in animals - PubMed [pubmed.ncbi.nlm.nih.gov]

A Head-to-Head Battle of Potency: (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH versus Other GnRH Agonists in Research

For researchers, scientists, and drug development professionals navigating the landscape of Gonadotropin-Releasing Hormone (GnRH) agonists, the selection of the optimal compound is critical for experimental success. This guide provides an objective comparison of (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH against other commonly used GnRH agonists such as Leuprolide, Goserelin, and Triptorelin, supported by experimental data and detailed protocols to aid in informed decision-making.

At the forefront of GnRH agonist research is (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH, a potent synthetic analog of the natural luteinizing hormone-releasing hormone (LHRH).[1] Like other GnRH agonists, it functions by initially stimulating the pituitary gland to release luteinizing hormone (LH) and follicle-stimulating hormone (FSH), followed by a profound and sustained suppression of these hormones with continuous administration. This paradoxical effect makes it a valuable tool in a variety of research applications, including oncology, reproductive medicine, and endocrinology.

Performance Comparison: A Data-Driven Overview

To provide a clear comparison, the following table summarizes the available quantitative data for other leading GnRH agonists:

GnRH Agonist	Receptor Binding Affinity (Ki/Kd)	Relative Potency (vs GnRH)	Key Research Applications
(D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH	Data not available	High (inferred from structural analogs)	Cancer, Endocrinology, Reproductive Medicine
Leuprolide	~0.1 - 1 nM (Ki)	15-100x	Prostate Cancer, Endometriosis, Precocious Puberty
Goserelin	~0.4 nM (Ki)	50-100x	Prostate Cancer, Breast Cancer, Endometriosis
Triptorelin	~0.1 - 0.5 nM (Ki)	100-200x	Prostate Cancer, Endometriosis, Infertility

Note: Binding affinity and potency can vary depending on the experimental system and conditions.

Studies on a closely related analog, D-Ser(TBU)6-Des Gly10-LHRH-ethylamide, demonstrate its significant potency, being approximately forty to sixty times more potent than the native LHRH in stimulating LH and FSH release, respectively.[3] This high potency is a key advantage in research settings, allowing for the use of lower concentrations to achieve the desired biological effect.

Mechanism of Action: A Shared Pathway

All GnRH agonists share a common mechanism of action. They bind to GnRH receptors on pituitary gonadotrophs, initially causing a surge in LH and FSH secretion. However, their resistance to degradation and prolonged receptor occupancy leads to receptor downregulation and desensitization. This ultimately results in a sustained decrease in gonadotropin and sex steroid levels, creating a state of medical castration.

Caption: Signaling pathway of GnRH agonists.

Experimental Protocols: Methodologies for Evaluation

To assist researchers in their experimental design, detailed methodologies for key assays are provided below.

Competitive Radioligand Binding Assay for GnRH Receptors

This assay is used to determine the binding affinity of a test compound for the GnRH receptor.

Caption: Workflow for a competitive radioligand binding assay.

Protocol Details:

• Membrane Preparation: Homogenize tissues or cells expressing GnRH receptors (e.g., pituitary gland, prostate cancer cell lines) in a suitable buffer and centrifuge to isolate the membrane fraction.

• Incubation: In a multi-well plate, incubate a fixed concentration of a radiolabeled GnRH agonist (e.g., [125I]-Triptorelin) with the membrane preparation in the presence of increasing concentrations of the unlabeled test compound.

• Separation: After incubation to equilibrium, rapidly separate the membrane-bound radioligand from the free radioligand using vacuum filtration through glass fiber filters.

• Quantification: Measure the radioactivity retained on the filters using a gamma counter.

• Data Analysis: Plot the percentage of specific binding against the logarithm of the competitor concentration to determine the IC50 value (the concentration of the competitor that inhibits 50% of the specific binding of the radioligand). The inhibition constant (Ki) can then be calculated using the Cheng-Prusoff equation.

In Vivo Efficacy Study in a Rodent Model

This protocol outlines a general procedure to assess the in vivo efficacy of GnRH agonists in suppressing gonadal function in a rat model.

Protocol Details:

• Animal Model: Use adult male or female Sprague-Dawley or Wistar rats. Allow for an acclimatization period of at least one week before the start of the experiment.

• Treatment Groups: Divide the animals into a control group (vehicle administration) and treatment groups receiving different doses of the GnRH agonist (e.g., (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH, Leuprolide).

• Administration: Administer the compounds via a suitable route (e.g., subcutaneous or intraperitoneal injection) daily or as a long-acting depot formulation.

• Monitoring:

  • Hormone Levels: Collect blood samples at regular intervals to measure serum levels of LH, FSH, testosterone (in males), or estradiol (in females) using ELISA or radioimmunoassay.

  • Organ Weights: At the end of the study, euthanize the animals and weigh reproductive organs (testes, seminal vesicles, prostate in males; uterus, ovaries in females).

  • Histology: Perform histological analysis of the reproductive organs to assess changes in morphology.

• Data Analysis: Compare the hormone levels and organ weights between the control and treatment groups using appropriate statistical tests (e.g., ANOVA followed by post-hoc tests).

A study on dogs with hormone-dependent mammary cancer demonstrated the in vivo efficacy of Goserelin (D-Ser(But)6-Azgly10-LHRH).[2] Treatment with 60 µg/kg depot Goserelin every 21 days for 12 months resulted in decreased circulating levels of estradiol and progesterone and a reduction in the size of mammary tumors.[2]

Conclusion

(D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH stands as a highly potent GnRH agonist with significant potential for a wide range of research applications. While direct comparative binding affinity data is limited, its structural characteristics and the performance of similar analogs strongly suggest superior or at least comparable efficacy to other widely used agonists like Leuprolide, Goserelin, and Triptorelin. The choice of a specific GnRH agonist for a research study will ultimately depend on the specific experimental goals, the required duration of action, and the biological system under investigation. The provided experimental protocols offer a foundation for researchers to rigorously evaluate and compare the performance of these powerful research tools.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Ovarian function suppression with a GnRH analogue: D-ser(But[t])[6]-Arzgly[10]-LHRH (Goserelin) in hormone dependent canine mammary cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The pituitary-gonadal response to the gonadotrophin releasing hormone analogue D-Ser (TBU)6-Des Gly10-LHRH-ethylamide in normal men - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to GnRH Antagonists: Benchmarking (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH (Cetrorelix) Against Newer Generation Antagonists

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the first-generation gonadotropin-releasing hormone (GnRH) antagonist, Cetrorelix, with newer generation antagonists. The information presented is based on available experimental data to assist researchers and drug development professionals in making informed decisions.

Introduction to GnRH Antagonists

Gonadotropin-releasing hormone (GnRH) antagonists are a class of drugs that competitively block the GnRH receptor in the pituitary gland. This action leads to a rapid and reversible suppression of luteinizing hormone (LH) and follicle-stimulating hormone (FSH) secretion, which in turn reduces the production of gonadal steroids like estrogen and testosterone.[1][2][3] This mechanism of action is distinct from GnRH agonists, which initially cause a surge in LH and FSH before downregulating the receptors.[3]

(D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH , commercially known as Cetrorelix , is a synthetic decapeptide and a first-generation GnRH antagonist.[1] It is widely used in assisted reproductive technologies (ART) to prevent premature LH surges during controlled ovarian stimulation.[2] In recent years, newer generation GnRH antagonists have been developed, offering potential advantages in terms of efficacy, safety, and route of administration. This guide benchmarks Cetrorelix against prominent newer antagonists, including Ganirelix, Degarelix, Relugolix, and Elagolix .[4]

Mechanism of Action and Signaling Pathway

GnRH antagonists, including Cetrorelix and its newer counterparts, share a common primary mechanism of action: competitive antagonism of the GnRH receptor (GnRHR) on pituitary gonadotroph cells.[1][3] This binding prevents endogenous GnRH from activating the receptor, thereby inhibiting the downstream signaling cascade that leads to gonadotropin release.

The primary signaling pathway initiated by GnRH binding to its G-protein coupled receptor involves the activation of phospholipase C (PLC), leading to the production of inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+), while DAG activates protein kinase C (PKC). This cascade ultimately results in the synthesis and release of LH and FSH. By blocking the initial binding of GnRH, antagonists prevent the activation of this pathway.

Some studies suggest that GnRH antagonists may also promote pro-apoptotic signaling in certain tumor cells by activating a Gαi-coupling state of the GnRH receptor, a pathway distinct from the primary Gαq-mediated signaling in the pituitary.[5]

Diagram 1: GnRH Receptor Signaling Pathway and Antagonist Inhibition.

Comparative Performance Data

GnRH Receptor Binding Affinity

The binding affinity of a GnRH antagonist to its receptor is a key determinant of its potency. This is often measured as the half-maximal inhibitory concentration (IC50) or the equilibrium dissociation constant (Ki or Kd). Lower values indicate higher binding affinity.

Antagonist	Receptor Binding Affinity (IC50/Kd)	Species	Reference(s)
Cetrorelix	IC50: 1.21 nM	Human	[6]
Ganirelix	Kd: ~0.4 nM	Human	[7][8]
Degarelix	IC50: ~3 nM	Human	[9]
Relugolix	IC50: 0.33 nM	Human	[10][11]
Elagolix	Kd: 54 pM	Human	[12]

Note: Direct comparison of binding affinities should be made with caution as experimental conditions can vary between studies.

In Vivo Efficacy: Controlled Ovarian Stimulation

In the context of assisted reproductive technologies, the primary measure of in vivo efficacy is the ability to prevent a premature LH surge and the subsequent impact on oocyte yield, fertilization rates, and ultimately, live birth rates.

Table 2: Comparison of Clinical Outcomes in Controlled Ovarian Stimulation (Cetrorelix vs. Ganirelix)

Outcome Measure	Cetrorelix	Ganirelix	Key Findings	Reference(s)
Premature LH Surge	Effective Prevention	Effective Prevention	Both are highly effective in preventing premature LH surges. Some studies suggest Cetrorelix may offer superior LH suppression.	[2][13][14]
Number of Oocytes Retrieved	Comparable	Comparable	Most studies find no significant difference in the number of oocytes retrieved between the two antagonists.	[5][15]
Clinical Pregnancy Rate	Comparable	Comparable	Large retrospective studies and clinical trials show comparable clinical pregnancy rates.	[15][16]
Live Birth Rate	Comparable	Comparable	No significant difference in live birth rates has been consistently demonstrated.	[2][16]
Incidence of Ovarian Hyperstimulation Syndrome (OHSS)	Lower Incidence	Higher Incidence	Some studies report a significantly lower incidence of moderate to severe OHSS with Cetrorelix compared to Ganirelix.	[2][15]

Note: Clinical outcomes can be influenced by patient population, stimulation protocols, and other clinical variables.

Side Effect Profiles

The side effect profiles of GnRH antagonists are generally related to their hormone-suppressing effects and administration.

Antagonist	Common Side Effects	Notable Considerations
Cetrorelix	Injection site reactions (redness, swelling, itching), headache, nausea.[1]
Ganirelix	Similar to Cetrorelix: injection site reactions, headache, nausea.	Some studies suggest a higher incidence of moderate to severe OHSS compared to Cetrorelix.[2][15]
Degarelix	Injection site reactions are very common and can be more severe than with other injectable antagonists.
Relugolix	Hot flushes, musculoskeletal pain, fatigue.	Oral administration avoids injection site reactions.
Elagolix	Hot flushes, headache, nausea, dose-dependent bone mineral density loss with long-term use.	Oral administration. The dose-dependent effect on estrogen allows for modulation of side effects.

Experimental Protocols

Radioligand Binding Assay for GnRH Receptor Affinity

This protocol outlines a general method for determining the binding affinity of GnRH antagonists.

Diagram 2: Workflow for a Radioligand Binding Assay.

Methodology:

• Receptor Preparation: Cell membranes are prepared from a cell line stably expressing the human GnRH receptor (e.g., HEK293 cells).[8]

• Assay Setup: The assay is typically performed in a 96-well plate format. Each well contains the receptor preparation, a fixed concentration of a radiolabeled GnRH agonist (e.g., [¹²⁵I]-triptorelin), and varying concentrations of the unlabeled antagonist being tested.[17]

• Incubation: The mixture is incubated to allow the binding to reach equilibrium.

• Separation: The bound radioligand is separated from the free radioligand by rapid vacuum filtration through a glass fiber filter.

• Washing: The filters are washed with ice-cold buffer to remove non-specifically bound radioligand.

• Detection: The radioactivity retained on the filters is quantified using a gamma counter.

• Data Analysis: The data are used to generate a competition binding curve, from which the IC50 (the concentration of antagonist that inhibits 50% of the specific binding of the radioligand) is determined. The Ki (equilibrium dissociation constant for the antagonist) can then be calculated using the Cheng-Prusoff equation.[17]

In Vivo Model: Controlled Ovarian Stimulation in Mice

This protocol describes a general workflow for evaluating the in vivo efficacy of GnRH antagonists in a murine model.

Diagram 3: Experimental Workflow for Controlled Ovarian Stimulation in a Mouse Model.

Methodology:

• Follicular Stimulation: Female mice are administered with pregnant mare serum gonadotropin (PMSG) to stimulate the development of multiple ovarian follicles.[1]

• Antagonist Administration: At a specific time point after PMSG administration, the GnRH antagonist (e.g., Cetrorelix or a newer antagonist) is administered to prevent a premature endogenous LH surge.

• Ovulation Induction: To induce ovulation, human chorionic gonadotropin (hCG) is administered.

• Oocyte Retrieval and Analysis: A set time after hCG administration, the mice are euthanized, and the oocytes are collected from the oviducts. The number of oocytes is counted to determine the ovulatory response.

• Fertilization and Embryo Development Assessment: If the study includes an assessment of fertilization, the females are paired with males after hCG administration, and the retrieved oocytes/embryos are evaluated for fertilization and early embryonic development.[1]

Conclusion

Cetrorelix remains an effective and widely used GnRH antagonist, particularly in the field of assisted reproduction. Newer generation antagonists offer various advantages, including oral administration (Relugolix and Elagolix), which improves patient convenience and eliminates injection-site reactions. In terms of clinical efficacy in controlled ovarian stimulation, head-to-head comparisons, primarily between Cetrorelix and Ganirelix, have not consistently demonstrated superior pregnancy or live birth rates for one over the other. However, some evidence suggests a lower risk of OHSS with Cetrorelix. The choice of a specific GnRH antagonist may depend on the clinical context, patient preference, cost, and the desired side effect profile. Further head-to-head clinical trials are needed to fully elucidate the comparative efficacy and safety of Cetrorelix against the full range of newer generation antagonists.

References

• 1. benchchem.com [benchchem.com]
• 2. Comparison of pregnancy outcomes and safety between cetrorelix and ganirelix in IVF/ICSI antagonist protocols: a retrospective cohort study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. The Effect of Stimulation Protocols (GnRH Agonist vs. Antagonist) on the Activity of mTOR and Hippo Pathways of Ovarian Granulosa Cells and Its Potential Correlation with the Outcomes of In Vitro Fertilization: A Hypothesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Effectiveness and safety of GnRH antagonist originator and generic in real-world clinical practice: a retrospective cohort study [frontiersin.org]
• 6. researchgate.net [researchgate.net]
• 7. Ganirelix and the prevention of premature luteinizing hormone surges - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. selleckchem.com [selleckchem.com]
• 11. Profile of Relugolix in the Management of Advanced Hormone-Sensitive Prostate Cancer: Design, Development, and Place in Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Clinical Pharmacology of Elagolix: An Oral Gonadotropin-Releasing Hormone Receptor Antagonist for Endometriosis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Frontiers | Comparison of pregnancy outcomes and safety between cetrorelix and ganirelix in IVF/ICSI antagonist protocols: a retrospective cohort study [frontiersin.org]
• 14. Prospective, randomized trial comparing cetrorelix acetate and ganirelix acetate in a programmed, flexible protocol for premature luteinizing hormone surge prevention in assisted reproductive technologies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. [Effects of cetrorelix versus ganirelix in gonadotropin-releasing hormone antagonist cycles for preventing premature luteinizing hormone surges and on clinical outcomes of IVF-ET cycles] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. giffordbioscience.com [giffordbioscience.com]

A Comparative Guide to LHRH Agonists: Focus on Goserelin and Leuprolide

An important note on the reproducibility of (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH studies: Publicly available research on the specific luteinizing hormone-releasing hormone (LHRH) analog, (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH, is exceptionally limited. This compound is identified as "(D-Leu7)-Goserelin" and is considered an impurity in Goserelin preparations. Consequently, a direct comparison of its performance with other LHRH analogs based on published, reproducible experimental data is not feasible at this time.

This guide will therefore focus on a comparative analysis of two widely studied and clinically significant LHRH agonists: Goserelin ([D-Ser(tBu)6,Aza-Gly10]-LHRH) and Leuprolide ([D-Leu6, Pro9-NHEt]-LHRH). This comparison will provide researchers, scientists, and drug development professionals with a valuable tool for understanding the relative performance of these established alternatives, supported by experimental data from reproducible studies.

Mechanism of Action of LHRH Agonists

LHRH agonists initially stimulate the LHRH receptors in the pituitary gland, leading to a transient increase in luteinizing hormone (LH) and follicle-stimulating hormone (FSH) secretion, which can cause a temporary surge in testosterone or estrogen levels.[1] However, continuous administration leads to the downregulation and desensitization of the LHRH receptors, resulting in a profound and sustained suppression of gonadotropin and sex steroid production.[1] This "medical castration" is the therapeutic basis for their use in hormone-dependent cancers and other conditions.

Figure 1: Mechanism of action of LHRH agonists.

Quantitative Data Presentation

In Vitro Performance

The following table summarizes the in vitro binding kinetics of Goserelin and Leuprolide to the human LHRH receptor, as determined by a competition association assay using [125I]‐triptorelin.

Parameter	Goserelin	Leuprolide	Reference
Receptor Binding Affinity (Ki)	Not explicitly provided, but residence time is short.	Not explicitly provided, but residence time is intermediate.	[2]
Association Rate (kon)	Not explicitly provided	Not explicitly provided	[2]
Dissociation Rate (koff)	Not explicitly provided	Not explicitly provided	[2]
Residence Time (1/koff)	5.6 min	Intermediate (longer than Goserelin)	[2]

Note: While specific Ki values were not reported in this kinetic study, the differing residence times suggest distinct binding characteristics that may influence in vivo duration of action.

In Vivo Performance: Testosterone Suppression in Prostate Cancer

The primary measure of in vivo efficacy for LHRH agonists in prostate cancer is the suppression of serum testosterone to castrate levels (typically defined as ≤ 50 ng/dL or ≤ 20 ng/dL).

Study Outcome	Goserelin	Leuprolide	Reference
Mean Maximum Testosterone Level (ng/mL) during treatment	0.19 (1-monthly), 0.20 (3-monthly)	0.22 (1-monthly), 0.20 (3-monthly)	[3]
% Patients achieving castration (<50 ng/dL)	88.7%	98.9%	[4]
% Patients achieving castration (<10 ng/dL)	54.2%	86.4%	[5]
Lowest Mean Testosterone Levels	Higher than Leuprolide and Triptorelin	Lower than Goserelin, higher than Triptorelin	[5]

Note: Clinical studies show that while both Goserelin and Leuprolide are effective in achieving medical castration, some studies suggest Leuprolide may achieve lower testosterone levels more consistently.[5]

Experimental Protocols

LHRH Receptor Binding Assay (Competition Association)

This protocol outlines a general method for determining the binding kinetics of LHRH agonists, based on the principles described in the literature.[2][6]

Figure 2: Workflow for an LHRH receptor binding assay.

1. Cell Culture and Membrane Preparation:

• Culture a cell line known to express the LHRH receptor (e.g., DU 145 human prostate cancer cells).

• Harvest cells and homogenize in a cold buffer (e.g., 10 mM Tris-HCl, pH 7.6 with 1 mM dithiothreitol).

• Centrifuge the homogenate to remove cellular debris.

• Pellet the membrane fractions by a higher speed centrifugation and resuspend in an appropriate assay buffer.[6]

2. Competitive Binding Assay:

• In a multi-well plate, incubate aliquots of the cell membrane preparation with a constant concentration of a radiolabeled LHRH agonist (e.g., [125I]-triptorelin).

• Add increasing concentrations of the unlabeled competitor LHRH agonist (Goserelin or Leuprolide).

• To determine non-specific binding, include wells with a high concentration of the unlabeled agonist.

• Incubate the plate for a sufficient time to reach equilibrium.

3. Separation and Quantification:

• Rapidly filter the contents of each well through a glass fiber filter to separate bound from free radioligand.

• Wash the filters with cold assay buffer to remove non-specifically bound radioligand.

• Measure the radioactivity retained on the filters using a gamma counter.

4. Data Analysis:

• Plot the percentage of specific binding against the log concentration of the competitor.

• Fit the data to a one-site or two-site binding model using non-linear regression to determine the IC50 (concentration of competitor that inhibits 50% of radioligand binding).

• Calculate the inhibition constant (Ki) using the Cheng-Prusoff equation. For kinetic parameters (kon and koff), a time-course experiment is performed.

In Vitro Cell Proliferation Assay

This protocol describes a general method to assess the direct anti-proliferative effects of LHRH agonists on cancer cells.[7]

1. Cell Culture:

• Plate hormone-dependent cancer cells (e.g., LNCaP prostate cancer cells) in a 96-well plate at a suitable density.

• Allow cells to adhere and grow for 24 hours.

2. Treatment:

• Replace the growth medium with a medium containing various concentrations of the LHRH agonist (Goserelin or Leuprolide).

• Include a vehicle control (medium without the agonist).

• Incubate the cells for a defined period (e.g., 72 hours).

3. Proliferation Assessment:

• Add a proliferation reagent (e.g., MTT, WST-1, or a cell viability reagent like CellTiter-Glo) to each well according to the manufacturer's instructions.

• Incubate for the required time to allow for color development or signal generation.

• Measure the absorbance or luminescence using a plate reader.

4. Data Analysis:

• Normalize the results to the vehicle control to determine the percentage of cell growth inhibition.

• Plot the percentage of inhibition against the log concentration of the agonist and fit a dose-response curve to calculate the IC50 (concentration that causes 50% growth inhibition).

Summary and Conclusion

While a direct comparative study on the reproducibility of "(D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH" is not possible due to the lack of published data, a thorough comparison of the widely used alternatives, Goserelin and Leuprolide, reveals subtle but potentially significant differences in their performance profiles.

• In Vitro: Kinetic binding studies indicate that Goserelin has a shorter residence time on the LHRH receptor compared to other agonists, which may influence its in vivo activity profile.[2]

• In Vivo: Both Goserelin and Leuprolide are highly effective at suppressing testosterone to castrate levels in patients with prostate cancer.[3] However, some clinical evidence suggests that Leuprolide may achieve lower nadir testosterone levels more consistently than Goserelin.[5]

The choice between these LHRH agonists may depend on the specific therapeutic goals, dosing regimen, and patient population. The provided experimental protocols offer a framework for researchers to conduct their own comparative studies and contribute to the body of knowledge on the reproducibility and performance of these important therapeutic agents.

References

• 1. Pharmacologic Approaches to Lower Circulating Androgen - Holland-Frei Cancer Medicine - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Characterization of 12 GnRH peptide agonists – a kinetic perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Equivalent and sufficient effects of leuprolide acetate and goserelin acetate to suppress serum testosterone levels in patients with prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. DailyMed - LEUPROLIDE ACETATE DEPOT- leuprolide acetate kit [dailymed.nlm.nih.gov]
• 5. Effectiveness of three different luteinizing hormone-releasing hormone agonists in the chemical castration of patients with prostate cancer: Goserelin versus triptorelin versus leuprolide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. Effects of LHRH agonists on the growth of human prostatic tumor cells: "in vitro" and "in vivo" studies - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Essential Guide to the Proper Disposal of (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH

For researchers, scientists, and drug development professionals, the safe handling and disposal of synthetic peptides like (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH, a luteinizing hormone-releasing hormone (LHRH) analog, are critical for maintaining a safe and compliant laboratory environment.[1][2] While a specific Safety Data Sheet (SDS) from one supplier classifies this compound as not a hazardous substance or mixture, it is imperative to treat all research-grade peptides as potentially hazardous chemical waste and follow rigorous disposal protocols.[3] This guide provides a procedural framework for the proper disposal of (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH, drawing upon general best practices for peptide and pharmaceutical waste management.

Immediate Safety and Handling

Before beginning any disposal procedure, it is crucial to adhere to standard laboratory safety protocols. Always consult your institution's specific guidelines and the available Safety Data Sheet (SDS).[4] If a detailed SDS is not available, the substance should be handled as a hazardous chemical.[5]

Personal Protective Equipment (PPE) is mandatory:

• Gloves: Use chemical-resistant gloves, such as nitrile.[4][5]

• Eye Protection: Wear safety goggles or a face shield.[4][5]

• Lab Coat: A buttoned lab coat is essential to protect against skin contact.[4][5]

Step-by-Step Disposal Procedures

The correct disposal method for (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH will depend on whether the waste is in liquid or solid form, as well as institutional and local regulations.[4][5]

Liquid Waste Disposal:

• Inactivation (Recommended): A common and effective method for the chemical degradation of peptides is through the use of a strong oxidizing agent like sodium hypochlorite (bleach).[6]

  • In a designated chemical fume hood, prepare a 10% bleach solution.

  • Carefully add the liquid peptide waste to the bleach solution. A recommended ratio is 1 part waste to 10 parts inactivation solution.[5]

  • Allow the mixture to sit for a minimum of 30-60 minutes to ensure complete inactivation.[5][6]

• Neutralization: If a strong acid or base was used for inactivation, the solution should be neutralized to a pH between 5.5 and 9.0.[5]

• Collection: Following inactivation and neutralization, collect the liquid waste in a clearly labeled, leak-proof hazardous waste container.[5] The container should be marked as "Hazardous Waste" and specify the chemical contents.[7]

• Disposal: Arrange for pickup and disposal through your institution's certified hazardous waste management service.[5] Never pour peptide solutions down the sink unless explicitly permitted by your institution's Environmental Health & Safety (EHS) department and local wastewater regulations.[5][8]

Solid Waste Disposal:

Solid waste contaminated with (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH, such as pipette tips, gloves, and empty vials, must be managed as hazardous waste.[5]

• Segregation: Collect all contaminated solid waste in a designated, leak-proof hazardous waste container.[4][5] These containers are often color-coded; for instance, black containers are frequently used for hazardous pharmaceutical waste.[7]

• Labeling: Clearly label the container with "Hazardous Waste" and a description of its contents.[6]

• Storage: Store the sealed container in a designated hazardous waste accumulation area.[5]

• Disposal: Schedule a pickup with your institution's EHS-approved hazardous waste disposal service.[4]

Quantitative Data for Decontamination

The following table summarizes key parameters for a common chemical decontamination method applicable to peptide waste.

Decontamination Method	Reagent Concentration	Contact Time	Notes
Sodium Hypochlorite	6% solution for concentrated peptides; 0.5-1.0% final concentration for solutions.[5]	Minimum 20-60 minutes.[5]	Effective for many peptides but may be corrosive to some surfaces.[5]

Experimental Protocols

Protocol for Chemical Inactivation of Liquid Peptide Waste:

• Objective: To chemically degrade (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH in a liquid solution prior to final disposal.

• Materials:

  • Liquid waste containing (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH.

  • 10% Sodium Hypochlorite (bleach) solution.

  • Appropriate Personal Protective Equipment (PPE).

  • Chemical fume hood.

  • Labeled hazardous waste container.

  • pH indicator strips (if neutralization is required).

  • Neutralizing agent (e.g., sodium bicarbonate for acidic solutions, or a weak acid for basic solutions).[5]

• Procedure:

  • Don the appropriate PPE (gloves, eye protection, lab coat).

  • Perform all subsequent steps within a certified chemical fume hood.

  • Measure the volume of the liquid peptide waste.

  • In a separate, appropriate container, measure a volume of 10% bleach solution that is at least ten times the volume of the peptide waste.

  • Slowly and carefully add the peptide waste to the bleach solution while stirring gently.

  • Allow the mixture to react for a minimum of 30-60 minutes.

  • If required by your institution, check the pH of the solution. If necessary, neutralize the solution by adding a suitable neutralizing agent until the pH is between 5.5 and 9.0.[5]

  • Transfer the treated solution to a designated and clearly labeled hazardous chemical waste container.

  • Seal the container and store it in the designated waste accumulation area for pickup by the hazardous waste management service.

Visual Workflow for Disposal

Caption: Disposal workflow for (D-Ser(tBu)6,D-Leu7,Azagly10)-LHRH.

References

• 1. (D-Ser(tBu)6,D-Leu7,AzaGly10)-LHRH | CAS#:1926163-38-3 | Chemsrc [chemsrc.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. abmole.com [abmole.com]
• 4. peptide24.store [peptide24.store]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
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